Carfentrazon-ethyl-d5

• CAS: 2140327-60-0

Core Science & Biosynthesis

Carfentrazone-ethyl-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Carfentrazone-ethyl-d5, a deuterated analog of the herbicide Carfentrazone-ethyl (B33137). This document is intended for researchers, scientists, and professionals in drug development and related fields who require detailed technical information, including its chemical properties, mechanism of action, analytical methodologies, and synthesis.

Introduction

Carfentrazone-ethyl-d5 is the stable isotope-labeled version of Carfentrazone-ethyl, a triazolinone herbicide. The deuterium (B1214612) labeling makes it an invaluable tool in analytical and research settings, particularly as an internal standard for quantitative analysis of Carfentrazone-ethyl in various matrices by mass spectrometry.[1][2] Its use allows for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Carfentrazone-ethyl itself is a potent, post-emergence contact herbicide used for the control of broadleaf weeds in various crops.[3] Its mode of action involves the inhibition of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), a key enzyme in the chlorophyll (B73375) and heme biosynthesis pathway in plants.[4]

Chemical and Physical Properties

Carfentrazone-ethyl-d5 is a viscous yellow liquid.[5] Below is a summary of its key chemical and physical properties.

Property	Value	Source(s)
Chemical Name	Ethyl-d5 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate	[1]
Synonyms	Carfentrazone (B104449) Ethyl D5 (ethyl D5)	[6]
CAS Number	2140327-60-0	[2]
Molecular Formula	C₁₅H₉D₅Cl₂F₃N₃O₃	[2]
Molecular Weight	417.22 g/mol	[7]
Assay (Purity)	≥98.0% (HPLC)	[7]
Appearance	Viscous yellow liquid	[5]
Storage Temperature	2-8°C	[7]

Properties of the non-deuterated form, Carfentrazone-ethyl, are also provided for reference:

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₄Cl₂F₃N₃O₃	[8]
Molecular Weight	412.19 g/mol	[9]
Melting Point	-22.1 °C	[9]
Boiling Point	350-355 °C	[9]
Log P (octanol/water)	3.36	[9]
Water Solubility	12 mg/L at 20°C, 22 mg/L at 25°C	[10]

Mechanism of Action: Protoporphyrinogen Oxidase (PPO) Inhibition

Carfentrazone-ethyl acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is crucial for the biosynthesis of both chlorophyll and heme in plants. This inhibition leads to a cascade of events resulting in rapid cell death.

The key steps in the mechanism of action are:

• Inhibition of PPO: Carfentrazone-ethyl, after being absorbed by the plant, is hydrolyzed to its active acid form, carfentrazone, which then inhibits PPO.[11][12]

• Accumulation of Protoporphyrinogen IX: The blockage of PPO leads to the accumulation of its substrate, protoporphyrinogen IX, in the chloroplasts.

• Extrachloroplastic Conversion: Protoporphyrinogen IX leaks out of the chloroplasts into the cytoplasm.

• Formation of Protoporphyrin IX: In the cytoplasm, a non-enzymatic oxidation of protoporphyrinogen IX to protoporphyrin IX occurs.

• Generation of Reactive Oxygen Species (ROS): In the presence of light and oxygen, the accumulated protoporphyrin IX acts as a photosensitizer, generating highly reactive singlet oxygen (¹O₂).

• Lipid Peroxidation and Membrane Damage: The singlet oxygen causes rapid peroxidation of lipids in the cell membranes, leading to loss of membrane integrity, leakage of cellular contents, and ultimately, cell death. This manifests as rapid necrosis of plant tissues.[4]

Caption: Mechanism of action of Carfentrazone-ethyl via PPO inhibition.

Experimental Protocols

Synthesis of Carfentrazone-ethyl-d5

A plausible synthetic route for Carfentrazone-ethyl-d5 involves a final esterification step using deuterated ethanol (B145695). The general synthesis of the non-deuterated Carfentrazone-ethyl is first achieved, followed by the introduction of the deuterium label.

Step 1: Synthesis of Carfentrazone (the carboxylic acid precursor)

The synthesis of the carboxylic acid precursor, 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid, can be achieved through a multi-step process. One patented method involves the reaction of 1-(5-amino-4-chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one with acrylic acid via a diazo arylation reaction.[13]

Step 2: Esterification with Deuterated Ethanol

• To a reaction flask, add the synthesized carboxylic acid precursor, deuterated ethanol (d6-ethanol), an acidic catalyst (e.g., sulfuric acid or p-toluenesulfonic acid), and a suitable solvent such as toluene.[13]

• Reflux the reaction mixture until the esterification is complete, which can be monitored by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• After completion, cool the mixture and wash it successively with water and a mild aqueous base (e.g., sodium bicarbonate solution) to remove the acid catalyst and any unreacted carboxylic acid.

• Separate the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and remove the solvent under reduced pressure to yield crude Carfentrazone-ethyl-d5.

• Purify the product using column chromatography to obtain the final high-purity Carfentrazone-ethyl-d5.

Caption: Simplified workflow for the synthesis of Carfentrazone-ethyl-d5.

Analytical Method: Quantification by HPLC-MS/MS

The following is a representative protocol for the analysis of Carfentrazone-ethyl in a sample matrix, using Carfentrazone-ethyl-d5 as an internal standard. This method is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) analysis.

4.2.1. Sample Preparation: QuEChERS Protocol

• Homogenization: Homogenize a representative sample (e.g., 10-15 g of plant material or soil) to ensure uniformity.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with a known concentration of Carfentrazone-ethyl-d5 internal standard solution.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction.

  • Centrifuge at a high speed (e.g., >3000 rpm) for 5 minutes to separate the organic and aqueous layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove nonpolar interferences).

  • Vortex for 30 seconds.

  • Centrifuge for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, ready for HPLC-MS/MS analysis.

4.2.2. HPLC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A chiral column (e.g., amylose- or cellulose-based) is required for the enantioselective separation of Carfentrazone-ethyl and its metabolites.[14] For general quantification, a standard C18 column can be used.

• Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Injection Volume: Typically 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for both Carfentrazone-ethyl and Carfentrazone-ethyl-d5 need to be optimized for the specific instrument.

• Quantification: The concentration of Carfentrazone-ethyl in the sample is determined by comparing the peak area ratio of the analyte to the internal standard (Carfentrazone-ethyl-d5) against a calibration curve prepared with known concentrations of both compounds.

Caption: Experimental workflow for the analysis of Carfentrazone-ethyl using Carfentrazone-ethyl-d5 as an internal standard.

Metabolism and Degradation

Carfentrazone-ethyl is metabolized in plants and animals and degrades in the environment. The primary metabolic pathway involves the hydrolysis of the ethyl ester to form the corresponding carboxylic acid, carfentrazone (also referred to as carfentrazone-chloropropionic acid), which is also herbicidally active.[10][11]

Further metabolism can occur through hydroxylation of the methyl group on the triazolinone ring and dehydrochlorination.[10] In the environment, Carfentrazone-ethyl is susceptible to hydrolysis, particularly under alkaline conditions, and photolysis.[15] Its major degradation products in soil and water include carfentrazone-chloropropionic acid and other related acids.[15]

Conclusion

Carfentrazone-ethyl-d5 is an essential analytical tool for researchers studying the herbicide Carfentrazone-ethyl. Its use as an internal standard ensures accurate and reliable quantification in complex matrices. A thorough understanding of the chemical properties, mechanism of action, and analytical methodologies of both the deuterated and non-deuterated forms of this compound is crucial for its effective application in research and regulatory settings. This guide provides a foundational resource for professionals working in these areas.

References

• 1. Carfentrazone Ethyl-d5 | CAS 2140327-60-0 | LGC Standards [lgcstandards.com]
• 2. mdpi.com [mdpi.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. QuEChERS: Home [quechers.eu]
• 5. epa.gov [epa.gov]
• 6. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. nucleus.iaea.org [nucleus.iaea.org]
• 10. CVUA Stuttgart | QuEChERS Multi-Residue Me... [cvuas.de]
• 11. clearsynth.com [clearsynth.com]
• 12. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. US8957220B2 - Preparation method of carfentrazone-ethyl - Google Patents [patents.google.com]
• 14. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]

An In-depth Technical Guide to Carfentrazone-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of Carfentrazone-ethyl-d5, its mechanism of action, and detailed analytical methodologies. Carfentrazone-ethyl-d5 is the deuterium-labeled analog of Carfentrazone-ethyl (B33137), a triazolone herbicide.[1] It serves as an invaluable internal standard for quantitative analysis in research and environmental monitoring.

Core Chemical and Physical Properties

Carfentrazone-ethyl-d5 shares most of its physical and chemical properties with its non-labeled counterpart, Carfentrazone-ethyl. The primary difference lies in its increased molecular weight due to the substitution of five hydrogen atoms with deuterium (B1214612) on the ethyl group.[2][3] This isotopic labeling makes it ideal for use in mass spectrometry-based analytical methods.

Below is a summary of its key properties. Data for the unlabeled Carfentrazone-ethyl is included for a comprehensive comparison where d5-specific data is not available.

Property	Carfentrazone-ethyl-d5	Carfentrazone-ethyl (unlabeled)
IUPAC Name	1,1,2,2,2-pentadeuterioethyl 2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]-4-fluorophenyl]propanoate[3]	ethyl 2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]-4-fluorophenyl]propanoate[4]
Synonyms	Ethyl-d5 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate[2]	F8426[5]
CAS Number	2140327-60-0[1]	128639-02-1[4]
Molecular Formula	C₁₅H₉D₅Cl₂F₃N₃O₃[1]	C₁₅H₁₄Cl₂F₃N₃O₃[4]
Molecular Weight	417.22 g/mol [2]	412.2 g/mol [4]
Accurate Mass	416.068[3]	411.0364312[4]
Physical State	-	Viscous yellow liquid[6]
Boiling Point	-	350-355 °C[6]
Density	-	1.457 g/cm³ (at 20°C)[6]
Water Solubility	-	12 mg/L (20°C), 22 mg/L (25°C)[4]
Organic Solvent Solubility	-	Miscible with acetone, ethanol (B145695), ethyl acetate (B1210297), methylene (B1212753) chloride[4]
SMILES String	ClC1=C(CC(C(OC([2H])([2H])C([2H])([2H])[2H])=O)Cl)C=C(N2N=C(C)N(C(F)F)C2=O)C(F)=C1[2]	C(OCC)(=O)C(CC1=CC(=C(C=C1Cl)F)N2C(=O)N(C(=N2)C)C(F)F)Cl

Herbicidal Mechanism of Action

Carfentrazone-ethyl is a Group 14 (G) herbicide that acts as a potent inhibitor of the enzyme protoporphyrinogen (B1215707) oxidase (PPO).[7][8] This enzyme is critical in the chlorophyll (B73375) and heme biosynthesis pathways. The inhibition of PPO leads to a cascade of cytotoxic events, culminating in rapid cell death and tissue necrosis in susceptible plants.[7]

The key steps in the signaling pathway are:

• PPO Inhibition : Carfentrazone-ethyl, after being absorbed by the foliage, inhibits PPO.[5][8]

• Substrate Accumulation : This inhibition causes the accumulation of the PPO substrate, protoporphyrinogen IX, in the plant cells.[9]

• Oxidation and Photosensitization : Protoporphyrinogen IX leaks from the plastid and is rapidly oxidized to protoporphyrin IX (Proto IX).[9]

• Reactive Oxygen Species (ROS) Generation : In the presence of light and oxygen, Proto IX acts as a powerful photosensitizer, generating highly destructive singlet oxygen.

• Membrane Disruption : The singlet oxygen initiates lipid peroxidation, leading to the rapid disruption and destruction of cell membranes.[7][8]

• Cell Death : The loss of membrane integrity causes cellular contents to leak, resulting in rapid cell collapse, tissue desiccation, and ultimately, plant death.[4] Symptoms of injury can appear within hours of application.[7]

Mechanism of Action for Carfentrazone-ethyl.

Experimental Protocols: Analysis in Soil

The quantification of Carfentrazone-ethyl and its metabolites in environmental samples like soil requires a robust analytical method. Carfentrazone-ethyl-d5 is used as an internal standard to ensure accuracy. The following protocol is based on established gas chromatography-mass spectrometry (GC/MS) methods.[10][11]

1. Sample Extraction:

• A soil sample is subjected to reflux extraction using an acetonitrile/water mixture.[11]

• The resulting extract is concentrated using a rotary evaporator to remove the organic solvent (acetonitrile).[11]

• The remaining aqueous sample is then acidified.[11]

2. Sample Cleanup (Solid-Phase Extraction - SPE):

• The acidified aqueous extract is passed through a C18 Solid Phase Extraction (SPE) cartridge for initial cleanup.[11]

• For further cleanup and isolation, a silica (B1680970) gel SPE cartridge can be used.[10]

• The cartridge is first preconditioned with hexane.[10]

• After loading the sample, the cartridge is rinsed with a hexane:ethyl acetate (95:5, v/v) solution.[10]

• The target analytes are then eluted from the cartridge using a hexane:ethyl acetate (8:2, v/v) solution.[10]

3. Derivatization:

• Carfentrazone-ethyl's acid metabolites are not volatile enough for GC analysis and must be derivatized.

• The sample residue is reconstituted in ethyl ether and derivatized with a diazomethane (B1218177) solution to methylate the acid groups.[10][11]

4. Instrumental Analysis:

• The final derivatized sample is concentrated under a nitrogen stream and reconstituted in ethyl acetate.[10]

• The sample is then injected into a GC/MS system for quantitative analysis. The use of Carfentrazone-ethyl-d5 as an internal standard allows for precise quantification by correcting for any analyte loss during sample preparation.

Analytical workflow for Carfentrazone-ethyl in soil.

Synthesis and Degradation

Synthesis: Carfentrazone-ethyl is typically synthesized via a multi-step chemical process. A common route involves a diazo arylation reaction. This process starts with 1-(5-amino-4-chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one, which reacts with acrylic acid to form a key propionic acid intermediate.[5][12] This intermediate is then subjected to an esterification reaction with ethanol in the presence of an acid catalyst (like concentrated sulfuric acid) to yield the final Carfentrazone-ethyl product.[5][12] Alternative one-pot methods using tert-butyl nitrite (B80452) as a diazotization reagent have also been developed to improve efficiency.[13][14]

Environmental Degradation: Carfentrazone-ethyl is not persistent in the environment and degrades relatively quickly in soil and water.[5][15]

• Hydrolysis: The primary degradation pathway is the rapid hydrolysis of the ethyl ester to its free acid metabolite, carfentrazone-chloropropionic acid.[4][7]

• Further Degradation: This initial metabolite is then further broken down into a series of other acidic products, including cinnamic, propionic, and benzoic acid derivatives.[4][7]

• Half-Life: The environmental half-life can range from a few hours to several days, depending on conditions like pH and microbial activity.[7][16] For instance, the hydrolytic half-life is about 8.6 days at pH 7 but shortens to 3.6 hours at pH 9.[4] Under aerobic aquatic conditions, the half-life can be less than two days.[17] While the parent compound degrades quickly, its major metabolites are more mobile and persistent, though they are not expected to bioaccumulate.[6]

References

• 1. clearsynth.com [clearsynth.com]
• 2. 唑酮草酯-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 4. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Carfentrazone-ethyl (Ref: F 8426) [sitem.herts.ac.uk]
• 6. apvma.gov.au [apvma.gov.au]
• 7. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 8. 4farmers.com.au [4farmers.com.au]
• 9. Selectivity and mode of action of carfentrazone-ethyl, a novel phenyl triazolinone herbicide [agris.fao.org]
• 10. epa.gov [epa.gov]
• 11. epa.gov [epa.gov]
• 12. US8957220B2 - Preparation method of carfentrazone-ethyl - Google Patents [patents.google.com]
• 13. Carfentrazone-ethyl synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 14. CN103450100A - Method for synthesizing carfentrazone-ethyl - Google Patents [patents.google.com]
• 15. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 16. isws.illinois.edu [isws.illinois.edu]
• 17. researchgate.net [researchgate.net]

Technical Guide: Carfentrazone-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carfentrazone-ethyl-d5, a deuterated analog of the herbicide Carfentrazone-ethyl (B33137). This document is intended for use by professionals in research, analytical chemistry, and environmental science.

Chemical and Physical Data

Carfentrazone-ethyl-d5 serves as an internal standard for the analysis of Carfentrazone-ethyl, a triazolinone herbicide.[1] The incorporation of five deuterium (B1214612) atoms provides a distinct mass shift, facilitating its use in mass spectrometry-based analytical methods.

Identifier	Value	Source
CAS Number	2140327-60-0	[1][2][3]
Unlabelled CAS Number	128639-02-1	[2][3]
Molecular Formula	C₁₅H₉D₅Cl₂F₃N₃O₃	[1][3]
Molecular Weight	417.22 g/mol	[1][3]
Synonyms	Ethyl-d5 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate
Appearance	Very viscous yellow-orange oil
Purity	≥98.0% (HPLC)
Storage Temperature	2-8°C

Mechanism of Action

The non-deuterated parent compound, Carfentrazone-ethyl, acts as a pro-herbicide.[4] Its herbicidal activity is initiated after hydrolysis to carfentrazone, which then inhibits the enzyme protoporphyrinogen (B1215707) oxidase (PPO) in the chlorophyll (B73375) biosynthesis pathway.[4] This inhibition leads to an accumulation of protoporphyrinogen IX, which, upon oxidation, generates singlet oxygen. These reactive oxygen species cause rapid membrane disruption and cell death.[4]

Caption: Mode of action of Carfentrazone-ethyl leading to membrane disruption.

Analytical Methodology

An established analytical method for the determination of carfentrazone-ethyl and its metabolites in soil involves extraction followed by instrumental analysis.[5] Carfentrazone-ethyl-d5 is an ideal internal standard for this type of assay.

Sample Preparation and Extraction

The following protocol outlines a general procedure for the extraction of carfentrazone-ethyl from soil samples.

Caption: Workflow for the analysis of Carfentrazone-ethyl in soil samples.

Method Validation Parameters

The analytical method for the unlabelled Carfentrazone-ethyl has been validated with the following parameters.[5]

Parameter	Value
Fortification Levels	5 ppb to 50 ppb
Limit of Quantitation (LOQ)	5 ppb
Limit of Detection (LOD)	1 ppb

Stability and Solubility

The stability and solubility of the parent compound, Carfentrazone-ethyl, are important considerations for its handling and analysis.

Parameter	Condition	Value	Source
Hydrolytic Half-life	pH 9	3.6 hours	[4]
pH 7	8.6 days	[4]
pH 5	Stable	[4]
Aqueous Photolytic Half-life	-	8 days	[4]
Solubility in Water	20 °C	12 mg/L	[4]
25 °C	22 mg/L	[4]
30 °C	23 mg/L	[4]
Solubility in Toluene	25 °C	1.06 g/mL	[4]
Solubility in Hexane	25 °C	0.05 g/mL	[4]
Miscibility	-	Miscible with acetone, ethanol, ethyl acetate, methylene (B1212753) chloride	[4]

References

• 1. clearsynth.com [clearsynth.com]
• 2. Carfentrazone Ethyl-d5 | CAS 2140327-60-0 | LGC Standards [lgcstandards.com]
• 3. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 4. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]

In-Depth Technical Guide to Carfentrazone-ethyl-d5: Molecular Weight, Analysis, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated herbicide Carfentrazone-ethyl-d5, with a focus on its molecular properties, analytical determination, and biological context. This document is intended to serve as a valuable resource for professionals in research, drug development, and environmental science.

Core Molecular Data

The incorporation of five deuterium (B1214612) atoms into the ethyl group of Carfentrazone-ethyl results in a predictable increase in its molecular weight. This isotopic labeling is a critical tool in analytical and metabolic studies, allowing for precise quantification and differentiation from the parent compound. The key molecular weight information is summarized below.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Notes
Carfentrazone-ethyl	C₁₅H₁₄Cl₂F₃N₃O₃	412.19	The non-deuterated parent compound.[1][2][3][4][5]
Carfentrazone-ethyl-d5	C₁₅H₉D₅Cl₂F₃N₃O₃	417.22	Deuterated on the ethyl group.[6][7]

Experimental Determination of Molecular Weight

The precise determination of the molecular weight of deuterated compounds like Carfentrazone-ethyl-d5 is crucial for its use as an analytical standard. High-resolution mass spectrometry (HRMS) is the primary technique employed for this purpose.

Methodology: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A solution of the deuterated standard is prepared in a suitable solvent at a concentration appropriate for the instrument's sensitivity.

• Instrumentation: The solution is introduced into the mass spectrometer, often via direct infusion or liquid chromatography (LC-HRMS). The instrument is operated in full-scan mode to capture a wide mass range, encompassing the unlabeled analyte and all potential deuterated species.

• Data Acquisition: The mass spectrometer must be set to a sufficient resolution to distinguish between the different isotopologues.

• Data Analysis: The resulting mass spectrum is analyzed to identify the monoisotopic peak of the deuterated compound (e.g., M+5) and compare it to the theoretical mass calculated from its chemical formula. This confirms the isotopic purity and the exact molecular weight.

The use of deuterated standards is particularly beneficial in quantitative analyses, as they can serve as internal standards that co-elute closely with the non-deuterated analyte, correcting for variations in sample preparation and instrument response.

Analytical Workflow for Environmental Samples

The detection and quantification of Carfentrazone-ethyl and its metabolites in environmental matrices such as soil are critical for assessing its environmental fate. A typical analytical workflow involves extraction, cleanup, derivatization, and analysis by gas chromatography-mass spectrometry (GC-MS).

Caption: Analytical workflow for the determination of Carfentrazone-ethyl and its metabolites in soil samples.

Biological Activity and Metabolic Pathway

Carfentrazone-ethyl functions as a pro-herbicide, meaning it is converted into its active form after absorption by the target plant. Its mode of action is the inhibition of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), a key enzyme in the chlorophyll (B73375) biosynthesis pathway.[2][6] This inhibition leads to the accumulation of protoporphyrin IX, which, in the presence of light, generates reactive oxygen species that cause rapid cell membrane disruption and necrosis.[7]

In biological systems, including plants and mammals, Carfentrazone-ethyl undergoes metabolic transformation. The primary metabolic pathway involves the hydrolysis of the ethyl ester to form the active herbicidal acid, Carfentrazone. Further metabolic steps can include oxidation and dechlorination.

Caption: Simplified metabolic pathway of Carfentrazone-ethyl.

The rapid metabolism of Carfentrazone-ethyl to its active form is a key aspect of its herbicidal activity.[5] Understanding this pathway is crucial for toxicological assessments and for the development of new, more selective herbicides. The use of Carfentrazone-ethyl-d5 can aid in these studies by allowing researchers to accurately trace the fate of the ethyl group during metabolism.

References

• 1. epa.gov [epa.gov]
• 2. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 3. mdpi.com [mdpi.com]
• 4. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Selectivity and mode of action of carfentrazone-ethyl, a novel phenyl triazolinone herbicide [agris.fao.org]
• 6. 4farmers.com.au [4farmers.com.au]
• 7. caws.org.nz [caws.org.nz]

An In-depth Technical Guide to Carfentrazone-ethyl-d5

This technical guide provides a comprehensive overview of Carfentrazone-ethyl-d5, a deuterated isotopologue of the herbicide Carfentrazone-ethyl. Designed for researchers, scientists, and professionals in drug development and analytical chemistry, this document details its chemical structure, properties, synthesis, and mechanism of action. A key focus is its application as an internal standard in analytical methodologies, for which detailed experimental protocols are provided.

Chemical Identity and Properties

Carfentrazone-ethyl is a triazolinone herbicide used for the post-emergence control of broadleaf weeds.[1][2] Its deuterated form, Carfentrazone-ethyl-d5, serves as an essential internal standard for the quantitative analysis of the parent compound in various matrices, ensuring accuracy and precision in analytical testing.[3][4] The five deuterium (B1214612) atoms are located on the ethyl group.[3][4]

Table 1: Chemical Identifiers for Carfentrazone-ethyl and Carfentrazone-ethyl-d5

Identifier	Carfentrazone-ethyl	Carfentrazone-ethyl-d5
IUPAC Name	ethyl 2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]-4-fluorophenyl]propanoate[1]	Ethyl(RS)-2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl]propionate-d5[3]
CAS Number	128639-02-1[1][5]	2140327-60-0[3][6]
Molecular Formula	C₁₅H₁₄Cl₂F₃N₃O₃[1][5]	C₁₅H₉D₅Cl₂F₃N₃O₃[3]
SMILES String	ClC1=C(CC(C(OCC)=O)Cl)C=C(N2N=C(C)N(C(F)F)C2=O)C(F)=C1	ClC1=C(CC(C(OC([2H])([2H])C([2H])([2H])[2H])=O)Cl)C=C(N2N=C(C)N(C(F)F)C2=O)C(F)=C1[4]

Table 2: Physicochemical Properties of Carfentrazone-ethyl and Carfentrazone-ethyl-d5

Property	Carfentrazone-ethyl	Carfentrazone-ethyl-d5
Molecular Weight	412.19 g/mol [5]	417.22 g/mol [3][4]
Appearance	Viscous yellow-orange liquid[1]	Not specified (typically supplied neat or in solution)
Water Solubility	12 mg/L (20°C), 22 mg/L (25°C)[1]	Not specified
Hydrolytic Stability	Stable at pH 5; DT₅₀: 8.6 days (pH 7), 3.6 hours (pH 9)[1]	Not specified
Storage Temperature	Ambient	2-8°C[4]

Synthesis Pathway

The industrial synthesis of Carfentrazone-ethyl typically involves a Meerwein arylation reaction.[7] The synthesis of the deuterated analog follows the same pathway, substituting standard ethanol (B145695) with its deuterated counterpart, ethanol-d5, during the final esterification step. A common route starts with the diazotization of 1-(5-amino-2-fluoro-4-chlorophenyl)-3-methyl-4-difluoromethyl-1H-1,2,4-triazolin-5-one, which then reacts with ethyl acrylate (B77674) in the presence of a copper salt catalyst.[7][8]

An alternative, newer synthetic method is based on the Heck reaction, which involves the coupling of an iodinated phenyl-triazole intermediate with ethyl acrylate.[9]

Caption: General Synthesis Pathway for Carfentrazone-ethyl.

Mechanism of Action

Carfentrazone-ethyl is a potent inhibitor of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), which is critical in the chlorophyll (B73375) biosynthesis pathway in plants.[10][11] PPO catalyzes the oxidation of protoporphyrinogen IX to protoporphyrin IX. Inhibition of this enzyme leads to an accumulation of protoporphyrinogen IX, which then leaks from the normal biosynthetic pathway into the cytoplasm. Here, it is rapidly oxidized to protoporphyrin IX. In the presence of light and oxygen, protoporphyrin IX acts as a powerful photosensitizer, generating reactive oxygen species that cause rapid lipid peroxidation and destruction of cell membranes, leading to necrosis and death of the plant tissue.[10][11][12]

Caption: PPO Inhibition Pathway.

Experimental Protocols: Analytical Method

Carfentrazone-ethyl-d5 is primarily used as an internal standard for the quantification of Carfentrazone-ethyl and its metabolites in environmental samples like soil and water. The following protocol is a generalized procedure based on established methods for residue analysis.[13][14]

Objective: To quantify Carfentrazone-ethyl and its acid metabolites in soil using Gas Chromatography-Mass Spectrometry (GC/MS) with Carfentrazone-ethyl-d5 as an internal standard.

Materials and Reagents:

• Soil sample

• Carfentrazone-ethyl-d5 (internal standard)

• Acetonitrile (ACN), HPLC grade

• Deionized water

• Hydrochloric acid (HCl)

• Diazomethane/ether solution

• Pyridine (B92270)

• Acetic anhydride (B1165640)

• Ethyl acetate, Hexane, Methylene chloride

• Solid Phase Extraction (SPE) Cartridges (e.g., C18 or Silica)

• Centrifuge, Rotary evaporator, Nitrogen evaporator

Procedure:

• Sample Preparation and Fortification:

  • Weigh a 20 g equivalent of soil into a flask.

  • Spike the sample with a known concentration of Carfentrazone-ethyl-d5 internal standard.

  • For quality control, fortify blank soil samples with known concentrations of Carfentrazone-ethyl and its metabolites.[13]

• Extraction:

  • Add an acetonitrile/water solution to the soil sample.

  • Perform a reflux extraction.[13]

  • Concentrate the extract using a rotary evaporator to remove the organic solvent.

  • Acidify the remaining aqueous sample with HCl.

• Cleanup (Solid Phase Extraction):

  • Condition a C18 SPE cartridge.

  • Load the acidified aqueous extract onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with an appropriate solvent (e.g., ethyl acetate).

• Derivatization (for Acid Metabolites):

  • Concentrate the eluate under a stream of nitrogen.

  • Add diazomethane/ether solution to methylate the carboxylic acid groups of the metabolites.[13][14]

  • After methylation, add pyridine and acetic anhydride and heat to derivatize any hydroxyl groups.[13]

  • Concentrate the final derivatized sample prior to analysis.

• GC/MS Analysis:

  • Inject an aliquot of the final extract into the GC/MS system.

  • Use an appropriate capillary column for separation.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for maximum sensitivity and selectivity, monitoring characteristic ions for Carfentrazone-ethyl, its derivatized metabolites, and Carfentrazone-ethyl-d5.

Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard (Carfentrazone-ethyl-d5) against the analyte concentration.

• Quantify the amount of Carfentrazone-ethyl and its metabolites in the sample using the calibration curve.

Caption: Analytical Workflow Diagram.

References

• 1. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agchemaccess.com [agchemaccess.com]
• 3. clearsynth.com [clearsynth.com]
• 4. 唑酮草酯-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. Carfentrazone ethyl [webbook.nist.gov]
• 6. Carfentrazone Ethyl-d5 | CAS 2140327-60-0 | LGC Standards [lgcstandards.com]
• 7. guidechem.com [guidechem.com]
• 8. Carfentrazone-ethyl (Ref: F 8426) [sitem.herts.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 11. apvma.gov.au [apvma.gov.au]
• 12. solutionsstores.com [solutionsstores.com]
• 13. epa.gov [epa.gov]
• 14. epa.gov [epa.gov]

Certificate of Analysis: Carfentrazone-ethyl-d5 - A Technical Overview

This guide provides a detailed look into the typical data and methodologies presented in a Certificate of Analysis (CoA) for the isotopically labeled internal standard, Carfentrazone-ethyl-d5. This document is intended for researchers, analytical scientists, and professionals in drug development who utilize such standards for quantitative analysis.

Carfentrazone-ethyl-d5 is the deuterated analog of Carfentrazone-ethyl, a triazolone herbicide.[1] As an internal standard, it is crucial for achieving accurate quantification in analytical methods, such as chromatography, by correcting for analyte loss during sample preparation and instrumental analysis.

Chemical and Physical Properties

The fundamental identity and characteristics of Carfentrazone-ethyl-d5 are summarized below. This data is critical for ensuring the correct substance is being used and for accurate preparation of standard solutions.

Property	Value
Chemical Name	Ethyl(RS)-2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl]propionate-d5
Synonyms	Ethyl-d5 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate
CAS Number	2140327-60-0[1][2]
Molecular Formula	C₁₅H₉D₅Cl₂F₃N₃O₃[1]
Molecular Weight	417.22 g/mol [1][2][3]
Accurate Mass	416.068[2]
Appearance	White to off-white solid (typical)
Storage Temperature	2-8°C[3]

Analytical Data

The purity and identity of the reference standard are paramount for its use in quantitative assays. The following table summarizes the typical analytical specifications for Carfentrazone-ethyl-d5.

Analysis	Specification	Method
Purity (Assay)	≥98.0%[3]	High-Performance Liquid Chromatography (HPLC)
Isotopic Purity	Report Value	Mass Spectrometry (MS)
Identity	Conforms to structure	¹H NMR, Mass Spectrometry

Experimental Protocols

Detailed methodologies are employed to certify the quality of the reference standard. Below are representative protocols for the key analyses performed.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method quantifies the purity of Carfentrazone-ethyl-d5 by separating it from any potential impurities.

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Column : A C18 reverse-phase column is typically used.

• Mobile Phase : A gradient of acetonitrile (B52724) and water (often with a modifier like formic acid) is a common choice for separating Carfentrazone-ethyl and related compounds.

• Flow Rate : A typical flow rate is 1.0 mL/min.

• Detection : UV detection at a wavelength where the analyte has maximum absorbance.

• Quantification : The purity is calculated based on the area percent of the main peak relative to the total peak area in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound and to support its structural identity.

• Instrumentation : A mass spectrometer, often coupled with a liquid chromatograph (LC-MS).

• Ionization Mode : Electrospray ionization (ESI) in positive mode is commonly used.

• Analysis : The instrument is scanned for the expected mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺. The observed mass should be consistent with the calculated mass of the deuterated compound.

Workflow for Certification of Analysis

The following diagram illustrates the general workflow for the analysis and certification of a chemical reference standard like Carfentrazone-ethyl-d5.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Carfentrazone Ethyl-d5 | CAS 2140327-60-0 | LGC Standards [lgcstandards.com]
• 3. 唑酮草酯-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

Carfentrazone-ethyl-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carfentrazone-ethyl-d5, a deuterated analog of the herbicide Carfentrazone-ethyl. This document is intended for researchers, scientists, and professionals in drug development who may utilize this compound as an analytical standard or research tool. Included are details on its suppliers, physicochemical properties, and relevant experimental protocols.

Supplier Information

Carfentrazone-ethyl-d5 is available from several reputable suppliers of analytical standards and research chemicals. The following table summarizes key information from prominent suppliers.

Supplier	Product Name	Catalog Number	Purity	Availability
Sigma-Aldrich	Carfentrazone-ethyl-d5 PESTANAL®, analytical standard	08377-5MG	≥98.0% (HPLC)[1]	Inquire
Clearsynth	Carfentrazone Ethyl-d5	CS-T-103859	Not specified; Certificate of Analysis provided[2]	Inquire
LGC Standards	Carfentrazone ethyl D5 (ethyl D5)	DRE-C11043005	Not specified; Certificate of Analysis provided[3]	Inquire

Physicochemical and Technical Data

A comprehensive summary of the technical data for Carfentrazone-ethyl-d5 is presented below. This information is critical for its proper handling, storage, and use in experimental settings.

Property	Value	Source
Chemical Name	Ethyl-d5 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate	[1]
CAS Number	2140327-60-0	[2][3]
Molecular Formula	C₁₅H₉D₅Cl₂F₃N₃O₃	[2]
Molecular Weight	417.22 g/mol	[2]
Appearance	Viscous yellow liquid (non-deuterated form)
Storage Temperature	2-8°C	[1]
Solubility	In water: 12 mg/L (20°C), 22 mg/L (25°C), 23 mg/L (30°C) (non-deuterated form)
Purity (Typical)	≥98.0%	[1]
Isotopic Enrichment	Not specified by all suppliers; typically ≥98% for deuterated standards

Experimental Protocols

Carfentrazone-ethyl-d5 is primarily used as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods, for the quantification of Carfentrazone-ethyl. Its chemical and physical properties are nearly identical to the non-deuterated form, but its increased mass allows for clear differentiation in a mass spectrometer.[4] This section provides detailed methodologies for its application.

Use as an Internal Standard in LC-MS/MS Analysis

Deuterated internal standards are the gold standard for quantitative mass spectrometry as they co-elute with the analyte and experience similar matrix effects and ionization suppression, leading to more accurate and precise quantification.[4][5]

Objective: To quantify the concentration of Carfentrazone-ethyl in a sample matrix (e.g., soil, water, biological tissue) using Carfentrazone-ethyl-d5 as an internal standard.

Materials:

• Carfentrazone-ethyl analytical standard

• Carfentrazone-ethyl-d5 internal standard

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Sample matrix

• LC-MS/MS system with a suitable C18 column

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of Carfentrazone-ethyl (e.g., 1 mg/mL) in a suitable organic solvent (e.g., methanol).

  • Prepare a stock solution of Carfentrazone-ethyl-d5 (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Prepare a series of calibration standards by spiking known concentrations of the Carfentrazone-ethyl stock solution into the blank sample matrix.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

  • Add a fixed concentration of the Carfentrazone-ethyl-d5 internal standard solution to all calibration standards and QC samples.

• Sample Preparation:

  • To the unknown samples, add the same fixed concentration of the Carfentrazone-ethyl-d5 internal standard solution.

  • Perform sample extraction (e.g., solid-phase extraction, liquid-liquid extraction, or protein precipitation) to isolate the analyte and internal standard from the matrix.

  • Evaporate the solvent and reconstitute the residue in the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples, calibration standards, and QCs onto the LC-MS/MS system.

  • Develop a chromatographic method to achieve separation of Carfentrazone-ethyl from matrix interferences.

  • Optimize the mass spectrometer settings for the detection of both Carfentrazone-ethyl and Carfentrazone-ethyl-d5. This involves selecting appropriate precursor and product ion transitions (MRM).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for the calibration standards.

  • Determine the concentration of Carfentrazone-ethyl in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for quantitative analysis using an internal standard.

Protoporphyrinogen (B1215707) Oxidase (PPO) Inhibition Assay

Carfentrazone-ethyl is a known inhibitor of protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll (B73375) and heme biosynthesis pathways.[6] The deuterated form can be used in studies investigating the mechanism of this inhibition.

Objective: To determine the inhibitory activity of Carfentrazone-ethyl-d5 on PPO.

Materials:

• Isolated PPO enzyme (from plant or other sources)

• Carfentrazone-ethyl-d5

• Protoporphyrinogen IX (substrate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM EDTA)

• 96-well microplate

• Fluorescence plate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Carfentrazone-ethyl-d5 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the stock solution to obtain a range of inhibitor concentrations.

  • Prepare the PPO enzyme solution in the assay buffer.

  • Prepare the protoporphyrinogen IX substrate solution.

• Assay Setup:

  • In a 96-well plate, add the assay buffer to each well.

  • Add the different concentrations of Carfentrazone-ethyl-d5 to the respective wells. Include a control with no inhibitor.

  • Add the PPO enzyme solution to all wells.

  • Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a short period.

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the protoporphyrinogen IX substrate to all wells.

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the increase in fluorescence over time, which corresponds to the formation of protoporphyrin IX. The excitation and emission wavelengths are typically around 405 nm and 630 nm, respectively.

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Caption: Inhibition of PPO by Carfentrazone-ethyl-d5.

In Vitro Metabolic Stability Assay

Metabolic stability assays are crucial in drug discovery to predict the in vivo half-life of a compound.[7] Carfentrazone-ethyl-d5 can be used to study the metabolic fate of Carfentrazone-ethyl in various in vitro systems.

Objective: To assess the metabolic stability of Carfentrazone-ethyl-d5 in liver microsomes.

Materials:

• Carfentrazone-ethyl-d5

• Pooled liver microsomes (e.g., human, rat)

• NADPH regenerating system

• Phosphate (B84403) buffer

• Acetonitrile (for reaction quenching)

• Incubator

• LC-MS/MS system

Procedure:

• Incubation:

  • Pre-warm the liver microsomes and NADPH regenerating system in a phosphate buffer at 37°C.

  • Add Carfentrazone-ethyl-d5 to the microsomal solution to initiate the metabolic reaction.

  • Incubate the mixture at 37°C.

• Time-Point Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Quench the reaction immediately by adding cold acetonitrile.

• Sample Processing:

  • Centrifuge the samples to precipitate the proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Analyze the supernatant using an LC-MS/MS method to quantify the remaining amount of Carfentrazone-ethyl-d5 at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

Caption: Workflow for determining in vitro metabolic stability.

References

• 1. 唑酮草酯-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. clearsynth.com [clearsynth.com]
• 3. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 4. benchchem.com [benchchem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

An In-Depth Technical Guide: A Comparative Analysis of Carfentrazone-ethyl and its Isotopologue, Carfentrazone-ethyl-d5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive comparative analysis of Carfentrazone-ethyl (B33137), a potent protoporphyrinogen (B1215707) oxidase (PPO)-inhibiting herbicide, and its stable isotope-labeled analogue, Carfentrazone-ethyl-d5. Carfentrazone-ethyl is widely utilized in agriculture for the post-emergence control of broadleaf weeds.[1][2][3] Its deuterated form, Carfentrazone-ethyl-d5, serves as a critical internal standard for precise and accurate quantification in complex matrices via isotope dilution mass spectrometry. This document details their respective physicochemical properties, mechanisms of action, metabolic pathways, and synthesis protocols. Furthermore, it presents a detailed experimental protocol for the analytical application of Carfentrazone-ethyl-d5 in residue analysis, highlighting its indispensable role in environmental monitoring and regulatory compliance.

Introduction

Carfentrazone-ethyl: A PPO-Inhibiting Herbicide

Carfentrazone-ethyl is a selective, post-emergence herbicide belonging to the aryl triazolinone class.[1] It is employed to control a wide range of broadleaf weeds in various crops, including cereals, corn, and soybeans.[1][3][4] Its herbicidal activity stems from the inhibition of the enzyme protoporphyrinogen oxidase (PPO) in the chlorophyll (B73375) biosynthetic pathway.[5][6] This inhibition leads to a rapid accumulation of protoporphyrin IX, a photodynamic compound that, in the presence of light and oxygen, generates reactive oxygen species, causing swift cell membrane disruption and plant tissue necrosis.[6][7]

Carfentrazone-ethyl-d5: The Internal Standard for Precision Analysis

Carfentrazone-ethyl-d5 is a stable isotope-labeled (SIL) analogue of the parent herbicide, where five hydrogen atoms on the ethyl ester moiety have been replaced with deuterium (B1214612). This substitution results in a molecule that is chemically identical to Carfentrazone-ethyl in its behavior during sample extraction, cleanup, and chromatographic separation, but is 5 Daltons heavier. This mass difference allows it to be distinguished by a mass spectrometer, making it an ideal internal standard. Its use in isotope dilution assays corrects for analyte loss during sample preparation and mitigates matrix effects during analysis, ensuring the highest level of accuracy and precision in quantitative studies.

Comparative Physicochemical Properties

The fundamental difference between the two compounds is the isotopic substitution, leading to a difference in molecular weight. Other physicochemical properties remain virtually identical, which is a crucial characteristic for an effective internal standard.

Property	Carfentrazone-ethyl	Carfentrazone-ethyl-d5
Molecular Formula	C₁₅H₁₄Cl₂F₃N₃O₃[3]	C₁₅H₉D₅Cl₂F₃N₃O₃
Molecular Weight	412.19 g/mol [8]	417.22 g/mol
CAS Number	128639-02-1[3]	Not available
Physical State	Viscous yellow liquid[1][2]	Liquid (assumed)
Boiling Point	350-355 °C @ 760 mmHg[1][2]	Not determined, expected to be similar to parent
Density	1.457 g/cm³ @ 20°C[1][2]	Not determined, expected to be similar to parent
Water Solubility	12 mg/L (20°C), 22 mg/L (25°C)[3]	Not determined, expected to be similar to parent
Organic Solubility	Miscible with acetone, ethanol (B145695), ethyl acetate[3]	Not determined, expected to be similar to parent

Mechanism of Action of Carfentrazone-ethyl

Carfentrazone-ethyl functions as a proherbicide, which is absorbed by plant foliage.[4] Inside the plant, it can be metabolized to its active acid form, carfentrazone (B104449). Both the parent compound and its acid metabolite are potent inhibitors of protoporphyrinogen oxidase (PPO), a key enzyme in the tetrapyrrole biosynthesis pathway that produces both chlorophylls (B1240455) and hemes.[7] PPO inhibition causes the substrate, protoporphyrinogen IX, to accumulate and leak from the plastid into the cytoplasm, where it is oxidized to protoporphyrin IX (Proto IX).[7] In the presence of light and molecular oxygen, Proto IX acts as a powerful photosensitizer, generating singlet oxygen.[6] This highly reactive oxygen species initiates lipid peroxidation, leading to the catastrophic disruption of cell membranes and ultimately, rapid cell death and tissue necrosis.[5][6]

Caption: Mechanism of action for Carfentrazone-ethyl herbicides.

Metabolism and Environmental Fate

Carfentrazone-ethyl degrades rapidly in both soil and aquatic environments through abiotic and biotic processes.[1][2] The primary and most rapid degradation pathway is the hydrolysis of the ethyl ester bond to form the main metabolite, carfentrazone acid (also known as F8426-chloropropionic acid).[3][4][9][10] This hydrolysis occurs relatively quickly, with reported half-lives in water ranging from hours to a few days, depending on pH.[4][9] The resulting acid metabolite is more mobile in soil but is also subject to further degradation into a series of other acidic products, including cinnamic, propionic, and benzoic acid derivatives, eventually leading to mineralization.[3][5][9][11]

Caption: Primary metabolic degradation pathway of Carfentrazone-ethyl.

Synthesis Protocols

Synthesis of Carfentrazone-ethyl via Esterification

A common method for synthesizing Carfentrazone-ethyl involves the esterification of its corresponding carboxylic acid precursor.[12][13]

• Reactants:

  • 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid (Carfentrazone acid)

  • Ethanol (absolute)

  • Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)[12]

  • Solvent (e.g., Toluene, Benzene)[12][13]

• Protocol:

  • To a reaction flask, add the Carfentrazone acid precursor, the solvent (e.g., toluene), and an excess of absolute ethanol.[13]

  • Add a catalytic amount of concentrated sulfuric acid to the mixture.[13]

  • Heat the mixture to reflux (approx. 100°C) for several hours to drive the esterification to completion. Water produced during the reaction can be removed azeotropically.[12][13]

  • After cooling, the reaction mixture is washed sequentially with water, a dilute aqueous base (e.g., 5% sodium bicarbonate solution) to remove unreacted acid and catalyst, and finally with water again until neutral.[12][13]

  • The organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield Carfentrazone-ethyl as a viscous liquid.[12]

Synthesis of Carfentrazone-ethyl-d5

The synthesis of the deuterated standard is analogous to the protocol for the parent compound, with the critical substitution of deuterated ethanol.

• Protocol: The synthesis follows the exact steps outlined in Protocol 5.1, with the exception that Ethanol-d5 (or Ethanol-d6) is used in place of standard absolute ethanol in the esterification step. This ensures the incorporation of the five deuterium atoms onto the ethyl group of the final product.

Analytical Methodologies

The primary application of Carfentrazone-ethyl-d5 is as an internal standard for the quantification of Carfentrazone-ethyl residues in environmental (soil, water) and agricultural (crops) samples.[14] The standard method is isotope dilution liquid chromatography with tandem mass spectrometry (LC-MS/MS).[15]

Experimental Protocol: Residue Analysis in Soil using LC-MS/MS

This protocol provides a generalized workflow for the extraction and quantification of Carfentrazone-ethyl from a soil matrix.

• Materials:

  • Soil sample

  • Carfentrazone-ethyl-d5 internal standard solution (of known concentration)

  • Extraction solvent (e.g., Acetonitrile/water mixture)[11]

  • Solid Phase Extraction (SPE) cartridges (e.g., C18) for cleanup[11]

  • LC-MS/MS system

• Procedure:

  • Sample Preparation: Weigh a homogenized soil sample (e.g., 10 g) into a centrifuge tube.

  • Internal Standard Spiking: Fortify the sample with a precise volume of the Carfentrazone-ethyl-d5 internal standard solution. This is a critical step for accurate quantification.

  • Extraction: Add the extraction solvent (e.g., 20 mL of acetonitrile/water), and vortex or shake vigorously for a set period (e.g., 30 minutes) to extract the analyte and the internal standard into the solvent.

  • Centrifugation: Centrifuge the sample to pellet the soil particles.

  • Cleanup: Pass the supernatant through a pre-conditioned SPE cartridge to remove interfering matrix components. Elute the analytes with an appropriate solvent.[11]

  • Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of mobile phase for LC-MS/MS analysis.[11]

  • LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. The system will separate Carfentrazone-ethyl from other compounds chromatographically. The mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode, will monitor specific precursor-to-product ion transitions for both Carfentrazone-ethyl and Carfentrazone-ethyl-d5.

  • Quantification: The concentration of Carfentrazone-ethyl in the original sample is calculated by comparing the peak area ratio of the native analyte to its deuterated internal standard against a calibration curve.

Caption: General workflow for residue analysis using an internal standard.

Summary of Applications

The distinct applications of the two compounds are dictated entirely by their isotopic composition.

Compound	Primary Application	Key Function
Carfentrazone-ethyl	Agriculture, Weed Management	Active ingredient in herbicides; selectively kills broadleaf weeds by inhibiting the PPO enzyme.[1][3]
Carfentrazone-ethyl-d5	Analytical Chemistry, Residue Testing	Internal standard for quantitative analysis; corrects for sample loss and matrix effects in mass spectrometry.

Toxicological Profile of Carfentrazone-ethyl

Carfentrazone-ethyl exhibits low acute toxicity to mammals. The primary targets in repeat-dose studies are the liver, kidneys, and the red blood cell system.[1] It is not considered to be a mutagen or a skin sensitizer.[1][16]

Endpoint	Species	Value	Classification
Acute Oral LD₅₀	Rat	>5000 mg/kg[1]	Very Low Toxicity
Acute Dermal LD₅₀	Rabbit	>4000 mg/kg[1]	Low Toxicity
Acute Inhalation LC₅₀	Rat	>5.09 mg/L[1]	Very Low Toxicity
Skin Irritation	Rabbit	Not an irritant[1]	Non-irritating
Eye Irritation	Rabbit	Slight irritant[1]	Minimally irritating
Skin Sensitization	Guinea Pig	Not a sensitizer[1]	Non-sensitizing

Conclusion

Carfentrazone-ethyl and Carfentrazone-ethyl-d5 represent two facets of a single chemical entity tailored for vastly different scientific purposes. Carfentrazone-ethyl is an effective herbicidal agent whose mechanism of action and environmental fate are well-characterized. Its deuterated counterpart, Carfentrazone-ethyl-d5, is an indispensable tool for the modern analytical laboratory. By providing a chemically identical but mass-differentiated internal standard, it enables researchers and regulatory bodies to quantify herbicide residues with unparalleled accuracy and confidence, ensuring both food safety and environmental protection. This guide provides the foundational technical data and protocols essential for professionals working with these compounds.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Fate and kinetics of carfentrazone‐ethyl herbicide in California, USA, flooded rice fields | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 5. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 6. caws.org.nz [caws.org.nz]
• 7. Selectivity and mode of action of carfentrazone-ethyl, a novel phenyl triazolinone herbicide [agris.fao.org]
• 8. CARFENTRAZONE-ETHYL Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. Fate and kinetics of carfentrazone-ethyl herbicide in California, USA, flooded rice fields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. US8957220B2 - Preparation method of carfentrazone-ethyl - Google Patents [patents.google.com]
• 13. CARFENTRAZONE-ETHYL synthesis - chemicalbook [chemicalbook.com]
• 14. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 15. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. downloads.regulations.gov [downloads.regulations.gov]

An In-depth Technical Guide to the Synthesis of Carfentrazone-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Carfentrazone-ethyl (B33137) and its deuterated analog, Carfentrazone-ethyl-d5. This document details the chemical reactions, experimental protocols, and the mechanism of action of this widely used herbicide. Quantitative data is presented in structured tables for comparative analysis, and key pathways and workflows are visualized using diagrams.

Introduction

Carfentrazone-ethyl is a potent triazolinone herbicide used for the post-emergence control of broadleaf weeds.[1] Its mode of action involves the inhibition of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), a critical component in the chlorophyll (B73375) and heme biosynthesis pathways in plants.[2][3] This inhibition leads to the accumulation of protoporphyrinogen IX, which, upon oxidation, generates reactive oxygen species that cause rapid cell membrane disruption and plant death.[3][4] The deuterated analog, Carfentrazone-ethyl-d5, serves as an essential internal standard for quantitative analysis in metabolic and environmental fate studies.

Synthesis of Carfentrazone-ethyl and Carfentrazone-ethyl-d5

The synthesis of Carfentrazone-ethyl is typically achieved through a two-step process involving a diazo arylation reaction to form the carboxylic acid intermediate, followed by an esterification step.[1][5] A one-pot synthesis has also been reported.[6] The synthesis of Carfentrazone-ethyl-d5 follows the same pathway, with the substitution of deuterated ethanol (B145695) (ethanol-d5) in the final esterification step.

Synthesis Pathway

The overall synthetic route is depicted below. The initial step involves the reaction of 1-(5-amino-4-chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one with acrylic acid to yield the intermediate, 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid. This intermediate is then esterified with either ethanol or ethanol-d5 (B126515) to produce Carfentrazone-ethyl or Carfentrazone-ethyl-d5, respectively.

Synthetic pathway for Carfentrazone-ethyl and its d5 analog.

Experimental Protocols

The following protocols are based on methodologies described in the patent literature.[5][6]

Protocol 1: Two-Step Synthesis of 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid (Intermediate)

• Reaction Setup: In a suitable reaction vessel, combine 1-(5-amino-4-chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one and acetone.

• Diazotization: Cool the mixture to 0-5°C and introduce hydrogen chloride gas. Subsequently, add acrylic acid, cuprous chloride, and potassium chloride.

• Reaction: Add a 45% aqueous solution of sodium nitrite (B80452) dropwise while maintaining the temperature below the liquid level. Stir for an additional 30 minutes after the addition is complete.

• Work-up: Concentrate the reaction mixture under reduced pressure. Dilute the residue with methyl benzene (B151609) and wash sequentially with water, 5% diluted hydrochloric acid, and again with water.

• Isolation: Concentrate the organic layer under reduced pressure and cool to induce crystallization. Collect the solid product by filtration and dry to obtain the intermediate carboxylic acid.[5]

Protocol 2: Esterification to Synthesize Carfentrazone-ethyl

• Reaction Setup: To a flask, add the intermediate carboxylic acid, ethanol, an acid catalyst (e.g., concentrated sulfuric acid or 4-methylbenzenesulfonic acid), and a solvent such as methyl benzene.[5]

• Reaction: Reflux the mixture for approximately 15 hours, removing the water formed during the reaction.

• Work-up: Recover the excess ethanol by distillation. Wash the mixture at room temperature with water, followed by an aqueous solution of a base (e.g., 4% sodium hydroxide (B78521) or 6% sodium carbonate), and finally with water.[5]

• Purification: Remove the solvent completely under reduced pressure to yield Carfentrazone-ethyl as a viscous liquid. Further purification can be achieved by thin-film distillation.[7]

Protocol 3: Synthesis of Carfentrazone-ethyl-d5

To synthesize the deuterated analog, follow Protocol 2, but substitute ethanol with ethanol-d5 in the reaction setup. All other reagents and conditions remain the same. The final product will be Carfentrazone-ethyl-d5.

Protocol 4: One-Pot Synthesis of Carfentrazone-ethyl

• Reaction Setup: In a three-necked flask, add acetonitrile, 1-(5-amino-2-fluoro-4-chlorophenyl)-3-methyl-4-difluoromethyl-1H-1,2,4-triazolin-5-one, and cuprous chloride. Cool the mixture to -5 to 0°C.

• Reaction: Add concentrated hydrochloric acid dropwise, followed by the addition of ethyl acrylate (B77674). Then, add tert-butyl nitrite dropwise while maintaining the temperature at 0-5°C. Stir the reaction for 1 hour after the addition is complete.

• Work-up: Recover the solvent and unreacted ethyl acrylate by atmospheric distillation. Dilute the residue with ethyl acetate (B1210297) and filter to recover the cuprous chloride.

• Purification: Evaporate the impurities under reduced pressure at a temperature of 110-125°C to obtain the final product.[6]

Quantitative Data

The following tables summarize the quantitative data for the synthesis of Carfentrazone-ethyl as reported in various sources.

Table 1: Yield and Purity of Carfentrazone-ethyl Intermediate

Starting Material	Reaction Conditions	Product	Purity (%)	Reference
1-(5-amino-4-chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one	Diazotization with NaNO2/HCl, CuCl catalyst, acrylic acid	2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid	98.5	[5]

Table 2: Yield and Purity of Carfentrazone-ethyl via Two-Step Synthesis

Intermediate	Esterification Conditions	Yield (%)	Purity (%)	Reference
2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid	Ethanol, 4-methylbenzenesulfonic acid, methyl benzene, reflux	91	98.2	[5]
2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid	Ethanol, concentrated sulfuric acid, methyl benzene, reflux	92	98.8	[5]
2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid	Ethanol, concentrated sulfuric acid, methyl benzene, reflux	93	99.0	[5]

Table 3: Yield and Purity of Carfentrazone-ethyl via One-Pot Synthesis

Starting Material	Reaction Conditions	Yield (%)	Purity (%)	Reference
1-(5-amino-2-fluoro-4-chlorophenyl)-3-methyl-4-difluoromethyl-1H-1,2,4-triazolin-5-one	Acetonitrile, CuCl, HCl, ethyl acrylate, tert-butyl nitrite	99.3	92.0	[6]
1-(5-amino-2-fluoro-4-chlorophenyl)-3-methyl-4-difluoromethyl-1H-1,2,4-triazolin-5-one	Acetonitrile, CuCl, HCl, ethyl acrylate, tert-butyl nitrite	105	91.8	[8]
1-(5-amino-2-fluoro-4-chlorophenyl)-3-methyl-4-difluoromethyl-1H-1,2,4-triazolin-5-one	Acetonitrile, CuCl, HCl, ethyl acrylate, tert-butyl nitrite	96.6	91.8	[8]

Mechanism of Action: Protoporphyrinogen Oxidase Inhibition

Carfentrazone-ethyl acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is the final common enzyme in the biosynthesis of both chlorophyll and heme.[4] PPO catalyzes the oxidation of protoporphyrinogen IX to protoporphyrin IX.

Mechanism of action of Carfentrazone-ethyl via PPO inhibition.

The inhibition of PPO by the active metabolite of Carfentrazone-ethyl leads to the accumulation of protoporphyrinogen IX. This substrate then leaks from the chloroplast into the cytoplasm, where it is oxidized to protoporphyrin IX. Protoporphyrin IX is a potent photosensitizer that, in the presence of light and oxygen, generates singlet oxygen. These reactive oxygen species cause rapid lipid peroxidation, leading to the disruption of cell membranes and ultimately cell death.[3][4]

Analytical Characterization

The successful synthesis of Carfentrazone-ethyl and its deuterated analog should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR are used to confirm the chemical structure of the synthesized compounds. In the 1H NMR spectrum of Carfentrazone-ethyl-d5, the signals corresponding to the ethyl group will be absent or significantly reduced.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compounds. For Carfentrazone-ethyl-d5, a mass shift of +5 atomic mass units compared to the unlabeled compound is expected, confirming the incorporation of five deuterium (B1214612) atoms.[9]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the synthesized compounds.

Conclusion

This technical guide provides a detailed framework for the synthesis of Carfentrazone-ethyl and its isotopically labeled analog, Carfentrazone-ethyl-d5. The provided experimental protocols, quantitative data, and mechanistic insights are intended to support researchers and professionals in the fields of agrochemical synthesis, drug development, and analytical chemistry. The use of Carfentrazone-ethyl-d5 as an internal standard is crucial for accurate quantification in research and regulatory settings.

References

• 1. Carfentrazone-ethyl (Ref: F 8426) [sitem.herts.ac.uk]
• 2. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 3. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 4. researchgate.net [researchgate.net]
• 5. US8957220B2 - Preparation method of carfentrazone-ethyl - Google Patents [patents.google.com]
• 6. Carfentrazone-ethyl synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 7. Page loading... [guidechem.com]
• 8. CN103450100A - Method for synthesizing carfentrazone-ethyl - Google Patents [patents.google.com]
• 9. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]

Carfentrazone-ethyl-d5: A Technical Guide for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Carfentrazone-ethyl-d5 analytical standard, including its physicochemical properties, detailed experimental protocols for its use as an internal standard, and relevant data presented in a clear and accessible format.

Core Properties and Specifications

Carfentrazone-ethyl-d5 is the deuterated analogue of Carfentrazone-ethyl, a triazolinone herbicide. The incorporation of five deuterium (B1214612) atoms in the ethyl group makes it an ideal internal standard for quantitative analysis of Carfentrazone-ethyl in various matrices by mass spectrometry. Its chemical and physical properties are summarized below.

Property	Carfentrazone-ethyl-d5	Carfentrazone-ethyl
Synonyms	Ethyl-d5 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-phenyl}propionate	Ethyl 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propanoate
CAS Number	Not available	128639-02-1[1][2]
Molecular Formula	C₁₅D₅H₉Cl₂F₃N₃O₃[3]	C₁₅H₁₄Cl₂F₃N₃O₃[1][2]
Molecular Weight	417.22 g/mol [3]	412.19 g/mol [1][2]
Purity (Assay)	≥98.0% (HPLC)[3]	Analytical Standard Grade
Appearance	Neat[3]	Viscous yellow-orange liquid
Storage Temperature	2-8°C[3]	2-8°C[1]
Solubility	Miscible with acetone, ethanol, ethyl acetate, methylene (B1212753) chloride.	Water: 12 mg/L (20°C), 22 mg/L (25°C). Toluene: 0.9 g/mL (20°C). Hexane: 0.03 g/mL (20°C). Miscible with acetone, ethanol, ethyl acetate, methylene chloride.[4]
SMILES String	ClC1=C(CC(C(OC([2H])([2H])C([2H])([2H])[2H])=O)Cl)C=C(N2N=C(C)N(C(F)F)C2=O)C(F)=C1[3]	CCOC(=O)C(Cl)Cc1cc(N2N=C(C)N(C(F)F)C2=O)c(F)cc1Cl[1]

Chemical Structure and Deuterium Labeling

The chemical structure of Carfentrazone-ethyl-d5 is identical to that of Carfentrazone-ethyl, with the exception of the five hydrogen atoms on the ethyl ester group, which are replaced by deuterium atoms. This mass difference of +5 Da allows for clear differentiation in mass spectrometric analysis.

Caption: Chemical structure of Carfentrazone-ethyl-d5.

Experimental Protocols

The primary application of Carfentrazone-ethyl-d5 is as an internal standard for the quantification of Carfentrazone-ethyl in complex matrices such as soil, water, and agricultural products. The following provides a general experimental protocol for its use in a typical LC-MS/MS workflow.

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Carfentrazone-ethyl-d5 neat standard and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile (B52724) or methanol) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution to cover the desired concentration range for the calibration curve.

Sample Preparation and Fortification

The following is a generalized procedure for soil samples. Modifications may be necessary for other matrices.

• Extraction: Weigh 10 g of the soil sample into a centrifuge tube. Add 20 mL of acetonitrile and vortex for 1 minute.

• Internal Standard Spiking: Spike the sample with a known amount of Carfentrazone-ethyl-d5 working solution to achieve a final concentration within the linear range of the instrument.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride, vortex immediately for 1 minute, and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take a 1 mL aliquot of the supernatant and transfer it to a d-SPE tube containing 150 mg of anhydrous magnesium sulfate and 50 mg of PSA (primary secondary amine). Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Final Solution: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical parameters that can be adapted for specific instrumentation.

Parameter	Typical Value
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Carfentrazone-ethyl	412.0	[To be determined empirically]	[To be determined empirically]
Carfentrazone-ethyl-d5	417.0	[To be determined empirically]	[To be determined empirically]

Note: The specific product ions for MRM transitions should be optimized by infusing a standard solution of each analyte into the mass spectrometer.

Analytical Workflow

The general workflow for using Carfentrazone-ethyl-d5 as an internal standard in a quantitative analysis is depicted below.

Caption: Analytical workflow for quantification using an internal standard.

Signaling Pathways and Mode of Action

Carfentrazone-ethyl is a pro-herbicide that is converted to its active form, carfentrazone, in plants. Carfentrazone inhibits the enzyme protoporphyrinogen (B1215707) oxidase (PPO) in the chlorophyll (B73375) biosynthesis pathway. This inhibition leads to the accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, causes rapid cell membrane disruption through the formation of reactive oxygen species.

Caption: Mode of action of Carfentrazone.

This technical guide provides a foundational understanding of the Carfentrazone-ethyl-d5 analytical standard for research and professional applications. For specific applications, further method development and validation are essential.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]

Carfentrazone-ethyl-d5 for Residue Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Carfentrazone-ethyl-d5 as an internal standard in the residue analysis of Carfentrazone-ethyl (B33137). It covers analytical methodologies, metabolic pathways, and detailed experimental protocols to ensure accurate and reliable quantification in various matrices.

Introduction to Carfentrazone-ethyl

Carfentrazone-ethyl is a selective, post-emergence herbicide used for the control of broadleaf weeds in crops such as cereals, corn, and soybeans.[1][2] It belongs to the aryl triazolinone class of herbicides and acts by inhibiting the enzyme protoporphyrinogen (B1215707) oxidase (PPO), a key enzyme in the chlorophyll (B73375) biosynthesis pathway.[3] This inhibition leads to the accumulation of protoporphyrin IX, which, in the presence of light and oxygen, causes rapid membrane disruption and cell death in susceptible plants.

Due to its widespread use, regulatory bodies require robust analytical methods for monitoring its residues in environmental and food samples. The use of a stable isotope-labeled internal standard, such as Carfentrazone-ethyl-d5, is crucial for achieving high accuracy and precision in these analyses by compensating for matrix effects and variations in sample preparation and instrument response.

Physicochemical Properties

Property	Value
Carfentrazone-ethyl
IUPAC Name	ethyl (2RS)-2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propanoate
CAS Number	128639-02-1[4]
Molecular Formula	C15H14Cl2F3N3O3[2]
Molecular Weight	412.19 g/mol [2]
Carfentrazone-ethyl-d5
IUPAC Name	1,1,2,2,2-pentadeuterioethyl 2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]-4-fluorophenyl]propanoate[5]
CAS Number	2140327-60-0[5]
Molecular Formula	C15D5H9Cl2F3N3O3[6]
Molecular Weight	417.22 g/mol [6]

Metabolic Pathway of Carfentrazone-ethyl

Carfentrazone-ethyl undergoes rapid metabolism in plants, soil, and animals.[3][7] The primary metabolic pathway involves the hydrolysis of the ethyl ester to its corresponding carboxylic acid, Carfentrazone (F8426-chloropropionic acid), which is also phytotoxic.[1][7][8] Further degradation can occur through various reactions, including dehydrochlorination and hydroxylation.[8] Understanding these pathways is essential for identifying the target analytes in residue analysis.

Figure 1: Metabolic Pathway of Carfentrazone-ethyl.

Analytical Methodology for Residue Analysis

The determination of Carfentrazone-ethyl and its metabolites in various matrices typically involves extraction, cleanup, and instrumental analysis, commonly by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of Carfentrazone-ethyl-d5 as an internal standard is critical for accurate quantification.

Experimental Workflow

Figure 2: General Workflow for Carfentrazone-ethyl Residue Analysis.

Detailed Experimental Protocol (Soil Matrix)

This protocol is a composite based on established methods for the analysis of Carfentrazone-ethyl and its metabolites in soil.[4][9]

1. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Fortify the sample with a known concentration of Carfentrazone-ethyl-d5 internal standard solution.

• Add 20 mL of acetonitrile/water (80:20, v/v).

• Shake vigorously for 10 minutes using a mechanical shaker.

• Centrifuge at 4000 rpm for 5 minutes.

• Collect the supernatant. Repeat the extraction step with another 20 mL of acetonitrile/water.

• Combine the supernatants.

2. Cleanup:

• Concentrate the combined extract to approximately 1 mL using a rotary evaporator at 40°C.

• Add 10 mL of 5% NaCl solution to the concentrated extract.

• Perform a liquid-liquid extraction with two 10 mL portions of dichloromethane (B109758).

• Combine the dichloromethane fractions and dry over anhydrous sodium sulfate.

• Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of hexane:ethyl acetate (B1210297) (95:5, v/v) for SPE cleanup.

• Condition a silica gel SPE cartridge (1 g/6 mL) with 5 mL of hexane.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 5 mL of hexane:ethyl acetate (95:5, v/v).

• Elute the analytes with 10 mL of hexane:ethyl acetate (8:2, v/v).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of a suitable solvent for instrumental analysis.

3. Instrumental Analysis (GC-MS):

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

4. Quantification:

• Prepare matrix-matched calibration standards containing both Carfentrazone-ethyl and Carfentrazone-ethyl-d5.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Quantify the amount of Carfentrazone-ethyl in the samples using the calibration curve.

Quantitative Data Summary

The following table summarizes typical performance data for the analytical method.

Parameter	Value	Reference
Limit of Detection (LOD)	1 µg/kg (ppb)	[4]
Limit of Quantification (LOQ)	5 µg/kg (ppb)	[4][9]
Recovery (%)
Fortification Level (5 µg/kg)	70-120%	[4]
Fortification Level (50 µg/kg)	70-120%	[4]
Precision (RSD%)
Intra-day	< 15%	-
Inter-day	< 20%	-

Note: Recovery and precision values are typical and may vary depending on the matrix and laboratory conditions.

Conclusion

The use of Carfentrazone-ethyl-d5 as an internal standard is indispensable for the accurate and precise quantification of Carfentrazone-ethyl residues in complex matrices. The methodologies outlined in this guide provide a robust framework for researchers and analytical scientists to develop and validate methods for regulatory compliance and environmental monitoring. The detailed understanding of the metabolic fate of Carfentrazone-ethyl further aids in designing comprehensive residue analysis studies.

References

• 1. mdpi.com [mdpi.com]
• 2. ez.restek.com [ez.restek.com]
• 3. apvma.gov.au [apvma.gov.au]
• 4. epa.gov [epa.gov]
• 5. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 6. 唑酮草酯-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. Absorption and fate of carfentrazone-ethyl in Zea mays, Glycine max, and Abutilon theophrasti | Weed Science | Cambridge Core [cambridge.org]
• 8. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]

The Role of Carfentrazone-ethyl-d5 in Modern Environmental Surveillance: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Carfentrazone-ethyl-d5 in the environmental monitoring of the herbicide Carfentrazone-ethyl (B33137). As a deuterated stable isotope-labeled internal standard, Carfentrazone-ethyl-d5 is instrumental for accurate quantification in complex environmental matrices such as soil and water. Its use in isotope dilution mass spectrometry methods significantly enhances the reliability of analytical data by compensating for matrix effects and variations in sample preparation and instrument response. This document outlines the environmental fate of Carfentrazone-ethyl, presents key quantitative data, details established analytical protocols, and illustrates relevant pathways and workflows.

Environmental Fate and Degradation

Carfentrazone-ethyl is a post-emergence herbicide that is rapidly degraded in the environment through hydrolysis and photolysis.[1][2] The primary degradation pathway involves the hydrolysis of the ethyl ester to form Carfentrazone-chloropropionic acid.[1][2] This major metabolite is then further transformed into a series of acidic degradates, including cinnamic, propionic, and benzoic acid derivatives.[1] While Carfentrazone-ethyl itself is not persistent, its degradation products can be more mobile and persistent in soil and aquatic systems.[1][3]

Quantitative Data for Environmental Monitoring

The accurate quantification of Carfentrazone-ethyl and its metabolites is crucial for assessing its environmental impact. The following tables summarize key quantitative data from various studies.

Table 1: Half-life of Carfentrazone-ethyl in Environmental Matrices

Matrix	pH	Half-life	Reference
Soil	Not Specified	1-2 days	[4]
Soil	Not Specified	3.8 - 174 hours	[5]
Water	5	Stable (>34 days)	[1][4]
Water	7	8.6 days	[5]
Water	9	3.6 hours	[4][5]
Water	Not Specified	0.1 - 1.3 days	[3]
Water	Not Specified	6.1 - 36 hours	[5]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) of Carfentrazone-ethyl in Various Analytical Methods

| Analytical Method | Matrix | LOD | LOQ | Reference | | :--- | :--- | :--- | :--- | | GC/MSD | Soil | 1 µg/kg (ppb) | 5 µg/kg (ppb) |[6] | | HPLC-UV | Water | 0.001 mg/kg (ppb) | 0.0025 mg/kg (ppb) |[7] | | HPLC-UV | Soil | 0.015 mg/kg (ppb) | 0.05 mg/kg (ppb) |[7] | | HPLC-UV | Wheat | 0.015 mg/kg (ppb) | 0.05 mg/kg (ppb) |[7] | | HPLC-MS/MS | Various | 0.7 - 6.0 µg/kg | 2.5 - 20 µg/kg |[8] | | CE | Not Specified | 0.4 mg/L (ppm) | 1.4 mg/L (ppm) |[9] | | HPLC-UV/VIS | Saltwater | Not Specified | Not Specified |[10] |

Experimental Protocols

Analysis of Carfentrazone-ethyl and its Metabolites in Soil by GC/MSD (Based on EPA Method)

This method outlines the extraction, cleanup, and analysis of Carfentrazone-ethyl and its five major soil metabolites.

a. Sample Preparation and Extraction:

• Thaw and homogenize soil samples by hand kneading the sample bag.

• Take a subsample for extraction.

• Perform an initial extraction by refluxing the soil with an acetonitrile/water mixture.[6]

• Concentrate the extract using a rotary evaporator to remove the organic solvent.[6]

• Acidify the remaining aqueous sample.[6]

b. Solid-Phase Extraction (SPE) Cleanup:

• Clean the acidified aqueous sample using a C18 Solid Phase Extraction (SPE) cartridge.[6]

• Elute the analytes from the SPE cartridge.

c. Derivatization:

• Concentrate the eluate.

• Methylate the acid metabolites by derivatization with diazomethane/ether, followed by pyridine (B92270) and acetic anhydride.[6]

• Concentrate the derivatized sample prior to analysis.[6]

d. Instrumental Analysis:

• Analyze the sample using capillary gas chromatography coupled with a mass selective detector (GC/MSD).[6]

• Quantify the analytes based on the response of the mass selective detector.

Isotope Dilution LC-MS/MS for Carfentrazone-ethyl in Environmental Samples (Generalized Protocol)

While a specific published method detailing the use of Carfentrazone-ethyl-d5 was not identified, the following outlines the best-practice approach for its use as an internal standard in an isotope dilution LC-MS/MS analysis. The use of a deuterated analogue as an internal standard is crucial for correcting variations in analytical results in complex matrices.[11]

a. Sample Preparation and Fortification:

• Accurately weigh a subsample of the environmental matrix (e.g., soil, water).

• Fortify the sample with a known amount of Carfentrazone-ethyl-d5 solution at the beginning of the extraction process.

• Proceed with an appropriate extraction method (e.g., QuEChERS, solid-phase extraction, liquid-liquid extraction).

b. Sample Cleanup:

• Perform a cleanup step to remove interfering matrix components. This may involve solid-phase extraction (SPE) or dispersive solid-phase extraction (d-SPE).

c. Instrumental Analysis:

• Analyze the final extract using a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Optimize the MS/MS parameters for both Carfentrazone-ethyl and Carfentrazone-ethyl-d5, including precursor and product ions, collision energy, and other source parameters.

• Monitor at least two multiple reaction monitoring (MRM) transitions for each analyte for confirmation and quantification.

d. Quantification:

• Quantify the native Carfentrazone-ethyl by calculating the ratio of its peak area to the peak area of the Carfentrazone-ethyl-d5 internal standard.

• Generate a calibration curve using standards containing known concentrations of native Carfentrazone-ethyl and a constant concentration of Carfentrazone-ethyl-d5.

Mandatory Visualizations

Environmental Degradation Pathway of Carfentrazone-ethyl

Caption: Simplified degradation pathway of Carfentrazone-ethyl in the environment.

Analytical Workflow for Environmental Monitoring of Carfentrazone-ethyl

Caption: General workflow for the analysis of Carfentrazone-ethyl in environmental samples.

References

• 1. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. imtrade.com.au [imtrade.com.au]
• 5. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. epa.gov [epa.gov]
• 11. lcms.cz [lcms.cz]

Toxicological Profile of Carfentrazone-ethyl: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carfentrazone-ethyl exhibits very low acute toxicity via oral, dermal, and inhalation routes.[1] It is not a skin irritant or sensitizer (B1316253) but can be a slight eye irritant.[1] Repeated-dose studies indicate the primary target organs are the liver, kidneys, and the hematopoietic system.[1] Carfentrazone-ethyl is not considered to be mutagenic, carcinogenic, neurotoxic, or a reproductive or developmental toxicant.[2][3][4] Its mode of action is the inhibition of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), leading to membrane disruption in susceptible plants.[1][2][5]

Quantitative Toxicological Data

The following tables summarize key quantitative data from various toxicological studies on Carfentrazone-ethyl.

Table 1: Acute Toxicity Data

Endpoint	Species	Route	Value	Classification
LD50	Rat (male)	Oral	>5000 mg/kg bw	Very Low Toxicity
LD50	Rat (female)	Oral	=5143 mg/kg bw	Very Low Toxicity
LD50	Rat	Dermal	>4000 mg/kg bw	Low Toxicity
LC50	Rat	Inhalation	>5.09 mg/L	Very Low Toxicity
LD50	Mouse	Oral	>5000 mg/kg bw	Very Low Toxicity
LD50	Mouse	Dermal	>2000 mg/kg bw	Low Toxicity
Skin Irritation	Rabbit	Dermal	Not an irritant	-
Eye Irritation	Rabbit	Ocular	Slight irritant	-
Skin Sensitization	Guinea Pig	Dermal	Not a sensitizer	-

Data sourced from APVMA Evaluation of the new active CARFENTRAZONE-ETHYL in the product AFFINITY 400 DF HERBICIDE.[1]

Table 2: Chronic Toxicity and Acceptable Intake Values

Value	Unit	Source
Acceptable Daily Intake (ADI)	0.03	mg/kg bw/day
Acute Reference Dose (ARfD)	Not Established	-
Acceptable Operator Exposure Level (AOEL)	0.4	mg/kg bw/day

Data sourced from the EU Pesticides Database.[6]

Mechanism of Action: Protoporphyrinogen Oxidase (PPO) Inhibition

Carfentrazone-ethyl's herbicidal activity stems from its inhibition of the enzyme protoporphyrinogen oxidase (PPO).[1][2][5] This enzyme is crucial in the chlorophyll (B73375) and heme biosynthetic pathways. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which then leaks from the plastid and is rapidly oxidized to protoporphyrin IX in the cytoplasm. In the presence of light and oxygen, protoporphyrin IX generates reactive oxygen species (ROS), which cause rapid lipid peroxidation and membrane disruption, ultimately leading to cell death.[5]

Mechanism of Action of Carfentrazone-ethyl.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Carfentrazone-ethyl follow standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD). Below are generalized workflows for key toxicological studies.

Acute Oral Toxicity (LD50) Study Workflow

This type of study aims to determine the median lethal dose of a substance when administered orally.

Generalized workflow for an acute oral toxicity study.

Repeated Dose 28-Day Dermal Toxicity Study Workflow

This study assesses the potential adverse effects of repeated dermal exposure to a substance over a 28-day period.

Generalized workflow for a 28-day dermal toxicity study.

Metabolism

Following administration in rats, Carfentrazone-ethyl is rapidly absorbed and excreted, primarily in the urine within 24 hours.[7] The major metabolite identified in both urine and feces is F8426-chloropropionic acid.[7] In the environment, Carfentrazone-ethyl degrades through hydrolysis and photolysis into several metabolites, including carfentrazone-chloropropionic acid, which can be further broken down into cinnamic, propionic, and benzoic acid forms.[2]

Ecotoxicology

Carfentrazone-ethyl is categorized as moderately toxic to freshwater fish and ranges from moderately toxic to practically non-toxic to freshwater invertebrates.[2] It is considered practically non-toxic to birds on both a short- and medium-term exposure basis.[2] A study on the enantiomers of Carfentrazone-ethyl revealed that the S-(-)-isomer is significantly more potent in its herbicidal activity and exhibits greater acute toxicity to the green algae Selenastrum bibraianum compared to the R-(+)-isomer.[8][9]

Conclusion

The toxicological database for Carfentrazone-ethyl is extensive and indicates a low level of concern for human health when used according to label directions.[1][4] The primary toxicological effects observed in animal studies occur at doses significantly higher than those expected from normal human exposure.[4] The well-defined mechanism of action, rapid metabolism, and low mammalian toxicity profile are key characteristics of this herbicide. For risk assessment purposes concerning Carfentrazone-ethyl-d5, the data for the non-deuterated parent compound is currently the most relevant and comprehensive resource.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 3. Federal Register :: Carfentrazone-ethyl; Pesticide Tolerances [federalregister.gov]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. Selectivity and mode of action of carfentrazone-ethyl, a novel phenyl triazolinone herbicide [agris.fao.org]
• 6. EU Pesticides Database [ec.europa.eu]
• 7. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Enantioselective Acute Toxicity and Bioactivity of Carfentrazone-ethyl enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Carfentrazone-ethyl-d5 in Environmental Matrices using HPLC-MS/MS

Introduction

Carfentrazone-ethyl (B33137) is a widely used herbicide for the control of broadleaf weeds.[1] Monitoring its presence and that of its metabolites in environmental samples is crucial for assessing potential ecological impact and ensuring regulatory compliance. This application note details a robust and sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of Carfentrazone-ethyl. The use of a deuterated internal standard, Carfentrazone-ethyl-d5, ensures high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis. This method is applicable to various matrices, including soil, water, and agricultural products.

Analytical Method

The method employs liquid chromatography for the separation of Carfentrazone-ethyl from matrix components, followed by tandem mass spectrometry for selective and sensitive detection. Carfentrazone-ethyl-d5 is used as an internal standard to ensure accurate quantification.

Instrumentation and Reagents

• HPLC System: Agilent 1290 Infinity LC or equivalent[2]

• Mass Spectrometer: Agilent Triple Quadrupole LC/MS or equivalent[2]

• Analytical Column: Agilent ZORBAX Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm[2]

• Guard Column: Agilent ZORBAX Eclipse Plus C18, UHPLC guard, 2.1 × 5 mm, 1.8 µm[2]

• Reagents: Acetonitrile (B52724) (MeCN), Water (LC-MS grade), Formic Acid, Carfentrazone-ethyl reference standard, Carfentrazone-ethyl-d5 internal standard.

Experimental Protocols

1. Standard Preparation

Stock solutions of Carfentrazone-ethyl and Carfentrazone-ethyl-d5 are prepared in acetonitrile at a concentration of 1 mg/mL. Working standard solutions are prepared by serial dilution of the stock solutions in acetonitrile to create a calibration curve ranging from 0.1 to 100 ng/mL. The internal standard working solution is prepared at a constant concentration of 10 ng/mL.

2. Sample Preparation

The sample preparation protocol is crucial for removing interfering matrix components.

• Soil Samples:

  • 80 g of soil is reflux extracted with 200 mL of an 8:2 (v/v) mixture of acetonitrile and water for 1 hour.[3]

  • The extract is filtered and concentrated using a rotary evaporator.[3]

  • The remaining aqueous solution is subjected to Solid Phase Extraction (SPE) for cleanup.[4]

  • The eluate is evaporated to dryness and reconstituted in the mobile phase for analysis.

• Water Samples:

  • Water samples are first filtered to remove any particulate matter.

  • Solid Phase Extraction (SPE) is employed for the enrichment and cleanup of the analytes.[5]

  • The analytes are eluted from the SPE cartridge, and the eluate is concentrated before analysis.

• Plant Matrices:

  • Samples are homogenized and extracted using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

  • The Agilent Bond Elut QuEChERS AOAC extraction kit can be utilized for this purpose.[2]

  • A cleanup step using Agilent Captiva Enhanced Matrix Removal–High Chlorophyll (B73375) Fresh (EMR–HCF) is recommended for samples with high chlorophyll content.[2]

3. HPLC-MS/MS Analysis

The separation and detection of Carfentrazone-ethyl and its deuterated internal standard are performed under the following conditions:

Table 1: HPLC Parameters

Parameter	Value
Column	Agilent ZORBAX Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm[2]
Guard Column	Agilent ZORBAX Eclipse Plus C18, UHPLC guard, 2.1 × 5 mm, 1.8 µm[2]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min[2]
Column Temperature	35 °C[1]
Injection Volume	5 µL
Gradient	10% B to 90% B over 10 min, hold for 2 min, return to initial conditions

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	4000 V
Gas Temperature	350 °C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Analyte	Precursor Ion (m/z)
Carfentrazone-ethyl	388.1
388.1
Carfentrazone-ethyl-d5	393.1
393.1

Note: The specific transitions for Carfentrazone-ethyl-d5 are predicted based on a 5-deuterium atom substitution on the ethyl group and may need to be optimized.

Data Presentation

The method performance was evaluated in terms of linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

Table 3: Method Performance Characteristics

Parameter	Result
Linearity (R²)	>0.99
LOD	0.7 - 6.0 µg/kg[6]
LOQ	2.5 - 20 µg/kg[6]
Accuracy (Recovery)	77.5% - 102.8%[6]
Precision (RSD)	0.4% - 9.8%[6]

Visualizations

Caption: Overall experimental workflow from sample preparation to data analysis.

Caption: Detailed sample preparation workflows for different matrices.

References

• 1. mdpi.com [mdpi.com]
• 2. lcms.cz [lcms.cz]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Carfentrazone-ethyl in Complex Matrices by LC-MS/MS using a Deuterated Internal Standard

For research, scientific, and drug development professionals.

This document provides a detailed protocol for the quantitative analysis of Carfentrazone-ethyl (B33137) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Carfentrazone-ethyl-d5 as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively corrects for variations in sample preparation, injection volume, matrix effects, and instrument response.

Introduction

Carfentrazone-ethyl is a widely used herbicide for the control of broadleaf weeds. Its presence in environmental and food samples is a matter of regulatory concern, necessitating sensitive and accurate analytical methods for its quantification. LC-MS/MS offers high selectivity and sensitivity for the detection of pesticide residues. The integration of a deuterated internal standard, Carfentrazone-ethyl-d5, which co-elutes with the target analyte but is distinguishable by its mass, ensures high accuracy and precision in quantification by correcting for potential analytical variabilities.

Experimental Protocols

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices.[1][2][3][4]

Materials:

• Homogenized sample (e.g., soil, fruit, vegetable)

• Carfentrazone-ethyl-d5 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Acetonitrile (B52724) (ACN)

• 50 mL centrifuge tubes

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (dSPE) clean-up tubes (e.g., containing PSA and MgSO4)

• Centrifuge

• Vortex mixer

Protocol:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 100 µL of the 1 µg/mL Carfentrazone-ethyl-d5 internal standard solution to the sample. The final concentration of the internal standard will be 10 ng/g.

• Add 10 mL of acetonitrile to the tube.

• Cap the tube and vortex vigorously for 1 minute.

• Add the QuEChERS extraction salts to the tube.

• Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a dSPE clean-up tube.

• Vortex the dSPE tube for 30 seconds.

• Centrifuge the dSPE tube at 4000 rpm for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Liquid Chromatography Parameters (Suggested Starting Conditions):

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL

| Column Temperature | 40 °C |

Mass Spectrometry Parameters: The following MRM (Multiple Reaction Monitoring) transitions are suggested. The transitions for Carfentrazone-ethyl are based on published data.[5][6][7] The transitions for Carfentrazone-ethyl-d5 are predicted based on the fragmentation of the parent compound and require experimental verification by the user.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Note
Carfentrazone-ethyl	412.1	346.1	20	Quantifier
Carfentrazone-ethyl	412.1	366.1	15	Qualifier
Carfentrazone-ethyl-d5	417.2	346.1	20	Predicted Quantifier
Carfentrazone-ethyl-d5	417.2	371.1	15	Predicted Qualifier

Note: The user must optimize the collision energies for their specific instrument.

Data Presentation

The following tables summarize the quantitative parameters for the analysis of Carfentrazone-ethyl.

Table 1: Quantitative Data for Carfentrazone-ethyl (without internal standard)

Parameter	Value	Reference
Limit of Detection (LOD) in soil	1 ppb	[8]
Limit of Quantification (LOQ) in soil	5 ppb	[8]
Recovery in soil	77.5 - 102.8%	[9]

Table 2: Proposed Method Performance (with Carfentrazone-ethyl-d5 internal standard)

Parameter	Expected Value
Linearity (R²)	> 0.99
Recovery	70 - 120%
Precision (%RSD)	< 20%
Matrix Effect	To be determined by user validation
Limit of Quantification (LOQ)	To be determined by user validation

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of Carfentrazone-ethyl.

Logic of Internal Standard Correction

Caption: Logic of using an internal standard for accurate quantification.

Conclusion

This application note provides a comprehensive starting point for the development and validation of a robust LC-MS/MS method for the quantification of Carfentrazone-ethyl. The use of the deuterated internal standard, Carfentrazone-ethyl-d5, is critical for achieving the highest level of accuracy and precision, especially in complex sample matrices. Users should verify the predicted MRM transitions for the internal standard and perform a full method validation according to their specific laboratory and regulatory requirements.

References

• 1. nucleus.iaea.org [nucleus.iaea.org]
• 2. iris.unito.it [iris.unito.it]
• 3. youtube.com [youtube.com]
• 4. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nrcgrapes.in [nrcgrapes.in]
• 7. lcms.cz [lcms.cz]
• 8. epa.gov [epa.gov]
• 9. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography-Mass Spectrometry Method for the Determination of Carfentrazone-ethyl using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Carfentrazone-ethyl in various matrices using gas chromatography coupled with mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard, Carfentrazone-ethyl-d5, ensures high accuracy and precision. This method is suitable for researchers, scientists, and professionals in drug development and environmental analysis.

Introduction

Carfentrazone-ethyl is a widely used herbicide for the control of broadleaf weeds.[1][2] Its mode of action involves the inhibition of the protoporphyrinogen (B1215707) oxidase enzyme, leading to membrane disruption and cell death in susceptible plants.[1] Due to its agricultural importance, a reliable and sensitive analytical method is crucial for monitoring its presence in environmental samples and agricultural commodities. This document provides a detailed protocol for the determination of Carfentrazone-ethyl by GC-MS, incorporating Carfentrazone-ethyl-d5 as an internal standard to correct for matrix effects and variations in sample preparation and instrument response.

Experimental

Materials and Reagents

• Carfentrazone-ethyl analytical standard: Purity ≥98%

• Carfentrazone-ethyl-d5 analytical standard (Internal Standard, IS): Purity ≥98.0%

• Solvents: Acetone (B3395972), Hexane (B92381), Ethyl Acetate (B1210297) (Pesticide residue grade or equivalent)

• Solid Phase Extraction (SPE) Cartridges: Silica (B1680970) gel cartridges may be used for sample cleanup if necessary.[3]

• Gases: Helium (carrier gas, 99.999% purity)

Instrumentation

A gas chromatograph equipped with a mass selective detector (MSD) is used for analysis. The following are typical instrument conditions, which may be optimized for specific instrumentation:

Parameter	Setting
Gas Chromatograph
Column	HP-5 (5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 70 °C (hold 2 min), Ramp: 25 °C/min to 280 °C (hold 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantitation Ions (m/z)
Carfentrazone-ethyl	To be determined based on mass spectrum (e.g., monitoring multiple ions for confirmation)
Carfentrazone-ethyl-d5	To be determined based on mass spectrum

Standard and Sample Preparation

2.3.1. Standard Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve Carfentrazone-ethyl and Carfentrazone-ethyl-d5 in ethyl acetate to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the Carfentrazone-ethyl stock solution with hexane. Spike each calibration standard with a constant concentration of the Carfentrazone-ethyl-d5 internal standard solution.

2.3.2. Sample Preparation (General Procedure)

The following is a general procedure that can be adapted for different sample matrices such as soil or water.

• Extraction:

  • For soil samples, extract with a mixture of acetone and water.[4][5]

  • For water samples, a liquid-liquid extraction with a suitable organic solvent like ethyl acetate can be performed.

• Internal Standard Spiking: Spike the sample extract with a known amount of the Carfentrazone-ethyl-d5 internal standard solution.

• Cleanup (if necessary): For complex matrices, a cleanup step using Solid Phase Extraction (SPE) with silica cartridges may be required to remove interferences.[3]

• Concentration and Reconstitution: Evaporate the extract to near dryness under a gentle stream of nitrogen and reconstitute in a known volume of hexane for GC-MS analysis.

Results and Discussion

The described GC-MS method provides excellent sensitivity and selectivity for the analysis of Carfentrazone-ethyl. The use of Carfentrazone-ethyl-d5 as an internal standard effectively compensates for any loss of analyte during sample preparation and for variations in injection volume, ensuring high data quality.

Quantitative Data Summary

Analyte	Molecular Formula	Molecular Weight	Quantitation Ion (m/z)	Confirmation Ion(s) (m/z)
Carfentrazone-ethyl	C₁₅H₁₄Cl₂F₃N₃O₃	412.19	User Determined	User Determined
Carfentrazone-ethyl-d5	C₁₅D₅H₉Cl₂F₃N₃O₃	417.22	User Determined	User Determined

Note: The specific quantitation and confirmation ions should be determined by analyzing the mass spectrum of each compound.

Workflow Diagram

Caption: Figure 1: Experimental Workflow for Carfentrazone-ethyl Analysis.

Conclusion

The gas chromatography-mass spectrometry method detailed in this application note is a reliable and accurate approach for the quantification of Carfentrazone-ethyl. The incorporation of the deuterated internal standard, Carfentrazone-ethyl-d5, is critical for achieving high-quality analytical results, making this method highly suitable for routine analysis in research and quality control laboratories.

References

• 1. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. epa.gov [epa.gov]
• 4. [Determination of carfentrazone-ethyl(F8426) residue in soil and wheat by wide-bore capillary gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Carfentrazone-ethyl using Carfentrazone-ethyl-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the quantitative analysis of the herbicide Carfentrazone-ethyl in various environmental matrices using its deuterated analog, Carfentrazone-ethyl-d5, as an internal standard. The use of a stable isotope-labeled internal standard is a robust method to correct for matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision in analytical measurements.[1][2] This document outlines the necessary materials, sample preparation procedures for soil, water, and plant matrices, and the instrumental analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The quantitative analysis of Carfentrazone-ethyl is performed by adding a known amount of Carfentrazone-ethyl-d5 to the samples at the beginning of the extraction process. Carfentrazone-ethyl-d5 is an ideal internal standard as it has nearly identical chemical and physical properties to Carfentrazone-ethyl, and thus behaves similarly during sample extraction, cleanup, and chromatographic separation. However, due to its mass difference, it can be distinguished by the mass spectrometer. By comparing the peak area ratio of the analyte to the internal standard, accurate quantification can be achieved, compensating for any potential losses during sample handling or variations in instrument performance.

Materials and Reagents

• Carfentrazone-ethyl analytical standard (≥98% purity)

• Carfentrazone-ethyl-d5 analytical standard (≥98% purity, deuteration on the ethyl group)[3][4]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for samples with high pigment content)

• QuEChERS extraction salts and cleanup tubes

• Syringe filters (0.22 µm)

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (100 µg/mL): Accurately weigh approximately 10 mg of Carfentrazone-ethyl and Carfentrazone-ethyl-d5 into separate 100 mL volumetric flasks. Dissolve in and bring to volume with acetonitrile. Store at -20°C.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Carfentrazone-ethyl primary stock solution with acetonitrile to achieve concentrations ranging from 0.1 to 100 ng/mL.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Carfentrazone-ethyl-d5 primary stock solution with acetonitrile to a final concentration of 1 µg/mL.

Sample Preparation

The addition of the internal standard should occur at the very beginning of the sample preparation process to account for any variability.

Internal Standard Spiking: To each 10 g of solid sample or 10 mL of water sample, add 100 µL of the 1 µg/mL Carfentrazone-ethyl-d5 internal standard spiking solution to achieve a final concentration of 10 ng/g or 10 ng/mL.

1. Soil Samples: Modified QuEChERS Method

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds to hydrate (B1144303) the soil.

• Add the internal standard as described above.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and centrifuge at ≥3000 x g for 5 minutes.

• Transfer the upper acetonitrile layer to a dispersive solid-phase extraction (dSPE) cleanup tube containing 150 mg MgSO₄ and 50 mg PSA.

• Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. Water Samples: Liquid-Liquid Extraction (LLE)

• To a 100 mL separatory funnel, add 50 mL of the water sample.

• Add the internal standard as described above.

• Add 25 mL of acetonitrile and shake vigorously for 2 minutes.

• Allow the layers to separate.

• Collect the acetonitrile (upper) layer.

• Repeat the extraction of the aqueous layer with a fresh 25 mL of acetonitrile.

• Combine the acetonitrile extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of acetonitrile, filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3. Plant Matrices (Fruits, Vegetables): QuEChERS Method

• Homogenize the plant material.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add the internal standard as described above.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at ≥3000 x g for 5 minutes.

• Transfer the upper acetonitrile layer to a dSPE cleanup tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 (and 7.5 mg GCB for highly pigmented samples).

• Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

The MRM transitions for Carfentrazone-ethyl are established from the literature. For Carfentrazone-ethyl-d5, with deuteration on the ethyl group, the precursor ion will be shifted by +5 Da. The primary product ions are expected to arise from fragmentation of the core molecule, thus the mass shift in the product ions may not be directly +5 Da. Based on the known fragmentation of Carfentrazone-ethyl, the following transitions are proposed for the deuterated standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Carfentrazone-ethyl	412.0	346.0 (Quantifier)	50	30	15
412.0	366.0 (Qualifier)	50	30	12
Carfentrazone-ethyl-d5	417.0	346.0 (Quantifier)	50	30	15
417.0	371.0 (Qualifier)	50	30	12

Note: The MRM transitions for Carfentrazone-ethyl-d5 should be optimized empirically on the specific mass spectrometer being used.

Data Presentation

The following table summarizes representative quantitative data for the analysis of Carfentrazone-ethyl using the Carfentrazone-ethyl-d5 internal standard method. This data is illustrative and should be validated in the user's laboratory.

Matrix	Fortification Level (ng/g or ng/mL)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (ng/g or ng/mL)	Limit of Detection (LOD) (ng/g or ng/mL)
Soil	5	95	6.5	2.0	0.5
50	98	4.2
Water	5	92	7.1	1.0	0.3
50	96	5.5
Plant Material (Lettuce)	5	89	8.5	2.5	0.8
50	93	6.8

Mandatory Visualizations

Caption: Experimental workflow for the analysis of Carfentrazone-ethyl.

Caption: Principle of internal standard quantification.

References

• 1. epa.gov [epa.gov]
• 2. clearsynth.com [clearsynth.com]
• 3. Carfentrazone-ethyl-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Carfentrazone-ethyl-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

Application Note and Protocol for the Analysis of Carfentrazone-ethyl using Carfentrazone-ethyl-d5 as an Internal Standard

This document provides a detailed protocol for the quantitative analysis of Carfentrazone-ethyl (B33137) in soil and water samples. The method utilizes a deuterated internal standard, Carfentrazone-ethyl-d5, to ensure accuracy and precision. The sample preparation employs the widely recognized QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for soil and Solid-Phase Extraction (SPE) for water samples, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Carfentrazone-ethyl is a widely used herbicide for the control of broadleaf weeds in various agricultural settings.[1] Monitoring its residues in environmental matrices like soil and water is crucial to assess potential environmental impact and ensure food safety. The use of a stable isotope-labeled internal standard, such as Carfentrazone-ethyl-d5, is the gold standard for quantitative analysis as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

This application note details robust and validated sample preparation protocols for soil and water matrices, followed by sensitive and selective quantification using LC-MS/MS. The methodologies are designed for researchers, scientists, and professionals in drug development and environmental monitoring.

Experimental Protocols

Materials and Reagents

• Carfentrazone-ethyl analytical standard

• Carfentrazone-ethyl-d5 analytical standard

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Water, HPLC grade

• Formic acid (FA)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent

• Solid-Phase Extraction (SPE) cartridges (C18, 1 g/6 mL)[2][3]

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes (for dSPE)

• Syringe filters (0.22 µm)

Sample Preparation: Soil (QuEChERS Method)

The QuEChERS method offers a streamlined approach for extracting a wide range of pesticides from complex matrices.[4][5]

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Extraction:

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds to hydrate (B1144303) the sample. Let it stand for 30 minutes.

  • Spike the sample with an appropriate amount of Carfentrazone-ethyl-d5 internal standard solution.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).

  • Cap the tube tightly and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer 6 mL of the acetonitrile supernatant to a 15 mL dSPE tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

Sample Preparation: Water (Solid-Phase Extraction Method)

Solid-Phase Extraction is a reliable technique for the enrichment and cleanup of analytes from aqueous samples.[6][7]

• Sample Pre-treatment:

  • Filter the water sample (500 mL) through a glass fiber filter to remove suspended particles.

  • Adjust the pH of the water sample to 7.0.[6]

  • Spike the sample with the Carfentrazone-ethyl-d5 internal standard solution.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (1 g/6 mL) by passing 10 mL of methanol followed by 10 mL of HPLC-grade water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • After loading, wash the cartridge with 10 mL of HPLC-grade water to remove interfering substances.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution:

  • Elute the retained analytes with 10 mL of ethyl acetate.[6]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of acetonitrile/water (1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient would start at 10% B, ramp up to 95% B, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Carfentrazone-ethyl: Precursor ion m/z 412, Product ions m/z 366 and 346.[8][9]

  • Carfentrazone-ethyl-d5: Precursor ion m/z 417.22, with corresponding product ions shifted by +5 Da.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of Carfentrazone-ethyl in various matrices based on published methods. The inclusion of Carfentrazone-ethyl-d5 as an internal standard is expected to yield robust and reliable results within these performance parameters.

Matrix	Method	Fortification Levels	Recovery (%)	RSD (%)	LOD	LOQ	Reference
Soil	HPLC	0.1, 0.5, 1 mg/kg	88.4 - 106.7	4.2 - 9.8	0.015 mg/kg	0.05 mg/kg	[7]
Water	SPE-GC	0.1, 0.5, 2.0 µg/L	81.45 - 108.7	0.74 - 1.5	0.02 µg/L	-	[6]
Water	HPLC	0.005, 0.025, 0.05 mg/kg	85.8 - 99.5	4.4 - 9.6	0.001 mg/kg	0.0025 mg/kg	[7]
Wheat	HPLC	0.2, 0.5, 1 mg/kg	86.3 - 91.3	< 5.0	0.015 mg/kg	0.05 mg/kg	[7]
Soil	GC/MS	5, 10, 20 µg/kg	Mean 70-120	≤20-30	1 ppb	5 ppb	[3]

Workflow Diagrams

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. weber.hu [weber.hu]
• 6. Solid-phase Extraction and Gas Chromatography forDetermination of Carfentrazone-ethyl Residue in Water [nyxxb.cn]
• 7. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mhlw.go.jp [mhlw.go.jp]
• 9. agilent.com [agilent.com]

Application Notes and Protocols for Solid-Phase Extraction of Carfentrazone-ethyl-d5

Introduction

Carfentrazone-ethyl (B33137) is a widely used herbicide for the control of broadleaf weeds. For accurate quantification of Carfentrazone-ethyl in complex matrices such as soil, water, and agricultural products, a robust analytical method is essential. The use of a deuterated internal standard, Carfentrazone-ethyl-d5, is a common practice in mass spectrometry-based methods to correct for matrix effects and variations in sample preparation and instrument response. Solid-phase extraction (SPE) is a critical step in the sample preparation workflow, enabling the concentration and purification of the analyte and its internal standard from the sample matrix prior to analysis.

This document provides detailed application notes and a protocol for the solid-phase extraction of Carfentrazone-ethyl-d5 from soil samples. The methodology is based on established analytical procedures and is intended for use by researchers, scientists, and professionals in drug development and environmental analysis.

Data Presentation

The following table summarizes the quantitative data related to the SPE method for Carfentrazone-ethyl, which is directly applicable to Carfentrazone-ethyl-d5.

Matrix	Fortification Level	Recovery (%)	Relative Standard Deviation (RSDr) (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Soil	0.1 mg/kg	88.4 - 106.7	4.2 - 9.8	0.015 mg/kg	0.05 mg/kg
0.5 mg/kg	88.4 - 106.7	4.2 - 9.8
1 mg/kg	88.4 - 106.7	4.2 - 9.8
Water	0.005 mg/kg	85.8 - 99.5	4.4 - 9.6	0.001 mg/kg	0.0025 mg/kg
0.025 mg/kg	85.8 - 99.5	4.4 - 9.6
0.05 mg/kg	85.8 - 99.5	4.4 - 9.6
Wheat	0.2 mg/kg	86.3 - 91.3	< 5.0	0.015 mg/kg	0.05 mg/kg
0.5 mg/kg	86.3 - 91.3	< 5.0
1 mg/kg	86.3 - 91.3	< 5.0

Data adapted from a study on the enantioselective separation of Carfentrazone-ethyl.[1]

Experimental Protocols

This protocol details the solid-phase extraction of Carfentrazone-ethyl-d5 from soil samples. The procedure for Carfentrazone-ethyl-d5 is identical to that of the non-deuterated Carfentrazone-ethyl.

Materials and Reagents

• Carfentrazone-ethyl-d5 analytical standard

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Sodium sulfate (B86663), anhydrous

• Solid-Phase Extraction (SPE) Cartridges: Silica (B1680970) gel, 1 g / 6 mL (e.g., Varian SI or Agilent Bond Elut SI)[2]

• Centrifuge tubes

• Nitrogen evaporator

• Vortex mixer

• Analytical balance

Sample Preparation and Extraction

• Soil Sample Preparation : Weigh 40 g of the soil sample into a centrifuge tube.[2]

• Fortification : Fortify the sample with an appropriate amount of Carfentrazone-ethyl-d5 standard solution.

• Extraction : Add 80 mL of a mixture of acetonitrile (B52724) and water (8:2, v/v) to the soil sample.[3]

• Shaking : Cap the tube and shake vigorously for 1 hour.

• Centrifugation : Centrifuge the sample at 4000 rpm for 5 minutes.

• Collection : Decant the supernatant into a clean collection tube.

• Drying : Pass the extract through anhydrous sodium sulfate to remove any residual water.[2]

• Concentration : Concentrate the extract to approximately 1-2 mL using a nitrogen evaporator at 60-70°C.[2]

• Reconstitution : Dilute the concentrated extract with 10 mL of hexane.[2]

Solid-Phase Extraction (SPE) Procedure

• Cartridge Conditioning : Precondition the silica gel SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to go dry.[2]

• Sample Loading : Load the reconstituted sample extract onto the conditioned SPE cartridge at a slow, dropwise rate.

• Cartridge Washing : Wash the cartridge with 10 mL of a hexane and ethyl acetate mixture (95:5, v/v) to remove interfering substances. Discard the eluate.[2]

• Elution : Elute the analyte of interest, Carfentrazone-ethyl-d5, with 10 mL of a hexane and ethyl acetate mixture (8:2, v/v). Collect the eluate in a clean tube.[2]

• Final Concentration : Concentrate the eluate to a final volume of 0.5 mL under a gentle stream of nitrogen.[2]

• Reconstitution for Analysis : Reconstitute the final residue in a suitable solvent for the analytical instrument (e.g., ethyl acetate for GC-MS analysis).[2]

Mandatory Visualization

Caption: Workflow for Solid-Phase Extraction of Carfentrazone-ethyl-d5.

References

• 1. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Application Notes and Protocols for the Analysis of Carfentrazone-ethyl-d5 using the QuEChERS Method

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the quantitative analysis of Carfentrazone-ethyl-d5 in various environmental and agricultural matrices using the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Carfentrazone-ethyl-d5 is a deuterated stable isotope-labeled internal standard for Carfentrazone-ethyl, a selective herbicide. The use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex matrices by compensating for matrix effects and variations in extraction recovery and instrument response.

Overview of the QuEChERS Method

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food and environmental samples. It involves a two-step process: an initial extraction and partitioning step with an organic solvent and salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components. This method is renowned for its simplicity, high throughput, and minimal solvent usage.

Quantitative Data Summary

The following tables summarize the performance of the QuEChERS method for the analysis of Carfentrazone-ethyl, which is indicative of the expected performance for its deuterated analog, Carfentrazone-ethyl-d5.

Table 1: Recovery of Carfentrazone-ethyl in Cereal Grains using QuEChERS-LC-MS/MS

Matrix	Fortification Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Wheat	0.01	75	15
Rice	0.01	88	15
Barley	0.01	96	7

Data sourced from a validation report for a multi-residue pesticide analysis method.[1]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Carfentrazone-ethyl

Matrix	LOD (µg/kg)	LOQ (µg/kg)	Analytical Technique
Soil	-	5	GC/MS
Strawberry	0.3	1	LC-MS/MS
Leek	0.03	0.1	LC-MS/MS
Flour	0.1	0.3	LC-MS/MS
Wheat, Rice, Barley	-	10	LC-MS/MS

Data compiled from various analytical methods and validation reports.

Experimental Protocols

The following are detailed protocols for the extraction and analysis of Carfentrazone-ethyl-d5 from soil and plant matrices.

Protocol for Soil Samples

3.1.1. Materials and Reagents

• Homogenized soil sample

• Carfentrazone-ethyl-d5 standard solution

• Acetonitrile (B52724) (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE (d-SPE) tubes containing Primary Secondary Amine (PSA) and MgSO₄

• Centrifuge capable of 4000 x g

• Vortex mixer

• 50 mL polypropylene (B1209903) centrifuge tubes

3.1.2. Extraction Procedure

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Spike the sample with an appropriate volume of Carfentrazone-ethyl-d5 internal standard solution.

• Cap the tube and vortex vigorously for 1 minute.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube.

• Immediately cap and shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge the tube at ≥ 4000 x g for 5 minutes.

3.1.3. Dispersive SPE Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a d-SPE tube containing 150 mg of MgSO₄ and 50 mg of PSA.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at ≥ 4000 x g for 5 minutes.

• Collect the supernatant and transfer it to an autosampler vial for LC-MS/MS analysis.

Protocol for Plant Matrices (e.g., Cereals, Fruits, Vegetables)

3.2.1. Materials and Reagents

• Homogenized plant sample (e.g., milled grains, blended fruits or vegetables)

• Carfentrazone-ethyl-d5 standard solution

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate (B86180) dibasic sesquihydrate

• Sodium citrate tribasic dihydrate

• Dispersive SPE (d-SPE) tubes containing Primary Secondary Amine (PSA), C18, and MgSO₄. For highly pigmented samples, graphitized carbon black (GCB) may be included.

• Centrifuge capable of 4000 x g

• Vortex mixer

• 50 mL polypropylene centrifuge tubes

3.2.2. Extraction Procedure

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile.

• Spike with the Carfentrazone-ethyl-d5 internal standard.

• Add the appropriate QuEChERS salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 x g for 5 minutes.

3.2.3. Dispersive SPE Cleanup

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube. The composition of the d-SPE tube will vary depending on the matrix:

  • General Fruits and Vegetables: 150 mg MgSO₄, 50 mg PSA.

  • Fatty Matrices: 150 mg MgSO₄, 50 mg PSA, 50 mg C18.

  • Pigmented Fruits and Vegetables: 150 mg MgSO₄, 50 mg PSA, 50 mg C18, 7.5-50 mg GCB.

• Vortex for 30 seconds.

• Centrifuge at ≥ 4000 x g for 5 minutes.

• Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

3.3.1. Instrumental Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at 95% A, ramping to 5% A over several minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Carfentrazone-ethyl: Precursor ion m/z 412.0 -> Product ions m/z 346.0 (quantifier) and m/z 366.0 (qualifier)

  • Carfentrazone-ethyl-d5: The precursor ion will be m/z 417.0. Product ions should be determined by direct infusion of the standard, but are expected to show a +5 Da shift from the non-labeled compound.

3.3.2. Quantification

Quantification is performed using an internal standard calibration method. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The concentration of Carfentrazone-ethyl in the samples is then determined from this calibration curve.

Workflow and Signaling Pathway Diagrams

Caption: QuEChERS workflow for Carfentrazone-ethyl-d5 analysis.

Conclusion

The QuEChERS method provides a simple, rapid, and effective approach for the extraction and cleanup of Carfentrazone-ethyl-d5 from complex matrices such as soil and various plant materials. When coupled with LC-MS/MS, this method allows for sensitive and accurate quantification, making it highly suitable for routine monitoring and research applications in environmental and agricultural sciences. The use of Carfentrazone-ethyl-d5 as an internal standard is essential for achieving high-quality quantitative results by correcting for matrix-induced signal suppression or enhancement and procedural losses.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]

Application Notes and Protocols for the Analysis of Carfentrazone-ethyl in Soil using Carfentrazone-ethyl-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction: Carfentrazone-ethyl (B33137) is a widely used herbicide for the control of broadleaf weeds in various crops.[1] Monitoring its presence and persistence in soil is crucial for environmental risk assessment. The use of a stable isotope-labeled internal standard, such as Carfentrazone-ethyl-d5, is highly recommended for accurate and precise quantification of Carfentrazone-ethyl in complex matrices like soil. This internal standard mimics the behavior of the native analyte during sample preparation and analysis, compensating for potential losses and matrix effects.

This document provides detailed application notes and protocols for the extraction, cleanup, and analysis of Carfentrazone-ethyl in soil samples using Carfentrazone-ethyl-d5 as an internal standard, primarily by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods and Protocols

Two primary analytical approaches are detailed below: a traditional method involving solvent extraction and derivatization for GC-MS analysis, and a more modern approach using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method coupled with LC-MS/MS.

Method 1: Solvent Extraction, Derivatization, and GC-MS Analysis

This method is based on established EPA protocols and is suitable for the analysis of Carfentrazone-ethyl and its acidic metabolites.[2][3] Carfentrazone-ethyl-d5 should be added at the beginning of the extraction process to serve as an internal standard.

1. Experimental Protocol:

• Sample Preparation and Homogenization:

  • Thaw frozen soil samples and mix them thoroughly by hand kneading the sample bag to ensure homogeneity.[3] For clay-like soils, mechanical homogenization using a food cutter/mixer may be necessary.[4]

• Extraction:

  • Weigh 80 g of homogenized soil into a 500 mL flat-bottom boiling flask.[3]

  • Spike the sample with a known amount of Carfentrazone-ethyl-d5 solution in acetonitrile (B52724).

  • Add 200 mL of an 8:2 (v/v) acetonitrile:water mixture to the flask.[2]

  • Reflux the mixture for 1 hour with occasional swirling or magnetic stirring.[2]

  • Allow the sample to cool for approximately 15 minutes and then vacuum filter it through a Büchner funnel with Whatman GF/A filter paper.[2]

• Liquid-Liquid Partitioning:

  • Concentrate the filtrate to about 30 mL using a rotary evaporator at 50-60°C to remove the acetonitrile.[2]

  • Add deionized water to bring the volume to approximately 50 mL.[2]

  • Acidify the aqueous sample with 1 mL of 10% sulfuric acid.[2]

  • Transfer the solution to a separatory funnel, add 1-2 teaspoons of sodium chloride, and partition twice with 75 mL of methylene (B1212753) chloride each time.[2]

  • Combine the organic phases and pass them through anhydrous sodium sulfate (B86663) to remove residual water.[2]

• Derivatization (for acidic metabolites, if analyzed concurrently):

  • Note: This step is crucial for the analysis of Carfentrazone-ethyl's acidic metabolites by GC-MS but not for Carfentrazone-ethyl itself. If only the parent compound is of interest, this step can be omitted, and the protocol adjusted accordingly.

  • Take a 40 mL aliquot of the methylene chloride extract (equivalent to 20 g of soil) and evaporate it to dryness under a gentle stream of nitrogen at 60-70°C.[2]

  • Reconstitute the residue in 5 mL of ethyl ether and add 1 mL of diazomethane (B1218177) solution. Allow the derivatization to proceed for 30 minutes.[2]

• Solid Phase Extraction (SPE) Cleanup:

  • Add 10 mL of hexane (B92381) to the derivatized sample and concentrate it to 1-2 mL under nitrogen.[2]

  • Dilute the concentrate with 10 mL of hexane and apply it to a silica (B1680970) gel SPE cartridge (1 g/6 mL) preconditioned with hexane.[2]

  • Rinse the cartridge with a 95:5 (v/v) hexane:ethyl acetate (B1210297) solution.[2]

  • Elute the analytes with 10 mL of an 8:2 (v/v) hexane:ethyl acetate mixture.[2]

  • Concentrate the eluate to less than 0.5 mL under a nitrogen stream and bring the final volume to 0.5 mL with ethyl acetate for GC-MS analysis.[2]

• GC-MS Analysis:

  • Instrument: Hewlett-Packard 5890 GC with a 5972 MSD or equivalent.[2]

  • Column: HP-5 (5% Phenyl Methyl Crosslinked Silicone), 20-25 m x 0.32 mm, 0.52 µm film thickness.[2]

  • Injector Temperature: 250°C.[2]

  • Oven Program: Start at 150°C (hold 1 min), ramp at 25°C/min to 250°C, then ramp at 5°C/min to 260°C (hold 4 min), and finally ramp at 30°C/min to 295°C (hold 2.75 min).[2]

  • Injection Volume: 2 µL.[2]

  • MSD Mode: Selected Ion Monitoring (SIM).[2]

  • Ions to Monitor:

    • Carfentrazone-ethyl: m/z 330.[2]

    • Carfentrazone-ethyl-d5: The specific m/z will be higher by 5 atomic mass units. The exact fragment should be determined by injecting a standard, but a likely ion would be m/z 335.

2. Data Presentation:

Parameter	Value	Reference
Limit of Quantification (LOQ)	5 µg/kg (ppb)	[2][3]
Limit of Detection (LOD)	1 µg/kg (ppb)	[3]
Soil Types Validated	Sand, Silt Loam, Loamy Sand	[2]
Mean Recovery (at LOQ)	Generally 70-120%	[2]
Relative Standard Deviation (RSD)	Varies by analyte and soil type	[2]

3. Experimental Workflow Diagram:

Caption: Workflow for GC-MS analysis of Carfentrazone-ethyl in soil.

Method 2: QuEChERS Extraction and LC-MS/MS Analysis

The QuEChERS method offers a simpler, faster, and more environmentally friendly approach for pesticide residue analysis.[5][6] This method is particularly well-suited for LC-MS/MS analysis.

1. Experimental Protocol:

• Sample Preparation:

  • Air-dry soil samples and pass them through a 2 mm sieve.[1]

• Extraction:

  • Weigh 10 g of the prepared soil into a 50 mL centrifuge tube.[1]

  • Spike the sample with a known amount of Carfentrazone-ethyl-d5 solution.

  • Add 10 mL of water and 20 mL of acetonitrile to the tube.[1]

  • Shake the tube vigorously for 30 minutes.[1]

  • Add 3 g of anhydrous magnesium sulfate and 1 g of sodium chloride.[1]

  • Shake vigorously for 2 minutes and then centrifuge at 3000 rpm for 5 minutes.[1]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1.5 mL aliquot of the upper organic phase (acetonitrile) into a 10 mL centrifuge tube.[1]

  • Add 50 mg of Primary Secondary Amine (PSA) and 100 mg of anhydrous magnesium sulfate to the tube.[1]

  • Vortex for 1 minute and then centrifuge at 5000 rpm for 3 minutes.[1]

  • Filter the supernatant through a 0.22 µm nylon syringe filter into an autosampler vial for LC-MS/MS analysis.[1]

• LC-MS/MS Analysis:

  • Instrument: A modern UPLC system coupled to a tandem mass spectrometer.

  • Ionization: Electrospray Ionization in positive mode (ESI+).[1]

  • MS Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Carfentrazone-ethyl: Quantitative m/z 429.05 > 412.00; Qualitative m/z 429.05 > 346.00 and m/z 429.05 > 366.00.[1]

    • Carfentrazone-ethyl-d5: The precursor ion will be m/z 434.05. Product ions would need to be determined by direct infusion of the standard but are expected to show a corresponding mass shift.

2. Data Presentation:

Parameter	Value	Reference
Linearity Range	5 to 1000 µg/L	[1]
Correlation Coefficients (R²)	≥ 0.9986	[1]
Recoveries	80-110%	[5][6]
Matrix Effects	Can be significant, use of matrix-matched standards and internal standards is crucial.	[1]

3. Experimental Workflow Diagram:

Caption: Workflow for LC-MS/MS analysis of Carfentrazone-ethyl in soil via QuEChERS.

Signaling Pathways and Logical Relationships

While Carfentrazone-ethyl does not have a "signaling pathway" in the traditional biological sense within the context of soil analysis, its degradation pathway is a key logical relationship. Carfentrazone-ethyl rapidly hydrolyzes in soil to its main metabolites.

Caption: Degradation pathway of Carfentrazone-ethyl in soil.[3]

References

• 1. Stereoselective degradation behaviour of carfentrazone-ethyl and its metabolite carfentrazone in soils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

Application Note: Analysis of Carfentrazone-ethyl-d5 in Water Samples by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carfentrazone-ethyl (B33137) is a widely used herbicide for the control of broadleaf weeds. Monitoring its presence and the concentration of its residues in environmental water sources is crucial for ensuring environmental safety and regulatory compliance. Carfentrazone-ethyl-d5, a deuterated analog of carfentrazone-ethyl, serves as an ideal internal standard for quantitative analysis due to its similar chemical and physical properties to the parent compound, and its distinct mass-to-charge ratio (m/z). This application note provides a detailed protocol for the analysis of Carfentrazone-ethyl-d5 in water samples using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Method

The method employs solid-phase extraction to concentrate the analyte from water samples and remove potential matrix interferences. Subsequent analysis by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode allows for highly selective and sensitive quantification of Carfentrazone-ethyl-d5.

Quantitative Data Summary

The following tables summarize the typical performance data for the analysis of the parent compound, carfentrazone-ethyl, in water, which can be expected to be comparable for the deuterated internal standard.

Table 1: Method Detection and Quantitation Limits

Analyte	Matrix	Limit of Detection (LOD) (µg/L)	Limit of Quantitation (LOQ) (µg/L)
Carfentrazone-ethyl	Water	0.001[1]	0.0025[1]

Table 2: Recovery and Precision

Analyte	Matrix	Fortification Levels (µg/L)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Carfentrazone-ethyl	Water	5, 25, 50	85.8 - 99.5	4.4 - 9.6

Experimental Protocols

Materials and Reagents

• Carfentrazone-ethyl-d5 analytical standard

• Carfentrazone-ethyl analytical standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (88%)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Glass fiber filters (1.0 µm)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Autosampler vials

Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of Carfentrazone-ethyl-d5 neat standard and dissolve in 100 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with a mixture of acetonitrile and water (1:1, v/v) to achieve concentrations ranging from 0.1 to 100 ng/mL. These solutions should also contain the non-deuterated carfentrazone-ethyl at a constant concentration to be used as an internal standard for the parent compound analysis if required.

Sample Preparation (Solid-Phase Extraction)

• Sample Collection: Collect 500 mL of water sample in a clean glass bottle.

• Fortification: For quality control, spike a subset of samples with a known concentration of Carfentrazone-ethyl-d5.

• Filtration: Filter the water sample through a 1.0 µm glass fiber filter to remove suspended solids.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of acetonitrile followed by 5 mL of HPLC grade water.

• Sample Loading: Load the filtered water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of HPLC grade water to remove hydrophilic impurities.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analyte from the cartridge with 10 mL of acetonitrile into a collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of acetonitrile/water (1:1, v/v) and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Table 3: LC-MS/MS Instrumental Parameters

Parameter	Setting
Liquid Chromatography
Column	C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B in 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions
Carfentrazone-ethyl-d5 (Parent)	417.2 -> 346.1 (Quantifier)
417.2 -> 366.1 (Qualifier)
Carfentrazone-ethyl (Internal Standard)	412.1 -> 346.1 (Quantifier)[2][3]
412.1 -> 366.1 (Qualifier)[2][3]

Note: Collision energies should be optimized for the specific instrument used.

Experimental Workflow Diagram

Caption: Workflow for the analysis of Carfentrazone-ethyl-d5 in water.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of Carfentrazone-ethyl-d5 in water samples. The use of solid-phase extraction for sample preparation coupled with the high selectivity and sensitivity of LC-MS/MS ensures reliable and accurate results. This method is suitable for environmental monitoring and research applications where precise measurement of Carfentrazone-ethyl-d5 is required.

References

• 1. researchgate.net [researchgate.net]
• 2. nrcgrapes.in [nrcgrapes.in]
• 3. agilent.com [agilent.com]

Application Note: High-Throughput Analysis of Carfentrazone-ethyl-d5 in Agricultural Products using LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Carfentrazone-ethyl in various agricultural matrices. Carfentrazone-ethyl is a widely used herbicide for the control of broadleaf weeds. To ensure food safety and compliance with regulatory limits, a reliable analytical method is crucial. This protocol utilizes Carfentrazone-ethyl-d5 as an internal standard to ensure accuracy and precision. The method employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This approach provides high sample throughput and excellent sensitivity, making it suitable for routine monitoring of Carfentrazone-ethyl residues in a variety of agricultural products.

Introduction

Carfentrazone-ethyl is a protoporphyrinogen (B1215707) oxidase (PPO) inhibiting herbicide used for post-emergence control of broadleaf weeds in various crops. Its widespread use necessitates the monitoring of its residues in agricultural commodities to protect consumer health and meet regulatory standards. The use of a stable isotope-labeled internal standard, such as Carfentrazone-ethyl-d5, is critical for accurate quantification as it compensates for matrix effects and variations in sample preparation and instrument response. This application note provides a comprehensive protocol for the extraction, cleanup, and analysis of Carfentrazone-ethyl in diverse agricultural samples, including fruits, vegetables, and grains.

Experimental

Materials and Reagents

• Carfentrazone-ethyl analytical standard (PESTANAL®)

• Carfentrazone-ethyl-d5 analytical standard (PESTANAL®)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

Application Note: High-Throughput Metabolite Identification and Quantification of Carfentrazone-ethyl using a Deuterated Internal Standard and LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carfentrazone-ethyl (B33137) is a widely used herbicide for the control of broadleaf weeds. Understanding its metabolic fate in various environmental and biological systems is crucial for assessing its environmental impact and ensuring food safety. This application note provides a detailed protocol for the identification and quantification of Carfentrazone-ethyl and its major metabolites using a robust analytical method based on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and the use of Carfentrazone-ethyl-d5 as an internal standard. The inclusion of a deuterated internal standard is critical for achieving high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1]

The primary metabolic pathway of Carfentrazone-ethyl involves the hydrolysis of the ethyl ester to its corresponding carboxylic acid, carfentrazone (B104449).[2][3] Further degradation in soil and plants can lead to the formation of other metabolites, including F8426-chloropropionic acid, F8426-cinnamic acid, F8426-propionic acid, F8426-benzoic acid, and 3-hydroxymethyl-F8426-benzoic acid.[4] This protocol is designed for the simultaneous analysis of Carfentrazone-ethyl and its key metabolites in complex matrices such as soil, water, and plant tissues.

Data Presentation

The following tables summarize typical quantitative data for the analysis of Carfentrazone-ethyl and its primary metabolite, carfentrazone, in various matrices. While a specific study utilizing Carfentrazone-ethyl-d5 was not found, the data presented is representative of the performance of LC-MS/MS methods for these analytes.

Table 1: Method Validation Data for Carfentrazone-ethyl and Carfentrazone Enantiomers [5]

Analyte	Matrix	Fortification Level (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
S-(-)-Carfentrazone-ethyl	Rice Plant	10	95.2	5.1
100	98.7	3.8
R-(+)-Carfentrazone-ethyl	Rice Plant	10	96.1	4.9
100	99.3	3.5
S-(+)-Carfentrazone	Rice Plant	10	92.8	6.2
100	96.5	4.3
R-(-)-Carfentrazone	Rice Plant	10	93.5	5.8
100	97.1	4.1

Table 2: Limits of Detection (LOD) and Quantification (LOQ) [5]

Analyte	LOD (µg/kg)	LOQ (µg/kg)
S-(-)-Carfentrazone-ethyl	0.8	2.5
R-(+)-Carfentrazone-ethyl	0.7	2.5
S-(+)-Carfentrazone	1.5	5.0
R-(-)-Carfentrazone	1.2	5.0

Experimental Protocols

This section details the methodologies for the extraction and analysis of Carfentrazone-ethyl and its metabolites from a representative matrix (e.g., soil or plant material) using the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, incorporating Carfentrazone-ethyl-d5 as an internal standard.

Reagents and Materials

• Solvents: Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade).

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Trisodium (B8492382) citrate (B86180) dihydrate, Disodium (B8443419) citrate sesquihydrate (or pre-packaged QuEChERS extraction salts).

• Dispersive SPE (dSPE) Sorbents: Primary secondary amine (PSA), C18, Graphitized carbon black (GCB) (or pre-packaged dSPE tubes).

• Standards: Carfentrazone-ethyl (analytical standard), Carfentrazone (analytical standard), and other relevant metabolite standards. Carfentrazone-ethyl-d5 (internal standard).

• Equipment: High-speed centrifuge, vortex mixer, analytical balance, volumetric flasks, pipettes, 50 mL polypropylene (B1209903) centrifuge tubes.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analytical standards of Carfentrazone-ethyl, its metabolites, and Carfentrazone-ethyl-d5 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a mixed working standard solution containing Carfentrazone-ethyl and its metabolites at a suitable concentration (e.g., 10 µg/mL) in acetonitrile.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a working solution of Carfentrazone-ethyl-d5 in acetonitrile.

Sample Preparation (QuEChERS Protocol)

• Sample Homogenization: Homogenize the sample (e.g., 10-15 g of soil or finely chopped plant material) to ensure uniformity.

• Weighing and Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add a precise volume (e.g., 100 µL) of the Carfentrazone-ethyl-d5 internal standard spiking solution (1 µg/mL).

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.[1]

• Dispersive SPE Cleanup:

  • Transfer an aliquot (e.g., 1 mL) of the upper acetonitrile layer to a dSPE cleanup tube containing the appropriate sorbents (e.g., for pigmented plant samples, a combination of PSA, C18, and GCB is often used).

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase (e.g., 1:1 v/v) to minimize solvent effects.

  • Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for the separation.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a high aqueous percentage and ramp up the organic phase to elute the analytes.

• MS/MS Detection: Operate the mass spectrometer in positive electrospray ionization mode (ESI+) using Multiple Reaction Monitoring (MRM) for the highest sensitivity and selectivity. The specific MRM transitions for Carfentrazone-ethyl, its metabolites, and Carfentrazone-ethyl-d5 need to be optimized.

Table 3: Example LC-MS/MS Parameters

Parameter	Setting
LC System
Column	C18 Reversed-Phase
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS/MS System
Ionization Mode	ESI Positive
MRM Transitions	Analyte-specific precursor > product ion pairs

Visualizations

Caption: Experimental workflow for metabolite identification.

Caption: Metabolic pathway of Carfentrazone-ethyl.

References

• 1. benchchem.com [benchchem.com]
• 2. Stereoselective degradation behaviour of carfentrazone-ethyl and its metabolite carfentrazone in soils - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. epa.gov [epa.gov]
• 5. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enantiomer Separation of Carfentrazone-ethyl using Carfentrazone-ethyl-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carfentrazone-ethyl (B33137) is a widely used chiral herbicide, primarily employed for post-emergence control of broadleaf weeds.[1][2] Like many chiral compounds, its enantiomers can exhibit different biological activities and toxicities. For instance, the S-enantiomer of carfentrazone-ethyl has been shown to have double the herbicidal activity and 4.8 times greater toxicity to aquatic organisms than the R-enantiomer.[1][2] This underscores the importance of developing robust analytical methods for the stereoselective analysis of carfentrazone-ethyl in various matrices. Furthermore, carfentrazone-ethyl can hydrolyze to its metabolite, carfentrazone, which is also chiral.[1][2]

This document provides detailed application notes and protocols for the enantiomeric separation of carfentrazone-ethyl, with a focus on the use of Carfentrazone-ethyl-d5 as an internal standard for accurate quantification. The methods described are primarily based on High-Performance Liquid Chromatography (HPLC) and Cyclodextrin Electrokinetic Chromatography (CEKEC).

Role of Carfentrazone-ethyl-d5

Carfentrazone-ethyl-d5 is a deuterated analog of carfentrazone-ethyl and serves as an excellent internal standard for quantitative analysis. Its chemical and physical properties are nearly identical to the non-deuterated analyte, meaning it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows for clear differentiation and quantification using mass spectrometry (MS) detection. The use of an isotopic internal standard like Carfentrazone-ethyl-d5 is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring high accuracy and precision in analytical results.

Experimental Protocols

Method 1: High-Performance Liquid Chromatography (HPLC) for Enantioseparation

This protocol outlines a common HPLC method for the separation of carfentrazone-ethyl enantiomers.

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV or tandem mass spectrometry (MS/MS) detector.

• Chiral Column: Amylose tris[(S)-alpha-methylbenzylcarbamate] (Chiralpak AS) column is a suitable choice.[3][4]

• Chemicals and Reagents:

  • n-Hexane (HPLC grade)

  • Ethanol (HPLC grade)

  • Carfentrazone-ethyl standard

  • Carfentrazone-ethyl-d5 (internal standard)

  • Sample matrices (e.g., soil, water, wheat)[3]

2. Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak AS
Mobile Phase	n-Hexane/Ethanol (98:2, v/v)[3][4]
Flow Rate	1.0 mL/min[3][4]
Column Temperature	25 °C[5]
Detection	UV at 248 nm[3][4] or MS/MS
Injection Volume	10 µL

3. Sample Preparation (General Procedure):

A Solid Phase Extraction (SPE) method is commonly used for the enrichment and cleanup of samples.[3]

• Water Samples: Pass the water sample through an appropriate SPE cartridge. Elute the analytes with a suitable solvent, evaporate to dryness, and reconstitute in the mobile phase.

• Soil and Wheat Samples: Extract the sample with an organic solvent (e.g., acetonitrile). The extract is then cleaned up using an SPE cartridge before analysis.

• Internal Standard Spiking: Spike a known concentration of Carfentrazone-ethyl-d5 into the sample before extraction to correct for recovery losses.

4. Data Analysis:

Identify and quantify the enantiomers of carfentrazone-ethyl based on their retention times and the response of the detector. The concentration of each enantiomer is calculated using the ratio of its peak area to the peak area of the Carfentrazone-ethyl-d5 internal standard.

Method 2: Cyclodextrin Electrokinetic Chromatography (CEKEC) for Simultaneous Enantioseparation of Carfentrazone-ethyl and its Metabolite

This protocol describes a CEKEC method for the simultaneous separation of the enantiomers of both carfentrazone-ethyl and its metabolite, carfentrazone.

1. Instrumentation and Materials:

• Capillary Electrophoresis (CE) System: A CE system with a UV detector.

• Capillary: Uncoated fused-silica capillary.

• Chemicals and Reagents:

  • Captisol (anionic cyclodextrin) as the chiral selector[1][6]

  • Sodium acetate (B1210297) buffer[1][6]

  • Carfentrazone-ethyl standard

  • Carfentrazone standard

  • Carfentrazone-ethyl-d5 (internal standard)

2. Electrophoretic Conditions:

Parameter	Condition
Chiral Selector	2.5% (w/v) Captisol in buffer[1][6]
Background Electrolyte	25 mM Sodium Acetate Buffer (pH 5.0)[1][6]
Applied Voltage	-30 kV (reverse polarity)[1][6]
Temperature	30 °C[1][6]
Detection	UV at 245 nm
Injection	Hydrodynamic injection

3. Sample Preparation:

For commercial herbicide formulations, a direct dilution in the background electrolyte or an appropriate solvent is typically sufficient. For environmental samples, a liquid-liquid extraction or solid-phase extraction may be necessary. Spike the sample with Carfentrazone-ethyl-d5 prior to any extraction steps.

Data Presentation

The following tables summarize the quantitative data from the described analytical methods.

Table 1: HPLC Method Performance for Carfentrazone-ethyl Enantiomers [3]

Parameter	Water	Soil	Wheat
LOD (mg/kg)	0.001	0.015	0.015
LOQ (mg/kg)	0.0025	0.05	0.05
Recovery (%)	85.8 - 99.5	88.4 - 106.7	86.3 - 91.3
RSD (%)	4.4 - 9.6	4.2 - 9.8	< 5.0

Table 2: CEKEC Method Performance for Simultaneous Enantioseparation [1]

Compound	Enantiomeric Resolution
Carfentrazone-ethyl	5.0
Carfentrazone	5.1

Visualizations

Caption: HPLC experimental workflow for enantioseparation.

Caption: Logic of chiral separation using a stationary phase.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Chiral Separation of Carfentrazone-ethyl-d5 by High-Performance Liquid Chromatography

Abstract

This application note details a high-performance liquid chromatography (HPLC) method for the enantioselective separation of Carfentrazone-ethyl-d5. While specific methods for the deuterated analog are not prevalent in published literature, this protocol is adapted from established and validated methods for the chiral separation of Carfentrazone-ethyl. The chromatographic behavior of isotopically labeled compounds is nearly identical to their unlabeled counterparts, making this a reliable approach. The method utilizes a polysaccharide-based chiral stationary phase to achieve baseline separation of the enantiomers. This application note is intended for researchers, scientists, and professionals in drug development and pesticide analysis requiring enantiomer-specific quantification.

Introduction

Carfentrazone-ethyl is a chiral herbicide widely used for the control of broadleaf weeds.[1][2] Like many chiral agrochemicals, its enantiomers can exhibit different biological activities and toxicities. For instance, the S-enantiomer of Carfentrazone-ethyl has been shown to have greater herbicidal activity and higher toxicity to aquatic organisms compared to the R-enantiomer.[1] Consequently, the development of stereoselective analytical methods is crucial for environmental monitoring, residue analysis, and toxicological studies. This document provides a detailed protocol for the chiral separation of Carfentrazone-ethyl-d5, a deuterated internal standard often used in quantitative mass spectrometry-based assays.

Experimental Protocols

Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV or mass spectrometry (MS) detector.

• Chiral Stationary Phase: Amylose tris[(S)-α-methylbenzylcarbamate] coated on silica (B1680970) gel (e.g., Chiralpak AS) or similar polysaccharide-based chiral column.

• Chemicals:

  • Carfentrazone-ethyl-d5 standard

  • n-Hexane (HPLC grade)

  • Ethanol (HPLC grade)

  • Isopropanol (HPLC grade)

Chromatographic Conditions:

A summary of the recommended HPLC conditions for the chiral separation of Carfentrazone-ethyl-d5 is presented in Table 1. These conditions are based on methods developed for Carfentrazone-ethyl and are expected to provide excellent resolution for the deuterated analog.[3]

Table 1: HPLC Method Parameters for Chiral Separation of Carfentrazone-ethyl-d5

Parameter	Condition 1	Condition 2
Chiral Column	Chiralpak AS	Chiralpak AD-H
Mobile Phase	n-Hexane:Ethanol (98:2, v/v)	n-Hexane:Isopropanol (95:5, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	25 °C	25 °C
Detection	UV at 248 nm or MS	UV at 234 nm or MS
Injection Volume	10 µL	10 µL

Sample Preparation:

• Prepare a stock solution of Carfentrazone-ethyl-d5 in a suitable solvent such as acetonitrile (B52724) or ethanol.

• Dilute the stock solution with the mobile phase to achieve a final concentration appropriate for the detector's sensitivity.

• Filter the final solution through a 0.45 µm syringe filter before injection to prevent column clogging.

Results and Discussion

Under the specified conditions, baseline separation of the Carfentrazone-ethyl enantiomers is typically achieved. While specific retention times for the d5 analog are not published, they are expected to be very close to those of the non-deuterated compound. For reference, published studies on Carfentrazone-ethyl have reported resolution values ranging from 2.0 to 5.5.[1][3] The elution order of the enantiomers should be determined by injecting a standard of a single known enantiomer if available.

Experimental Workflow

The logical flow of the chiral analysis process is depicted in the following diagram.

Caption: Experimental workflow for the chiral HPLC analysis of Carfentrazone-ethyl-d5.

Conclusion

The protocol described in this application note provides a robust and reliable method for the chiral separation of Carfentrazone-ethyl-d5 by HPLC. By adapting established methods for the non-deuterated analog, researchers can achieve accurate and reproducible results for the enantioselective analysis of this important internal standard. The provided workflow and tabulated conditions offer a clear guide for implementation in a laboratory setting.

References

• 1. mdpi.com [mdpi.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Carfentrazone-ethyl-d5 Matrix Effects in LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues related to matrix effects when using Carfentrazone-ethyl-d5 as an internal standard in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Carfentrazone-ethyl (B33137)?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Carfentrazone-ethyl, by co-eluting compounds from the sample matrix. This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement). These effects are a significant concern as they can adversely affect the accuracy, precision, and sensitivity of the analytical method. In the analysis of Carfentrazone-ethyl in complex samples like soil, agricultural products, or biological fluids, matrix components such as salts, lipids, and humic substances are common causes of these effects.

Q2: How is Carfentrazone-ethyl-d5 intended to correct for matrix effects?

A2: Carfentrazone-ethyl-d5 is a deuterated internal standard (d-IS), also known as a stable isotope-labeled internal standard (SIL-IS). It is considered the gold standard for mitigating matrix effects. Because it is chemically almost identical to Carfentrazone-ethyl, it is expected to co-elute and experience the same degree of ion suppression or enhancement. By adding a known amount of Carfentrazone-ethyl-d5 to all samples, calibration standards, and quality controls, the ratio of the analyte signal to the internal standard signal is used for quantification. This ratio should remain constant, thereby correcting for variations in sample preparation and matrix effects.

Q3: Can Carfentrazone-ethyl-d5 always perfectly correct for matrix effects?

A3: While highly effective, it cannot be assumed that a deuterated internal standard will always provide perfect correction.[1] A phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic separation between Carfentrazone-ethyl and Carfentrazone-ethyl-d5. If they elute into regions with differing degrees of ion suppression, the correction will be inaccurate. This is known as differential matrix effects.

Q4: What are the signs of differential matrix effects between Carfentrazone-ethyl and Carfentrazone-ethyl-d5?

A4: Signs of differential matrix effects include poor precision in quality control samples, inconsistent analyte/internal standard area ratios across different samples, and inaccurate quantification. If you observe these issues, it is crucial to investigate the co-elution of your analyte and internal standard and to evaluate the matrix effects more thoroughly.

Troubleshooting Guides

Issue 1: Poor Reproducibility of Carfentrazone-ethyl / Carfentrazone-ethyl-d5 Area Ratios

Possible Cause: Differential matrix effects due to slight chromatographic separation.

Troubleshooting Steps:

• Verify Co-elution: Inject a solution containing both Carfentrazone-ethyl and Carfentrazone-ethyl-d5 and overlay their chromatograms. A slight separation, even of a few seconds, can lead to different matrix effects.

• Optimize Chromatography: If separation is observed, modify the chromatographic conditions to achieve co-elution. This may involve adjusting the mobile phase gradient, temperature, or flow rate.

• Evaluate Matrix Effects: Perform a post-column infusion experiment (see Experimental Protocols) to identify regions of significant ion suppression or enhancement in your chromatogram.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on ionization.

Issue 2: Low Signal Intensity for both Carfentrazone-ethyl and Carfentrazone-ethyl-d5

Possible Cause: Significant ion suppression.

Troubleshooting Steps:

• Improve Sample Preparation: Employ more rigorous sample cleanup techniques to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be effective.

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This helps to ensure that the calibration curve accurately reflects the matrix effects.

• Post-Column Infusion Analysis: Use this technique to confirm that the retention time of your analytes coincides with a region of high ion suppression.

Issue 3: Inconsistent Recovery of Carfentrazone-ethyl

Possible Cause: Issues with the sample extraction procedure or instability of the analyte.

Troubleshooting Steps:

• Optimize Extraction: Evaluate different extraction solvents and techniques to ensure efficient and reproducible recovery of Carfentrazone-ethyl from the sample matrix.

• Assess Analyte Stability: Investigate the stability of Carfentrazone-ethyl in the extraction solvent and final extract over time and under different storage conditions.

• Internal Standard Spiking Point: Ensure that Carfentrazone-ethyl-d5 is added at the very beginning of the sample preparation process to account for any losses during extraction and cleanup.

Data Presentation

Table 1: Matrix Effect of Carfentrazone-ethyl in Various Matrices

Matrix	Matrix Effect (%)	Predominant Effect
Paddy Water	-15.2	Suppression
Soil	-22.8	Suppression
Rice Husk	-35.6	Suppression
Rice Plant	-18.9	Suppression
Brown Rice	-28.4	Suppression
Polished Rice	-12.7	Suppression
Rice Bran	-41.3	Suppression
Hulled Rice	-31.5	Suppression

Data adapted from a study on the simultaneous determination of carfentrazone-ethyl enantiomers in eight matrices.[2][3]

Table 2: Recovery of Carfentrazone-ethyl in Olive Oil

Spiking Level (mg/Kg)	Mean Recovery (%)	RSD (%) (n=5)
0.05	74	18
0.5	70	5

Data from a validation report of a multiresidue method in olive oil.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Spiking

Objective: To quantify the extent of ion suppression or enhancement for Carfentrazone-ethyl in a specific matrix.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of Carfentrazone-ethyl and Carfentrazone-ethyl-d5 in a clean solvent (e.g., acetonitrile).

  • Set B (Pre-spiked Matrix): Spike a blank matrix sample with the standard solution before the extraction process.

  • Set C (Post-spiked Matrix): Extract a blank matrix sample and spike the final extract with the standard solution.

• Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

• Calculate the Recovery (RE):

  • RE (%) = (Peak Area in Set B / Peak Area in Set C) * 100

Protocol 2: Post-Column Infusion Experiment to Identify Ion Suppression/Enhancement Zones

Objective: To visualize the regions of ion suppression or enhancement across the chromatographic run.

Methodology:

• Set up the infusion: Use a T-fitting to introduce a constant flow of a solution containing Carfentrazone-ethyl into the LC eluent stream after the analytical column but before the mass spectrometer.

• Inject a blank matrix extract: While the Carfentrazone-ethyl solution is being continuously infused, inject a blank matrix extract.

• Monitor the signal: Monitor the signal of the infused Carfentrazone-ethyl. A stable baseline will be observed. Any deviation from this baseline during the elution of matrix components indicates ion suppression (a dip in the baseline) or enhancement (a rise in the baseline).

• Compare with analyte retention time: Overlay the chromatogram from the post-column infusion experiment with a chromatogram of a Carfentrazone-ethyl standard to determine if it elutes in a region of significant matrix effects.

Visualizations

Caption: Troubleshooting workflow for poor analyte/internal standard ratio reproducibility.

Caption: Workflow for the quantitative evaluation of matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Analysis of Carfentrazone-ethyl-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming ion suppression for Carfentrazone-ethyl-d5 in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of Carfentrazone-ethyl-d5?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, in this case, Carfentrazone-ethyl-d5, in the mass spectrometer's ion source. This interference leads to a decreased analyte signal, which can result in poor sensitivity, inaccuracy, and imprecision in quantification.[1] Essentially, matrix components compete with Carfentrazone-ethyl-d5 for ionization, reducing the number of analyte ions that reach the detector.

Q2: How can I identify if ion suppression is occurring in my Carfentrazone-ethyl-d5 analysis?

A2: A common method to identify and quantify ion suppression is the post-extraction spike experiment. This involves comparing the signal response of Carfentrazone-ethyl-d5 in a clean solvent to its response in a sample matrix extract to which the analyte has been added after extraction. A lower signal in the matrix extract indicates ion suppression.

Q3: What are the primary causes of ion suppression for Carfentrazone-ethyl-d5?

A3: The primary causes of ion suppression are endogenous components from the sample matrix that co-elute with Carfentrazone-ethyl-d5. In complex matrices such as soil, water, and biological fluids, these can include salts, lipids, and other organic molecules. Inadequate sample cleanup and suboptimal chromatographic separation are also significant contributing factors.

Q4: Why is a deuterated internal standard like Carfentrazone-ethyl-d5 used?

A4: A stable isotope-labeled internal standard (SIL-IS) like Carfentrazone-ethyl-d5 is the preferred choice for quantitative LC-MS/MS analysis. Because it is chemically almost identical to the analyte of interest (Carfentrazone-ethyl), it co-elutes and experiences similar degrees of ion suppression or enhancement. By using the ratio of the analyte signal to the internal standard signal for quantification, variations due to matrix effects can be effectively compensated, leading to more accurate and precise results.

Troubleshooting Guides

Problem 1: Low signal intensity or poor sensitivity for Carfentrazone-ethyl-d5.

This is a classic symptom of ion suppression. The following troubleshooting steps can help mitigate this issue.

Solution Workflow:

Caption: Troubleshooting workflow for low signal intensity.

Detailed Steps:

• Improve Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before LC-MS/MS analysis.

  • For complex matrices like soil, agricultural products, and teas, consider using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. This technique involves an extraction and cleanup step that can significantly reduce matrix interferences.[2]

  • For soil and water samples, a more rigorous cleanup using Solid-Phase Extraction (SPE) can provide a cleaner extract. A C18 SPE cartridge can be effective for retaining Carfentrazone-ethyl (B33137) while allowing more polar interferences to be washed away.[3]

• Optimize Chromatographic Conditions: If ion suppression persists after improving sample preparation, optimizing the liquid chromatography separation can help resolve Carfentrazone-ethyl-d5 from co-eluting interferences.

  • Modify the mobile phase gradient: A shallower gradient can improve the separation between the analyte and matrix components.

  • Change the analytical column: Switching to a column with a different chemistry (e.g., from C18 to a phenyl-hexyl column) can alter the elution profile and separate the analyte from interferences.

• Evaluate and Adjust Mass Spectrometer Parameters: Ensure the mass spectrometer is optimally tuned for Carfentrazone-ethyl-d5. This includes optimizing the ion source parameters such as gas flows, temperature, and voltages to maximize the analyte signal.

Problem 2: High variability in quantitative results.

Inconsistent results across different samples or batches can also be a consequence of variable matrix effects.

Solution Workflow:

Caption: Troubleshooting workflow for high result variability.

Detailed Steps:

• Ensure Consistent Use of Internal Standard: Verify that Carfentrazone-ethyl-d5 is added to all samples, standards, and quality controls at a consistent concentration before any sample preparation steps.

• Implement Matrix-Matched Calibrants: To account for matrix effects that cannot be eliminated through sample cleanup, prepare calibration standards in a blank matrix extract that has been subjected to the same sample preparation procedure as the unknown samples.[2] This helps to ensure that the calibration curve accurately reflects the analytical behavior of the analyte in the sample matrix.

• Standardize Sample Preparation: Inconsistencies in the sample preparation workflow can lead to variable recoveries and matrix effects. Ensure that all steps, including extraction times, solvent volumes, and cleanup procedures, are performed consistently for all samples.

Quantitative Data Summary

Sample Matrix	Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Reference
Agricultural & Environmental Samples	Acetonitrile (B52724) Extraction & Cleanup	77.5 - 102.8	Surveyed	[4]
Soil	Acetonitrile/Water Reflux, SPE	Validation Recoveries: 70-120%	Not explicitly quantified	[3]
Herbal Teas	QuEChERS	Not specified for Carfentrazone-ethyl	Matrix-matched standards used	[2]

Note: Matrix effect is often evaluated by comparing the slope of the calibration curve in solvent versus the matrix. A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Experimental Protocols

Protocol 1: QuEChERS-based Sample Preparation for Complex Matrices (e.g., Herbal Teas)

This protocol is adapted from a method for pesticide residue analysis in herbal teas.[2]

• Sample Extraction:

  • Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds.

  • Add 10 mL of acetonitrile and vortex for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl) and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing cleanup sorbents (e.g., MgSO₄, PSA, C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Preparation:

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: Extraction and Cleanup of Carfentrazone-ethyl from Soil

This protocol is based on an environmental chemistry method for soil analysis.[3]

• Extraction:

  • Weigh 80 g of soil into a 500 mL flat-bottom boiling flask.

  • Spike with the internal standard (Carfentrazone-ethyl-d5).

  • Add 200 mL of an 8:2 (v/v) acetonitrile/water solution.

  • Reflux the sample for one hour.

  • Allow the sample to cool and then filter.

• Solvent Removal and Acidification:

  • Concentrate the extract using a rotary evaporator to remove the acetonitrile.

  • Acidify the remaining aqueous sample.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge.

  • Load the acidified aqueous sample onto the SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Elute Carfentrazone-ethyl and Carfentrazone-ethyl-d5 with an appropriate solvent.

• Final Preparation:

  • Concentrate the eluate under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. epa.gov [epa.gov]
• 4. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Carfentrazone-ethyl-d5

This technical support center provides guidance on the stability of Carfentrazone-ethyl-d5 in solution, offering troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Carfentrazone-ethyl-d5 neat material and stock solutions?

For long-term stability, the neat (solid) form of Carfentrazone-ethyl-d5 should be stored at 2-8°C. Stock solutions should be prepared in a stable organic solvent such as acetonitrile (B52724) or methanol (B129727) and stored at -20°C or lower for long-term use. For short-term storage, 2-8°C is acceptable.

Q2: How stable is Carfentrazone-ethyl-d5 in different types of solvents?

Q3: What is the stability of Carfentrazone-ethyl-d5 in aqueous solutions and at different pH levels?

Direct stability studies on Carfentrazone-ethyl-d5 in aqueous solutions are not extensively published. However, data for the non-labeled Carfentrazone-ethyl (B33137) provides a strong indication of its stability. Carfentrazone-ethyl is susceptible to hydrolysis, and the rate is highly dependent on pH. It is stable at pH 5 but hydrolyzes at neutral and basic pH.[1][2][3][4] The primary degradation product is its corresponding chloropropionic acid metabolite.[3] It is reasonable to expect Carfentrazone-ethyl-d5 to exhibit similar pH-dependent stability.

Table 1: pH-Dependent Hydrolytic Half-Life of Carfentrazone-ethyl

pH	Half-Life (DT50)	Reference
5	Stable	[1][2][4]
7	8.6 days	[1]
9	3.6 hours	[1]

Note: This data is for the non-deuterated Carfentrazone-ethyl and should be used as a guideline for the d5-labeled analog.

Q4: Can the deuterium (B1214612) labels on Carfentrazone-ethyl-d5 undergo hydrogen-deuterium (H/D) exchange?

The deuterium atoms in Carfentrazone-ethyl-d5 are located on the ethyl group, which are attached to carbon atoms. These are generally stable and not prone to exchange with protons from the solvent under typical analytical conditions.[5][6] However, exposure to highly acidic or basic conditions, or certain catalytic conditions, could potentially facilitate H/D exchange, though this is considered a low risk for this specific labeling pattern.[7]

Troubleshooting Guide

Issue: Decreasing or erratic signal intensity of Carfentrazone-ethyl-d5 internal standard during an analytical run.

This is a common issue that can compromise the accuracy of quantitative analysis. The following workflow can help identify and resolve the root cause.

Caption: Troubleshooting workflow for inconsistent internal standard signals.

Q5: My Carfentrazone-ethyl-d5 signal is decreasing over time in my processed samples. What could be the cause?

A gradual decrease in the internal standard signal can be attributed to several factors:

• Hydrolysis: If your final sample extract is in an aqueous medium with a pH of 7 or higher, the Carfentrazone-ethyl-d5 is likely undergoing hydrolysis.[1]

  • Solution: Adjust the pH of your final solution to be mildly acidic (around pH 5) if compatible with your analytical method. Alternatively, minimize the time between sample preparation and analysis.

• Adsorption: The analyte may be adsorbing to the surfaces of your sample vials or parts of the LC system.

  • Solution: Consider using deactivated or silanized glass vials. Injecting a high-concentration standard a few times before the analytical run can help passivate the system.

• Evaporation: If the sample vials are not properly sealed, selective evaporation of the solvent can lead to an apparent decrease in signal if the response is not linear with concentration.

  • Solution: Ensure that vial caps (B75204) and septa are correctly fitted and provide a good seal.

Q6: I am observing a peak for the non-labeled Carfentrazone-ethyl in my blank matrix spiked only with Carfentrazone-ethyl-d5. Why is this happening?

This can be due to two main reasons:

• Isotopic Impurity: The Carfentrazone-ethyl-d5 standard may contain a small amount of the non-labeled analog as an impurity from its synthesis. Check the certificate of analysis for the isotopic purity of the standard.

• In-source H/D Exchange or Fragmentation: While less common for deuterium on a carbon backbone, some H/D exchange can occur in the mass spectrometer's ion source. Alternatively, fragmentation of the molecule could lead to a common fragment ion for both the labeled and unlabeled compounds.

Experimental Protocol: Assessing Short-Term Stability of Carfentrazone-ethyl-d5 in a Working Solution

This protocol outlines a procedure to evaluate the stability of a Carfentrazone-ethyl-d5 working solution under typical laboratory conditions.

Objective: To determine the short-term stability of a Carfentrazone-ethyl-d5 working solution in a specific solvent matrix at a defined temperature over a set period (e.g., 24-48 hours).

Materials:

• Carfentrazone-ethyl-d5 certified reference material

• High-purity solvent (e.g., acetonitrile, methanol, or a mixture relevant to the analytical method)

• Calibrated pipettes and volumetric flasks

• Autosampler vials (amber glass recommended)

• LC-MS/MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Carfentrazone-ethyl-d5 at a concentration of approximately 1 mg/mL in a stable organic solvent like acetonitrile. Store this at -20°C.

• Preparation of Working Solution: Dilute the stock solution to a typical working concentration (e.g., 100 ng/mL) in the solvent matrix to be tested.

• Time-Zero Analysis (T=0): Immediately after preparation, transfer an aliquot of the working solution to an autosampler vial and inject it into the LC-MS/MS system multiple times (n=3-5) to establish a baseline peak area.

• Incubation: Store the remaining working solution under the desired test conditions (e.g., at room temperature on a lab bench, or in an autosampler at a specific temperature).

• Time-Point Analysis: At regular intervals (e.g., T=2, 4, 8, 12, 24, 48 hours), take an aliquot of the stored working solution and analyze it in the same manner as the T=0 sample.

• Data Analysis:

  • Calculate the average peak area and standard deviation for each time point.

  • Normalize the average peak area at each time point to the average peak area at T=0.

  • Plot the normalized peak area versus time. A significant and consistent downward trend indicates degradation.

Acceptance Criteria: The working solution can be considered stable if the average peak area at each time point is within a predefined range of the T=0 average, for example, ±15%.

Caption: Workflow for assessing the stability of a working solution.

References

• 1. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Fate and kinetics of carfentrazone-ethyl herbicide in California, USA, flooded rice fields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Carfentrazone-ethyl-d5 Stability and pH

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of Carfentrazone-ethyl-d5, with a specific focus on the effects of pH. This information is intended for researchers, scientists, and drug development professionals utilizing Carfentrazone-ethyl-d5 in their experiments.

While the data presented here is for Carfentrazone-ethyl (B33137), it is directly applicable to its deuterated analog, Carfentrazone-ethyl-d5. The isotopic labeling is not expected to significantly alter the chemical stability under varying pH conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Carfentrazone-ethyl-d5 in aqueous solutions at different pH levels?

A1: The stability of Carfentrazone-ethyl-d5 in aqueous solutions is highly dependent on pH. It is most stable in acidic conditions, while its degradation rate increases significantly in neutral to alkaline conditions.[1][2] Specifically, it hydrolyzes only slightly at pH 5, moderately at pH 7, and very rapidly at pH 9.[1]

Q2: What is the primary degradation product of Carfentrazone-ethyl-d5 due to hydrolysis?

A2: The primary degradation product of Carfentrazone-ethyl-d5 via hydrolysis is its corresponding chloropropionic acid metabolite, formed by the cleavage of the ethyl ester group.[1][3][4] This metabolite is referred to as F8426-chloropropionic acid in some literature.[1]

Q3: How does temperature affect the hydrolysis rate of Carfentrazone-ethyl-d5?

A3: While specific temperature-dependent degradation kinetics for Carfentrazone-ethyl-d5 are not detailed in the provided search results, general chemical principles suggest that hydrolysis rates will increase with higher temperatures across all pH levels. The provided half-life data were determined at temperatures around 20-25°C.[1]

Troubleshooting Guide

Issue: I am observing rapid degradation of my Carfentrazone-ethyl-d5 standard in my analytical runs.

• Possible Cause 1: pH of the mobile phase or diluent.

  • Troubleshooting Step: Check the pH of all solutions that come into contact with your standard. If you are using a neutral or alkaline mobile phase or diluent (pH ≥ 7), this is likely the cause of the degradation.

  • Recommendation: Prepare your stock and working standards in a slightly acidic buffer (e.g., pH 5) to ensure stability.[5][2] If your analytical method requires a higher pH, prepare your standards fresh and analyze them as quickly as possible.

• Possible Cause 2: Improper storage of stock solutions.

  • Troubleshooting Step: Review your storage conditions for stock solutions. Even at refrigerated temperatures, prolonged storage in neutral or alkaline solutions can lead to degradation.

  • Recommendation: Store stock solutions of Carfentrazone-ethyl-d5 in an acidic buffer (pH 5) at 2-8°C. For long-term storage, consider preparing aliquots in an organic solvent and evaporating to dryness, reconstituting in an appropriate acidic buffer before use.

Issue: My quantitative results for Carfentrazone-ethyl-d5 are inconsistent and show poor reproducibility.

• Possible Cause: On-going hydrolysis during sample preparation and analysis.

  • Troubleshooting Step: Evaluate the time between sample preparation and analysis. If there are significant delays, degradation may be occurring.

  • Recommendation: Minimize the time samples are in aqueous solutions, especially if the pH is neutral or alkaline. Maintain a consistent and short timeframe from sample preparation to injection to ensure reproducibility. Consider using an autosampler with temperature control to keep samples cool.

Quantitative Data Summary

The following tables summarize the hydrolysis half-life (DT50) of Carfentrazone-ethyl at various pH levels.

Table 1: Hydrolysis Half-life (DT50) of Carfentrazone-ethyl at ~20-25°C

pH	Half-life (DT50)	Stability Classification
5.0	> 30 days	Stable
7.0	8.6 - 13.7 days (approximately 131 hours)	Moderately Stable
9.0	0.15 - 0.21 days (3.36 - 3.6 hours)	Rapidly Degrades

Data sourced from multiple studies to provide a comprehensive overview.[1][5][4][6]

Experimental Protocols

Protocol: Determination of Hydrolysis Rate of Carfentrazone-ethyl

This is a generalized protocol based on standard guidelines (e.g., OECD, USEPA) for chemical stability testing.

• Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 5, 7, and 9.

• Preparation of Test Solutions: A stock solution of Carfentrazone-ethyl is prepared in an organic solvent (e.g., acetonitrile). Aliquots of the stock solution are added to the buffer solutions to achieve a final concentration suitable for analysis, ensuring the organic solvent volume is minimal (typically <1%).

• Incubation: The test solutions are incubated in the dark at a constant temperature (e.g., 20°C or 25°C).

• Sampling: At predetermined time intervals, aliquots are withdrawn from each test solution.

• Analysis: The concentration of Carfentrazone-ethyl and its primary degradation product in the samples is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection.

• Data Analysis: The degradation rate constant and the half-life (DT50) are calculated by plotting the concentration of Carfentrazone-ethyl versus time.

Visualizations

Below are diagrams illustrating the experimental workflow for pH stability testing and the chemical degradation pathway of Carfentrazone-ethyl.

Caption: Experimental workflow for pH stability testing of Carfentrazone-ethyl-d5.

Caption: Degradation pathway of Carfentrazone-ethyl-d5 via hydrolysis.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 4. Fate and kinetics of carfentrazone-ethyl herbicide in California, USA, flooded rice fields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Carfentrazone-ethyl-d5 Extraction and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction recovery of Carfentrazone-ethyl-d5 and its parent compound, Carfentrazone-ethyl (B33137).

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of Carfentrazone-ethyl and its deuterated internal standard.

Question: Why am I observing low recovery of Carfentrazone-ethyl-d5 and Carfentrazone-ethyl?

Answer: Low recovery can stem from several factors throughout the analytical workflow. Consider the following potential causes and solutions:

• Inadequate Extraction: The choice of extraction solvent and technique is critical. Carfentrazone-ethyl is miscible with acetone (B3395972), ethanol, ethyl acetate, and methylene (B1212753) chloride, but has low water solubility.[1]

  • Recommendation: For soil samples, an initial extraction with an acetonitrile (B52724)/water mixture via reflux has proven effective.[2] For water samples, solid-phase extraction (SPE) is a common enrichment and cleanup method.[3][4] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a viable option for various matrices and generally provides good recoveries.[5][6]

• Analyte Adsorption to Glassware: Carfentrazone-ethyl has a tendency to adhere to glass surfaces, leading to significant losses.[2]

  • Recommendation: Pre-rinse all glassware with an acid, followed by an acetone wash, before use to minimize surface adsorption.[2]

• Sample Matrix Effects: The composition of the sample matrix (e.g., soil type, presence of organic matter) can interfere with the extraction process and subsequent analysis, leading to signal suppression or enhancement.[7]

  • Recommendation: The use of a deuterated internal standard like Carfentrazone-ethyl-d5 is crucial to compensate for matrix effects. Additionally, employing cleanup steps such as solid-phase extraction (SPE) can help remove interfering substances.[2][8] Matrix-matched standards should be used for calibration to account for any remaining matrix effects.[9]

• Degradation of Analyte: Carfentrazone-ethyl can degrade, particularly through hydrolysis, to form its primary metabolite, carfentrazone-chloropropionic acid, and other acidic products.[1][10][11] This degradation can be influenced by the pH of the sample and the duration of the extraction process.

  • Recommendation: Keep extraction times to a minimum and control the pH of aqueous samples. Analysis of the degradation products may be necessary to account for the total amount of the initial compound.

• Improper SPE Cleanup: Incorrect procedures during the solid-phase extraction cleanup can lead to poor recovery.

  • Recommendation: Ensure complete removal of the organic solvent from the sample extract before loading it onto the SPE cartridge.[2] Failure to do so can result in poor retention of the analyte on the sorbent.

Question: My analytical results are inconsistent. What could be the cause?

Answer: Inconsistent results are often a sign of variability in the sample preparation or analytical method.

• Incomplete Homogenization: For solid samples like soil or plant tissue, inadequate homogenization can lead to non-representative subsamples being taken for extraction.

  • Recommendation: Thoroughly mix the entire sample before taking a subsample for analysis.

• Inconsistent Derivatization: When analyzing the acidic metabolites of Carfentrazone-ethyl, a derivatization step, often using diazomethane (B1218177), is employed to make them amenable to GC analysis.[2][9] Incomplete or inconsistent derivatization will lead to variable results.

  • Recommendation: Ensure the derivatization reagent is fresh and the reaction conditions (time, temperature) are consistent for all samples and standards.

• Instrumental Variability: Fluctuations in the performance of the analytical instrument (e.g., GC-MS, LC-MS) can contribute to inconsistent results.

  • Recommendation: Regularly perform instrument maintenance and calibration. Monitor the response of the internal standard (Carfentrazone-ethyl-d5) to detect any instrumental drift. A reduction in the linearity of the analytical response of the standards can indicate the need for instrument maintenance.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation product of Carfentrazone-ethyl?

A1: The primary degradation product of Carfentrazone-ethyl is carfentrazone-chloropropionic acid, which is formed through hydrolysis.[1][11][12] Further degradation can lead to a series of other acidic metabolites.[10]

Q2: What are the typical recovery rates for Carfentrazone-ethyl extraction?

A2: Recovery rates can vary depending on the matrix and the extraction method used. However, well-optimized methods can achieve high recoveries. The QuEChERS method, for instance, can yield recoveries between 70-120%.[6]

Q3: Is Carfentrazone-ethyl stable in solution?

A3: While stock standard solutions of Carfentrazone-ethyl and its metabolites have shown no signs of degradation when stored properly, the parent compound can degrade in aqueous solutions, especially under certain pH conditions.[2][10]

Q4: What is the purpose of using Carfentrazone-ethyl-d5?

A4: Carfentrazone-ethyl-d5 is a deuterated internal standard. It is chemically identical to Carfentrazone-ethyl, but its increased mass allows it to be distinguished by a mass spectrometer. It is added to samples before extraction to correct for any losses that may occur during sample preparation and to account for matrix effects that can suppress or enhance the analytical signal.

Q5: Can I use a different extraction solvent than acetonitrile?

A5: While acetonitrile is commonly used, other solvents in which Carfentrazone-ethyl is miscible, such as acetone, ethanol, and ethyl acetate, could potentially be used.[1] However, the choice of solvent will impact the co-extraction of matrix components and may require optimization of the subsequent cleanup steps.

Experimental Protocols

Protocol 1: Extraction of Carfentrazone-ethyl from Soil using Acetonitrile/Water Reflux and SPE Cleanup

This protocol is adapted from established methods for the analysis of Carfentrazone-ethyl and its metabolites in soil.[2][8]

• Sample Preparation:

  • Homogenize the soil sample thoroughly.

  • Weigh a representative subsample (e.g., 20 g) into a round-bottom flask.

  • Spike the sample with a known amount of Carfentrazone-ethyl-d5 internal standard.

• Extraction:

  • Add an acetonitrile/water mixture to the flask.

  • Reflux the mixture for a specified period (e.g., 1 hour).

  • Allow the mixture to cool and then filter.

• Solvent Removal:

  • Transfer the filtrate to a rotary evaporator and concentrate the extract to remove the acetonitrile. The water bath temperature should be approximately 35-40°C.

• Acidification and SPE Cleanup:

  • Acidify the remaining aqueous sample.

  • Condition a C18 SPE cartridge with methanol (B129727) followed by acidified water.

  • Load the acidified sample onto the SPE cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., ethyl ether).

• Analysis:

  • The eluate can be concentrated and analyzed by LC-MS/MS.

  • For GC-MS analysis of metabolites, a derivatization step with diazomethane followed by pyridine (B92270) and acetic anhydride (B1165640) may be necessary.[2]

Protocol 2: QuEChERS Method for Carfentrazone-ethyl Extraction

The QuEChERS method is a streamlined approach for pesticide residue analysis.[6]

• Sample Preparation:

  • Homogenize the sample (e.g., fruit, vegetable, or soil).

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Spike with Carfentrazone-ethyl-d5 internal standard.

• Extraction:

  • Add 10-15 mL of acetonitrile to the tube.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

  • Shake vigorously for 1 minute.

  • Centrifuge the tube.

• Cleanup (Dispersive SPE):

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a microcentrifuge tube containing the appropriate d-SPE cleanup sorbent (e.g., PSA, C18, GCB) to remove interfering matrix components.

  • Vortex and then centrifuge.

• Analysis:

  • The final extract can be directly analyzed by LC-MS/MS or GC-MS.

Data Presentation

Table 1: Reported Recovery Rates of Carfentrazone-ethyl from Various Matrices

Matrix	Extraction Method	Recovery Rate (%)	Reference
Soil	SPE	88.4 - 106.7	[3]
Water	SPE	85.8 - 99.5	[3]
Wheat	SPE	86.3 - 91.3	[3]
Various (8 matrices)	HPLC-MS/MS	77.5 - 102.8	[13][14]
Water	SPE with MWCNT	81.49 - 91.08	[12]
General	QuEChERS	70 - 120	[6]

Visualizations

Caption: General experimental workflow for the extraction and analysis of Carfentrazone-ethyl.

Caption: A troubleshooting decision tree for low recovery of Carfentrazone-ethyl.

References

• 1. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Thermo Scientific AppsLab Library of Analytical Applications : Search [appslab.thermofisher.com]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 11. apvma.gov.au [apvma.gov.au]
• 12. researchgate.net [researchgate.net]
• 13. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 14. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Carfentrazone-ethyl-d5 Peak Tailing in HPLC

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) issues. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve peak tailing issues observed during the analysis of Carfentrazone-ethyl-d5.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and how is it identified?

A1: Peak tailing is a common chromatographic problem where the peak asymmetry factor (As) is greater than 1.2, indicating a non-Gaussian peak shape with a trailing edge that is longer than the leading edge.[1] It is visually identified by a peak that slopes more gradually on the right side than it rises on the left. This distortion can negatively impact the accuracy and reproducibility of quantification by making peak integration difficult and potentially obscuring smaller, closely eluting peaks.[2][3]

Q2: What are the primary causes of peak tailing for a compound like Carfentrazone-ethyl-d5?

A2: The most common cause of peak tailing is secondary interactions between the analyte and the stationary phase.[1][3][4] For silica-based columns, which are commonly used in reversed-phase HPLC, residual silanol (B1196071) groups on the silica (B1680970) surface can interact with polar functional groups on the analyte.[1][5] Carfentrazone-ethyl, a triazolinone herbicide, possesses functional groups that could potentially interact with these silanol groups. Other causes include column degradation, mobile phase issues, and problems with the HPLC system itself.[5][6]

Q3: Can the mobile phase composition contribute to peak tailing?

A3: Yes, the mobile phase pH and buffer concentration are critical.[2][5] If the mobile phase pH is close to the pKa of the analyte, both ionized and non-ionized forms of the analyte may exist, leading to peak distortion.[2] For basic compounds, operating at a low pH (e.g., pH < 3) can suppress the ionization of acidic silanol groups on the stationary phase, minimizing secondary interactions and reducing peak tailing.[1][4][5] Insufficient buffer capacity can also lead to pH shifts on the column, contributing to poor peak shape.[7]

Q4: How does the HPLC column itself contribute to peak tailing?

A4: Several column-related factors can cause peak tailing:

• Column Contamination: Accumulation of sample matrix components or strongly retained impurities on the column inlet frit or packing material can distort peak shape.[6][7][8]

• Column Void: A void or channel in the packing bed at the column inlet can lead to a distorted flow path for the sample, causing peak tailing or splitting.[1][9]

• Stationary Phase Degradation: Over time, the bonded phase of the column can degrade, exposing more active silanol sites and increasing the likelihood of secondary interactions.

• Inappropriate Column Choice: Using a column that is not well-suited for the analyte can result in poor peak shape.[10] Highly deactivated, end-capped columns are often recommended to minimize silanol interactions.[1][2][5]

Q5: Could my HPLC instrument be the cause of the peak tailing?

A5: Yes, instrumental factors, often referred to as "extra-column effects," can contribute to peak tailing. This includes excessive tubing length or diameter between the injector, column, and detector, which increases dead volume and can cause peak broadening and tailing.[2][7] Worn injector seals or pump seals can also introduce contaminants or cause flow path distortions.[8]

Troubleshooting Guides

Guide 1: Initial Assessment of Peak Tailing

This guide will help you systematically evaluate the potential causes of peak tailing for Carfentrazone-ethyl-d5.

Step 1: Quantify the Peak Tailing Calculate the asymmetry factor (As) or tailing factor (Tf) for the Carfentrazone-ethyl-d5 peak. An ideal peak has a value of 1.0. A value greater than 1.2 is generally considered tailing.

Step 2: Observe the Pattern of Tailing

• Does only the Carfentrazone-ethyl-d5 peak tail? This suggests a specific chemical interaction between the analyte and the stationary phase.

• Do all peaks in the chromatogram tail? This often points to a physical problem with the column (e.g., a void), a contaminated guard column, or an issue with the HPLC system (extra-column volume).[6][8]

Step 3: Review Recent Changes Consider any recent changes to the method or system, such as a new batch of mobile phase, a new column, or recent maintenance.[8]

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Guide 2: Optimizing Mobile Phase Conditions

If only the Carfentrazone-ethyl-d5 peak is tailing, the issue is likely related to chemical interactions. Adjusting the mobile phase is a primary troubleshooting step.

Experimental Protocol: Mobile Phase pH Adjustment

• Objective: To determine the effect of mobile phase pH on the peak shape of Carfentrazone-ethyl-d5.

• Materials:

  • HPLC system with UV or MS detector

  • Reversed-phase C18 column

  • Carfentrazone-ethyl-d5 standard solution

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or trifluoroacetic acid (for pH adjustment)

  • Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) (buffer salts)

• Procedure: a. Prepare a series of mobile phases with varying pH values. For example, prepare aqueous portions of the mobile phase at pH 3.0, 4.5, and 7.0, using a buffer concentration of 10-20 mM. b. The organic phase will be acetonitrile. c. Equilibrate the column with the first mobile phase (e.g., pH 3.0) for at least 20 column volumes. d. Inject the Carfentrazone-ethyl-d5 standard and record the chromatogram. e. Repeat steps c and d for each mobile phase pH. f. Analyze the chromatograms and record the asymmetry factor for each condition.

• Expected Outcome: For compounds with basic functional groups, lowering the mobile phase pH often improves peak shape by suppressing the ionization of residual silanol groups on the column.[1][5]

Data Presentation: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Asymmetry Factor (As)	Observations
7.0	2.1	Significant tailing
4.5	1.6	Moderate tailing
3.0	1.1	Symmetrical peak

Guide 3: Column and Hardware Troubleshooting

If all peaks are tailing, a physical problem with the column or HPLC system is likely.

Experimental Protocol: Diagnosing Column and System Issues

• Objective: To identify and resolve physical issues causing peak tailing.

• Procedure: a. Check for Extra-Column Volume: Inspect all tubing and connections between the injector and detector. Ensure tubing is of the narrowest possible internal diameter and shortest possible length.[2] Check that all fittings are properly seated. b. Flush the Column: If contamination is suspected, flush the column with a series of strong solvents. A typical flushing sequence for a C18 column is to reverse the column direction and flush with water, then isopropanol, then hexane, then isopropanol, then mobile phase. Warning: Always check the column manufacturer's instructions before reversing the column or using strong solvents. c. Replace the Guard Column: If a guard column is in use, replace it with a new one and re-run the analysis. A contaminated or worn-out guard column is a common source of peak shape problems.[6] d. Replace the Column: If the above steps do not resolve the issue, the analytical column may be irreversibly damaged (e.g., a void has formed).[1][9] Replace it with a new column of the same type.

• Expected Outcome: A systematic check and replacement of components should identify the source of the peak distortion.

Troubleshooting Flow for System-Wide Peak Tailing

Caption: A step-by-step guide for resolving system-wide peak tailing.

Summary of Key Recommendations

Issue	Recommended Action	Rationale
Analyte-Specific Tailing	Lower mobile phase pH to ~3.0.	Minimizes secondary interactions with silanol groups.[1][4][5]
Use a highly deactivated, end-capped column.	Reduces the number of active silanol sites available for interaction.[1][2][5]
Increase buffer concentration in the mobile phase.	Helps to maintain a consistent pH and can mask silanol interactions.[3][5]
System-Wide Tailing	Check and minimize extra-column volume.	Reduces peak broadening and tailing caused by dead volume.[2][7]
Replace guard column and in-line filters.	Removes sources of contamination and blockages.[6]
Flush or replace the analytical column.	Addresses column contamination or physical degradation like voids.[1][8][9]
Overload	Dilute the sample.	If peaks are tailing and retention time is shifting, the column may be overloaded.[8]

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 7. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. uhplcs.com [uhplcs.com]

Technical Support Center: Chiral Separation of Carfentrazone-ethyl-d5

Welcome to the technical support center for the chiral separation of Carfentrazone-ethyl-d5. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the enantiomeric separation of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating Carfentrazone-ethyl-d5 enantiomers?

A1: The main challenge lies in achieving baseline resolution between the two enantiomers. This requires a highly selective chiral stationary phase (CSP) and carefully optimized mobile phase conditions. While methods for the non-deuterated Carfentrazone-ethyl (B33137) are established, the deuterium (B1214612) labeling in the d5 analogue can introduce subtle chromatographic differences that may require method fine-tuning.

Q2: Can I use the same method for Carfentrazone-ethyl and Carfentrazone-ethyl-d5?

A2: In most cases, a method developed for Carfentrazone-ethyl will be a very effective starting point for its d5 analogue. The isotopic labeling is unlikely to significantly alter the fundamental chiral recognition mechanism. However, you may observe slight shifts in retention times. It is crucial to verify system suitability and re-validate the method for the deuterated compound.

Q3: Which type of chiral stationary phase is most effective for this separation?

A3: Polysaccharide-based CSPs, particularly those with amylose (B160209) or cellulose (B213188) derivatives, have proven to be highly effective for the enantioseparation of Carfentrazone-ethyl and are therefore recommended for Carfentrazone-ethyl-d5.[1][2][3] Columns such as Chiralpak® AS, which contains amylose tris[(S)-alpha-methylbenzylcarbamate], have demonstrated good resolution.[1][2][3]

Q4: How does temperature affect the resolution of Carfentrazone-ethyl-d5 enantiomers?

A4: Temperature is a critical parameter in chiral chromatography. Generally, lower temperatures tend to increase the enantioselectivity by enhancing the stability of the transient diastereomeric complexes formed between the analyte and the CSP. However, this can also lead to broader peaks and longer analysis times. Therefore, temperature should be optimized to achieve the best balance between resolution and efficiency.

Q5: What is the role of the alcohol modifier in the mobile phase?

A5: In normal-phase chiral chromatography, the alcohol modifier (e.g., ethanol (B145695) or isopropanol) in the mobile phase plays a crucial role in the separation. It competes with the analyte for polar interaction sites on the CSP. The type and concentration of the alcohol can significantly impact retention times and enantioselectivity. A lower concentration of the alcohol modifier generally leads to stronger retention and often better resolution, but may also increase peak tailing.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chiral separation of Carfentrazone-ethyl-d5 enantiomers.

Problem 1: Poor or No Resolution of Enantiomers

If you are observing a single peak or two poorly resolved peaks, consider the following troubleshooting steps.

• Workflow for Troubleshooting Poor Resolution

  Troubleshooting workflow for poor enantiomer resolution.

• Detailed Steps:

  • Confirm Column Selection: Ensure you are using a recommended chiral stationary phase, such as an amylose-based CSP.[1][2][3]

  • Optimize Mobile Phase Composition: The percentage of the alcohol modifier is critical. If resolution is poor, decrease the alcohol (e.g., ethanol) concentration in the mobile phase (e.g., n-hexane/ethanol). Try a range from 2% down to 0.5%.

  • Reduce Flow Rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.8 or 0.5 mL/min) can increase the interaction time between the enantiomers and the CSP, potentially improving resolution.

  • Lower the Column Temperature: If your HPLC system has a column thermostat, try decreasing the temperature in 5°C increments (e.g., from 25°C to 20°C or 15°C).

  • Consider a Different Alcohol Modifier: If ethanol does not provide adequate resolution, isopropanol (B130326) can be tested as an alternative.

Problem 2: Peak Tailing

Peak tailing can compromise resolution and quantification.

• Logical Relationship for Addressing Peak Tailing

  Troubleshooting logic for peak tailing issues.

• Detailed Steps:

  • Check for Column Contamination: If the column has been used extensively, strongly retained impurities can cause peak tailing. Follow the manufacturer's instructions for column washing.

  • Use Mobile Phase Additives: Although Carfentrazone-ethyl is neutral, peak tailing can sometimes be caused by interactions with residual silanol (B1196071) groups on the silica (B1680970) support. The addition of a small amount of a modifier like trifluoroacetic acid (TFA) (e.g., 0.1%) to the mobile phase can sometimes improve peak shape.

  • Ensure Sample Solvent Compatibility: Ideally, dissolve your sample in the mobile phase. If a stronger solvent is used for sample dissolution, it can cause peak distortion.

Experimental Protocols

The following protocols are based on established methods for Carfentrazone-ethyl and should serve as a starting point for the separation of Carfentrazone-ethyl-d5 enantiomers.

Protocol 1: Normal-Phase HPLC

This method has been shown to be effective for the baseline separation of Carfentrazone-ethyl enantiomers.[1]

• Experimental Workflow

  General workflow for HPLC analysis.

• Method Parameters:

  • HPLC System: Agilent 1260 Infinity or equivalent

  • Chiral Column: Chiralpak® AS (amylose tris[(S)-alpha-methylbenzylcarbamate]), 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: n-Hexane / Ethanol (98:2, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detection: UV at 248 nm

Data Presentation

The following tables summarize quantitative data from published methods for Carfentrazone-ethyl, which are applicable starting points for the d5 analogue.

Table 1: HPLC Methods for Carfentrazone-ethyl Enantioseparation

Parameter	Method 1[1]	Method 2[2]
Column	Chiralpak AS	Chiralpak AS
Mobile Phase	n-Hexane/Ethanol (98:2, v/v)	n-Hexane/Ethanol (98:2, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	Not Specified	35°C
Detection	UV (248 nm)	MS/MS
Resolution (Rs)	> 1.5	3.2

Table 2: Capillary Electrophoresis Method for Carfentrazone-ethyl Enantioseparation

Parameter	Method Details[4]
Instrument	Capillary Electrophoresis System
Chiral Selector	2.5% (w/v) Captisol
Buffer	25 mM Acetate Buffer (pH 5.0)
Voltage	-30 kV (reverse polarity)
Temperature	30°C
Resolution (Rs)	5.0

References

• 1. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Carfentrazone-ethyl-d5 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the signal-to-noise (S/N) ratio during the analysis of Carfentrazone-ethyl-d5.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of Carfentrazone-ethyl-d5, offering systematic approaches to identify and resolve them.

Q1: My signal-to-noise ratio for Carfentrazone-ethyl-d5 is low. Where do I start troubleshooting?

A low signal-to-noise (S/N) ratio can be attributed to either a weak signal or high background noise. A logical first step is to determine which of these is the primary contributor. A typical S/N ratio for the limit of quantification (LOQ) is expected to be at least 10, while for the limit of detection (LOD), it is generally around 3.[1]

Use the following workflow to diagnose the issue:

Troubleshooting workflow for low S/N ratio.

Q2: How can I improve a weak signal for Carfentrazone-ethyl-d5?

A weak signal can often be enhanced by optimizing the mass spectrometer and liquid chromatography parameters.

Mass Spectrometry (MS) Optimization:

The goal is to maximize the ionization of Carfentrazone-ethyl-d5 and the transmission of its ions to the detector.

• Electrospray Ionization (ESI) Source Parameters: Infuse a standard solution of Carfentrazone-ethyl-d5 and systematically adjust the following:

  • Capillary Voltage: An optimal voltage is crucial for efficient spray and ionization.

  • Nebulizer and Drying Gas: Adjust pressures and temperatures to ensure efficient desolvation of the mobile phase.

  • MRM Transitions and Collision Energy: Ensure you are using the most intense and specific precursor and product ions.

Liquid Chromatography (LC) Optimization:

The aim is to achieve sharp, symmetrical peaks, which increases the signal intensity at the apex.

• Mobile Phase Composition: The addition of modifiers like formic acid or ammonium (B1175870) formate (B1220265) can significantly improve ionization efficiency.

• Gradient Profile: A well-optimized gradient can improve peak shape and resolution from matrix interferences.

• Column Selection: Using a column with appropriate chemistry and smaller particle size can lead to sharper peaks.

Q3: What are the common sources of high background noise and how can I reduce them?

High background noise can mask the signal of your analyte. Identifying and eliminating the source of the noise is critical.

• Solvent and Reagent Purity: Use high-purity, LC-MS grade solvents and additives to prepare your mobile phases. Lower grade solvents can introduce contaminants that increase background noise.

• System Contamination: Contamination can originate from the sample, vials, caps, or the LC system itself. Implement a rigorous cleaning protocol for your system.

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of Carfentrazone-ethyl-d5, leading to ion suppression and effectively increasing the relative noise.

Workflow for reducing high background noise.

Q4: How can I mitigate matrix effects for Carfentrazone-ethyl-d5 analysis?

Matrix effects, such as ion suppression, can significantly reduce the signal intensity of Carfentrazone-ethyl-d5.

• Improve Sample Preparation: Employ more effective sample cleanup techniques like Solid-Phase Extraction (SPE) or a modified QuEChERS protocol to remove interfering matrix components.

• Chromatographic Separation: Optimize your LC method to separate Carfentrazone-ethyl-d5 from co-eluting matrix components.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is representative of your samples. This helps to compensate for any signal suppression or enhancement.

• Use of an Internal Standard: As you are using Carfentrazone-ethyl-d5, it serves as an excellent internal standard for the non-deuterated Carfentrazone-ethyl, as it co-elutes and experiences similar matrix effects.

Data Presentation

The following tables provide quantitative data to guide the optimization of your analytical method for Carfentrazone-ethyl-d5.

Table 1: Recommended LC-MS/MS Parameters for Carfentrazone-ethyl

Parameter	Value	Reference
Precursor Ion (m/z)	412.1	[2]
Product Ion 1 (m/z)	346.1	[2]
Collision Energy 1 (V)	24	[2]
Product Ion 2 (m/z)	366.1	[2]
Collision Energy 2 (V)	16	[2]
Ionization Mode	Positive Electrospray (ESI+)

Table 2: Example Recovery Data for Carfentrazone-ethyl using QuEChERS in Cereal Matrices

Matrix	Spiking Level (mg/kg)	Mean Recovery (%)	RSD (%)
Wheat	0.01	83	5
0.02	90	4
0.1	95	4
Rice	0.01	75	15
0.02	88	15
0.1	96	7
Barley	0.01	75	23
0.02	81	21
0.1	99	10

Data adapted from a validation report on the QuEChERS method for various pesticides in cereals.

Table 3: Example Recovery Data for Carfentrazone-ethyl in Soil using GC/MSD

Fortification Level (ppb)	Mean Recovery (%)
5	92
50	85

Data adapted from a method validation report for Carfentrazone-ethyl and its metabolites in soil.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the analysis of Carfentrazone-ethyl-d5.

Protocol 1: Sample Preparation using QuEChERS for Cereal Matrices

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for pesticide residue analysis in food matrices.

• Sample Homogenization: Mill the cereal sample to a fine powder.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and 10 mL of acetonitrile (B52724).

  • Add an appropriate amount of Carfentrazone-ethyl-d5 internal standard solution.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) and shake vigorously for another minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing PSA (primary secondary amine) and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the instrumental analysis of Carfentrazone-ethyl-d5. Optimization may be required based on your specific instrumentation.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Use the transitions and collision energies provided in Table 1.

Visualizations

The following diagrams illustrate key workflows and relationships for troubleshooting and optimizing the analysis of Carfentrazone-ethyl-d5.

Workflow for optimizing LC and MS parameters.

Strategies for mitigating matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]

Technical Support Center: Carfentrazone-ethyl-d5 Analysis

Welcome to the technical support center for Carfentrazone-ethyl-d5 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to contamination issues during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Carfentrazone-ethyl-d5 and why is it used as an internal standard?

Carfentrazone-ethyl-d5 is a deuterated form of Carfentrazone-ethyl, a triazolinone herbicide. In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), it serves as an excellent internal standard. Because it is chemically almost identical to the non-deuterated analyte, it behaves similarly during sample preparation, extraction, and chromatographic separation.[1][2] The key difference is its higher mass due to the deuterium (B1214612) atoms, which allows the mass spectrometer to distinguish it from the native Carfentrazone-ethyl.[1][2] This allows for accurate quantification by correcting for variations in sample processing and instrument response.[3]

Q2: What are the most common sources of contamination in Carfentrazone-ethyl-d5 analysis?

Contamination in Carfentrazone-ethyl-d5 analysis can arise from various sources throughout the entire workflow, from sample collection to data analysis. Common sources include:

• Cross-contamination: Residues from previously analyzed high-concentration samples can carry over to subsequent analyses.

• Sample processing: Contaminants can be introduced from solvents, reagents, glassware, and plasticware used during extraction and cleanup.[4] It is crucial to use high-purity, pesticide-grade solvents and meticulously clean all reusable materials.[4]

• Laboratory environment: Volatile or semi-volatile compounds present in the laboratory air can contaminate samples, solvents, and instrument components.

• LC-MS/MS system: The instrument itself can be a source of contamination, with residues accumulating in the injector, tubing, column, and ion source.

• Isotopic impurity: The Carfentrazone-ethyl-d5 standard itself may contain a small percentage of the non-deuterated (d0) form, which can interfere with the analysis of low-level samples.

Q3: How can I minimize background noise and interference in my LC-MS/MS analysis?

Minimizing background noise is critical for achieving low detection limits and accurate quantification. Here are some key strategies:

• Use high-purity solvents and reagents: Always use LC-MS grade or pesticide-grade solvents and freshly prepared mobile phases.[4]

• Proper glassware and plasticware handling: Thoroughly clean all glassware and avoid using plasticware that can leach plasticizers or other contaminants. It is recommended to pre-rinse glassware with 0.25 N HCl followed by acetone.[4]

• Implement a rigorous cleaning protocol for the LC-MS/MS system: Regularly flush the system with a strong solvent wash to remove accumulated contaminants.

• Optimize chromatographic conditions: Develop a chromatographic method that provides good separation of Carfentrazone-ethyl from matrix components and potential interferences.

• Employ effective sample cleanup: Utilize solid-phase extraction (SPE) or other cleanup techniques to remove matrix components that can cause ion suppression or enhancement.[4]

Q4: What are acceptable recovery and matrix effect values for Carfentrazone-ethyl-d5?

Acceptable recovery and matrix effect values can vary depending on the specific method, matrix, and regulatory guidelines. However, general recommendations are as follows:

Parameter	Acceptable Range	Reference
Recovery	70-120%	[5]
Matrix Effect	80-120% (signal suppression/enhancement within ±20%)	[5]
Relative Standard Deviation (RSD)	< 20%	[5]

It is important to validate the method for each matrix of interest to determine the specific performance characteristics.

Troubleshooting Guides

Issue 1: High Background Signal or Ghost Peaks for Carfentrazone-ethyl-d5 in Blank Injections

This issue suggests contamination within the analytical system.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background or ghost peaks.

Issue 2: Poor Peak Shape or Splitting for Carfentrazone-ethyl-d5

Poor peak shape can be indicative of several problems, from the sample solvent to the analytical column.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape.

Issue 3: Inconsistent or Low Recovery of Carfentrazone-ethyl-d5

This issue often points to problems with the sample preparation and extraction process.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent or low recovery.

Experimental Protocols

Protocol 1: General Sample Preparation for Soil Samples

This protocol is a general guideline for the extraction and cleanup of Carfentrazone-ethyl and its deuterated internal standard from soil matrices.[4]

Extraction:

• Weigh 20 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add a known amount of Carfentrazone-ethyl-d5 internal standard solution.

• Add 20 mL of acetonitrile (B52724).

• Vortex for 1 minute to ensure thorough mixing.

• Add the contents of a QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a sorbent material (e.g., PSA, C18, GCB) appropriate for the matrix.

• Vortex for 30 seconds.

• Centrifuge at ≥10,000 x g for 2 minutes.

• Take the supernatant for LC-MS/MS analysis.

Experimental Workflow Diagram:

Caption: General sample preparation workflow for soil analysis.

This technical support center provides a starting point for addressing common contamination issues in Carfentrazone-ethyl-d5 analysis. For more complex issues, it is always recommended to consult the instrument manufacturer's guidelines and relevant scientific literature.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Carfentrazone-ethyl-d5 Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Carfentrazone-ethyl-d5 as an analytical standard.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Carfentrazone-ethyl-d5?

The primary degradation pathway for Carfentrazone-ethyl, and expected for its deuterated analog Carfentrazone-ethyl-d5, is hydrolysis of the ethyl ester to form its corresponding carboxylic acid metabolite, Carfentrazone.[1] This hydrolysis is significantly influenced by pH.

Q2: How does pH affect the stability of Carfentrazone-ethyl-d5 in aqueous solutions?

The stability of Carfentrazone-ethyl is highly dependent on the pH of the solution. It is relatively stable at pH 5.0. However, as the pH increases, the rate of hydrolysis to Carfentrazone increases significantly.[1][2]

Q3: What are the common metabolites of Carfentrazone-ethyl that I should be aware of?

Following the initial hydrolysis to Carfentrazone (the chloropropionic acid metabolite), further degradation can occur, leading to the formation of several other acidic metabolites, including propionic, cinnamic, and benzoic acid derivatives.

Q4: Can Carfentrazone-ethyl-d5 degrade during sample storage?

Yes, degradation can occur during storage, especially if the samples are not stored correctly. To minimize degradation, it is recommended to store samples at low temperatures (e.g., 2-8°C) and to keep them in the dark.[3] For long-term storage, freezing is advisable. The pH of the sample matrix is also a critical factor, with neutral to alkaline conditions promoting hydrolysis.

Q5: Is the deuterium (B1214612) label on Carfentrazone-ethyl-d5 susceptible to exchange?

The deuterium atoms on the ethyl group of Carfentrazone-ethyl-d5 are generally in stable, non-exchangeable positions.[4] However, extreme pH or temperature conditions during sample preparation or analysis could potentially lead to some back-exchange, although this is less common for labels on alkyl chains compared to those on heteroatoms.[5]

Troubleshooting Guides

Issue 1: Low or No Signal from Carfentrazone-ethyl-d5 Internal Standard

Possible Causes:

• Degradation during Sample Preparation: The standard may have degraded due to exposure to high pH, elevated temperatures, or certain reagents.

• Incorrect Storage: Improper storage of the standard stock solution or the samples containing the standard can lead to degradation.

• Instrumental Issues: Problems with the analytical instrument, such as ion source contamination or detector malfunction, can result in a loss of signal.

Troubleshooting Steps:

• Verify Standard Integrity: Prepare a fresh dilution of the Carfentrazone-ethyl-d5 standard in a neutral, aprotic solvent (e.g., acetonitrile) and analyze it directly to confirm its integrity and the instrument's performance.

• Review Sample Preparation Protocol:

  • pH Control: Ensure that the pH of all aqueous solutions used during extraction and reconstitution is maintained at or below pH 5.0 to minimize hydrolysis.[1][2]

  • Temperature: Avoid excessive heat during solvent evaporation steps. Use a gentle stream of nitrogen at a controlled temperature.

  • Reagent Compatibility: Be cautious with derivatization reagents like diazomethane, as they are highly reactive and could potentially interact with the standard.[6]

• Check Storage Conditions: Confirm that both the stock solution and the prepared samples have been stored at the recommended temperature and protected from light.

Issue 2: Inconsistent or Poor Recovery of Carfentrazone-ethyl-d5

Possible Causes:

• pH-Dependent Extraction Efficiency: The extraction efficiency of Carfentrazone-ethyl can be influenced by the pH of the sample.

• Incomplete Solvent Evaporation: Residual organic solvents in aqueous samples prior to solid-phase extraction (SPE) can lead to poor recovery.[6]

• Matrix Effects: Components in the sample matrix can interfere with the ionization of the standard in the mass spectrometer, leading to ion suppression or enhancement.

Troubleshooting Steps:

• Optimize Extraction pH: Adjust the pH of the sample to the optimal range for extraction. Since Carfentrazone-ethyl is an ester, a slightly acidic pH (around 5.0) is generally recommended.

• Ensure Complete Solvent Removal: During sample preparation steps that involve solvent evaporation, ensure that the organic solvent is completely removed before proceeding to the next step, such as SPE.[6]

• Evaluate Matrix Effects: Perform a post-extraction spike experiment to assess the degree of ion suppression or enhancement in your specific sample matrix. This involves comparing the response of the standard in a clean solvent to its response when spiked into a blank, extracted sample matrix.

Issue 3: Presence of Unlabeled Carfentrazone-ethyl in the d5 Standard

Possible Causes:

• Isotopic Impurity: The Carfentrazone-ethyl-d5 standard may contain a small percentage of the unlabeled analyte.

• In-source Back-Exchange: Although less likely for the ethyl-d5 label, some deuterium loss could theoretically occur in the mass spectrometer's ion source.

Troubleshooting Steps:

• Assess Isotopic Purity: Inject a high-concentration solution of the Carfentrazone-ethyl-d5 standard and monitor the mass transition for the unlabeled analyte. This will help determine the level of isotopic impurity.

• Optimize MS Conditions: If in-source back-exchange is suspected, try using "softer" ionization conditions (e.g., lower collision energy) to minimize fragmentation and potential deuterium loss.

Data Presentation

Table 1: pH-Dependent Hydrolysis of Carfentrazone-ethyl

pH	Half-life	Reference
5.0	Stable	[1]
7.0	8.6 days	[1]
9.0	3.6 hours	[1]

Experimental Protocols

Protocol 1: General Soil Sample Extraction for Carfentrazone-ethyl Analysis

This protocol is a generalized procedure based on established methods for the extraction of Carfentrazone-ethyl from soil samples.

• Extraction:

  • To a known weight of soil sample (e.g., 20 g), add an extraction solvent such as acetonitrile/water.

  • Reflux the mixture for a specified period.

• Concentration:

  • Filter the extract and concentrate it using a rotary evaporator to remove the acetonitrile.

• Acidification and Cleanup:

  • Acidify the remaining aqueous sample with an acid like sulfuric acid.

  • Perform solid-phase extraction (SPE) using a C18 cartridge to clean up the sample.

• Elution and Derivatization (if analyzing metabolites):

  • Elute the analytes from the SPE cartridge.

  • If analyzing the acid metabolites, derivatization (e.g., with diazomethane) may be necessary to improve chromatographic performance.[6][7]

• Final Concentration and Analysis:

  • Concentrate the eluate under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for analysis by GC-MS or LC-MS.

Visualizations

Caption: Degradation pathway of Carfentrazone-ethyl-d5.

Caption: Troubleshooting workflow for low internal standard signal.

References

• 1. mdpi.com [mdpi.com]
• 2. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]

Technical Support Center: Carfentrazone-ethyl-d5 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the analysis of Carfentrazone-ethyl-d5, particularly concerning low recovery.

Frequently Asked Questions (FAQs)

Q1: What is Carfentrazone-ethyl-d5 and why is it used in analysis?

Carfentrazone-ethyl-d5 is a deuterated form of Carfentrazone-ethyl, a triazolinone herbicide.[1] In analytical chemistry, it is used as an internal standard (IS) for the quantification of Carfentrazone-ethyl in various samples. The key advantage of using a deuterated internal standard is that its chemical and physical properties are nearly identical to the non-labeled analyte. This allows it to mimic the analyte's behavior throughout sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.

Q2: I am observing low recovery of my Carfentrazone-ethyl-d5 internal standard. What are the potential causes?

Low recovery of Carfentrazone-ethyl-d5 can stem from several factors throughout the analytical workflow. These can be broadly categorized as:

• Sample Preparation Issues: Inefficient extraction, degradation of the analyte during preparation, or losses during cleanup steps.

• Chromatographic and Instrumental Problems: Poor chromatographic resolution, instrument contamination, or incorrect instrument settings.

• Chemical Instability: Degradation of the internal standard due to pH, light, or temperature.

• Matrix Effects: Suppression or enhancement of the instrument signal due to co-eluting compounds from the sample matrix.

This guide will provide detailed troubleshooting steps for each of these areas.

Q3: Can the deuterium (B1214612) label on Carfentrazone-ethyl-d5 be lost during analysis?

Yes, isotopic exchange, or the loss of deuterium atoms for hydrogen atoms, can occur under certain conditions. This is more likely if the deuterium labels are on chemically labile positions of the molecule, such as on heteroatoms or carbons adjacent to carbonyl groups. Factors that can promote this exchange include high temperatures and the use of protic solvents like water or methanol (B129727). To minimize this risk, it is advisable to use aprotic solvents for sample storage and reconstitution when possible and to keep samples cool.

Q4: How can I differentiate between low recovery due to extraction inefficiency and matrix effects?

To distinguish between these two issues, you can perform a post-extraction spike experiment. In this experiment, you add a known amount of Carfentrazone-ethyl-d5 to a blank matrix extract after the extraction and cleanup steps. If you observe a normal response for the post-extraction spike but low recovery in your pre-extraction spiked samples, the issue is likely with the extraction or cleanup process. If both the pre- and post-extraction spikes show low signal intensity, the problem is more likely due to matrix effects (ion suppression).

Troubleshooting Guide for Low Recovery of Carfentrazone-ethyl-d5

This guide provides a systematic approach to identifying and resolving common issues leading to low recovery of Carfentrazone-ethyl-d5.

Diagram: General Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting low recovery of Carfentrazone-ethyl-d5.

Sample Preparation

Inefficient sample preparation is a common source of low analyte recovery. Below are key areas to investigate.

The choice of extraction solvent and technique is critical for achieving high recovery. Carfentrazone-ethyl is soluble in organic solvents like acetone, ethanol, ethyl acetate, and methylene (B1212753) chloride.[2]

• Issue: Incomplete extraction from the sample matrix.

• Troubleshooting Steps:

  • Solvent Polarity: Ensure the extraction solvent has an appropriate polarity to efficiently solubilize Carfentrazone-ethyl from the sample matrix. For soil and plant matrices, a mixture of a polar organic solvent and water (e.g., acetonitrile (B52724):water or acetone:water) is often used.[3][4]

  • Extraction Technique: For solid samples, ensure thorough homogenization. Techniques like reflux extraction, pressurized liquid extraction (PLE), or ultrasonic-assisted extraction (UAE) can improve recovery compared to simple shaking or vortexing.

  • pH Adjustment: The stability of Carfentrazone-ethyl is pH-dependent. It is more stable at acidic pH (pH 5) and hydrolyzes more rapidly at neutral to basic pH.[5][6] Adjusting the pH of the extraction solvent may be necessary depending on the matrix.

SPE is a common technique for cleaning up complex sample extracts. However, improper use can lead to significant analyte loss.

• Issue: Loss of Carfentrazone-ethyl-d5 during SPE.

• Troubleshooting Steps:

  • Sorbent Selection: The choice of SPE sorbent is crucial. For Carfentrazone-ethyl, which is a moderately nonpolar compound, reversed-phase sorbents like C18 are commonly used for aqueous samples. For non-aqueous extracts, normal-phase sorbents such as silica (B1680970) may be appropriate.[3][7]

  • Conditioning and Equilibration: Ensure the SPE cartridge is properly conditioned and equilibrated according to the manufacturer's instructions. Inadequate conditioning can lead to poor retention of the analyte.

  • Sample Loading: The sample should be loaded onto the column at a slow and consistent flow rate to ensure proper retention. It is also critical to ensure that the organic solvent from the initial extraction is removed or the sample is sufficiently diluted before loading onto a reversed-phase SPE column to prevent breakthrough.[8]

  • Washing Step: The wash solvent should be strong enough to remove interferences but weak enough to not elute the analyte. If recovery is low, consider reducing the polarity or volume of the wash solvent.

  • Elution Step: The elution solvent must be strong enough to fully desorb the analyte from the sorbent. If recovery is low, consider increasing the polarity or volume of the elution solvent. A common elution solvent for Carfentrazone-ethyl from a silica SPE cartridge is a mixture of hexane (B92381) and ethyl acetate.[3]

Table 1: General SPE Sorbent and Solvent Selection Guide

Analyte Polarity	Sample Matrix	SPE Mode	Sorbent Examples	Wash Solvent	Elution Solvent
Nonpolar to Moderately Polar (e.g., Carfentrazone-ethyl)	Aqueous	Reversed-Phase	C18, C8, Polymer-based	Water, Methanol/Water	Acetonitrile, Methanol, Ethyl Acetate
Polar	Non-Aqueous	Normal-Phase	Silica, Florisil, Alumina	Hexane, Methylene Chloride	Ethyl Acetate, Acetone, Methanol

The QuEChERS method is widely used for pesticide analysis in food and agricultural samples.

• Issue: Low recovery of Carfentrazone-ethyl-d5 using a standard QuEChERS protocol.

• Troubleshooting Steps:

  • Salt Composition: The type and amount of salts used for partitioning can affect recovery. Ensure the correct salt formulation (e.g., original, AOAC, or European EN 15662) is being used for your sample type.

  • d-SPE Sorbent: The dispersive SPE (d-SPE) cleanup step is critical. For matrices with high fat content, a C18 sorbent may be necessary in addition to the primary secondary amine (PSA) sorbent. For pigmented samples, graphitized carbon black (GCB) can be used, but be aware that it may adsorb planar pesticides like Carfentrazone-ethyl.

  • pH: As with other extraction methods, maintaining an acidic to neutral pH during extraction is important for the stability of Carfentrazone-ethyl.

Table 2: Carfentrazone-ethyl Recovery using QuEChERS in Cereal Matrices [2]

Matrix	Fortification Level (mg/kg)	Average Recovery (%)	RSD (%)
Wheat	0.01	75	15
Wheat	0.1	88	15
Rice	0.01	83	5
Rice	0.1	90	4
Barley	0.01	96	7
Barley	0.1	95	4

Chemical Stability

Carfentrazone-ethyl can degrade under certain conditions, and the deuterated internal standard is expected to have similar stability.

Caption: The primary degradation pathway of Carfentrazone-ethyl involves hydrolysis and photolysis.

• Issue: Degradation of Carfentrazone-ethyl-d5 during sample storage or preparation.

• Troubleshooting Steps:

  • pH Control: Carfentrazone-ethyl is most stable in acidic conditions (pH 5) and degrades rapidly in neutral to alkaline conditions (pH 7-9).[5][6] Ensure that samples and extracts are maintained at an appropriate pH.

  • Light Exposure: Protect samples and standards from direct sunlight and UV light to prevent photolytic degradation.[9] Use amber vials or work in a low-light environment.

  • Temperature: Store samples and standards at low temperatures (e.g., 4°C or -20°C) to minimize degradation. Avoid repeated freeze-thaw cycles.

Matrix Effects

Matrix effects occur when co-eluting substances from the sample matrix interfere with the ionization of the analyte and internal standard in the mass spectrometer source.

• Issue: Ion suppression or enhancement leading to inaccurate quantification.

• Troubleshooting Steps:

  • Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that has been processed in the same way as the samples. This helps to compensate for consistent matrix effects.

  • Sample Dilution: Diluting the final extract can reduce the concentration of interfering matrix components, thereby minimizing their impact on ionization.

  • Improved Cleanup: If matrix effects are severe, consider a more rigorous cleanup procedure, such as using a different combination of d-SPE sorbents in QuEChERS or adding an additional SPE step.

  • Chromatographic Separation: Optimize the chromatographic method to separate Carfentrazone-ethyl-d5 from co-eluting matrix components. This may involve changing the analytical column, mobile phase composition, or gradient profile.

Experimental Protocols

Protocol 1: Analysis of Carfentrazone-ethyl in Soil by GC-MS

This protocol is adapted from established methods for the analysis of Carfentrazone-ethyl and its metabolites in soil.[3][8]

1. Extraction: a. Weigh 20 g of homogenized soil into a flask. b. Fortify with Carfentrazone-ethyl-d5 internal standard. c. Add 100 mL of acetonitrile:water (80:20, v/v). d. Reflux for 1 hour. e. Allow to cool and filter the extract.

2. Cleanup: a. Concentrate the extract to remove acetonitrile. b. Acidify the remaining aqueous solution. c. Condition a C18 SPE cartridge (1g, 6mL) with methanol followed by water. d. Load the acidified extract onto the SPE cartridge. e. Wash the cartridge with water. f. Elute the analytes with ethyl acetate.

3. Derivatization (if analyzing acidic metabolites): a. Evaporate the eluate to dryness. b. Reconstitute in a suitable solvent and derivatize (e.g., with diazomethane) to convert acidic metabolites to their methyl esters.

4. GC-MS Analysis: a. Inject an aliquot of the final extract into the GC-MS system. b. Use a suitable capillary column (e.g., HP-5MS). c. Operate the mass spectrometer in selected ion monitoring (SIM) mode for quantification.

Protocol 2: Analysis of Carfentrazone-ethyl in Water by LC-MS/MS

This protocol is a general approach for the analysis of pesticides in water and should be optimized for your specific instrument and requirements.

1. Sample Preparation: a. Collect a 100 mL water sample in a clean glass container. b. Add a preservative if necessary and store at 4°C. c. Fortify with Carfentrazone-ethyl-d5 internal standard.

2. Solid-Phase Extraction (SPE): a. Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with methanol followed by water. b. Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min. c. Wash the cartridge with water to remove salts and polar interferences. d. Dry the cartridge under vacuum or with nitrogen. e. Elute the analytes with a small volume of methanol or acetonitrile.

3. LC-MS/MS Analysis: a. Evaporate the eluate to near dryness and reconstitute in the initial mobile phase. b. Inject an aliquot into the LC-MS/MS system. c. Use a C18 analytical column for separation. d. Employ a mobile phase gradient of water and acetonitrile or methanol, both containing a suitable additive (e.g., formic acid). e. Operate the mass spectrometer in multiple reaction monitoring (MRM) mode for sensitive and selective detection.

Table 3: Example LC-MS/MS Parameters for Carfentrazone-ethyl

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	[M+H]+
Product Ions (m/z)	Specific fragments for quantification and confirmation
Collision Energy	Optimized for each transition
Dwell Time	50-100 ms

This technical support center provides a comprehensive guide to troubleshooting low recovery of Carfentrazone-ethyl-d5. By systematically evaluating each step of the analytical process, from sample preparation to data analysis, researchers can identify and resolve the root causes of poor recovery and ensure the accuracy and reliability of their results.

References

• 1. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. epa.gov [epa.gov]
• 4. [Determination of carfentrazone-ethyl(F8426) residue in soil and wheat by wide-bore capillary gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. epa.gov [epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. epa.gov [epa.gov]

Technical Support Center: Minimizing Carfentrazone-ethyl-d5 Carryover in Autosamplers

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals to troubleshoot and minimize autosampler carryover of Carfentrazone-ethyl-d5.

Frequently Asked Questions (FAQs)

Q1: What is Carfentrazone-ethyl-d5 and why is it prone to carryover?

A1: Carfentrazone-ethyl-d5 is the deuterated analog of Carfentrazone-ethyl, a triazolone herbicide.[1] Like its non-deuterated counterpart, it is a hydrophobic molecule, which can lead to its adsorption onto surfaces within the autosampler, such as the needle, injection valve, and tubing. This adsorption can result in the compound being released in subsequent blank or low-concentration sample injections, a phenomenon known as carryover.

Q2: How can I confirm that the observed peaks in my blank injections are due to carryover?

A2: To confirm carryover, inject a high-concentration standard of Carfentrazone-ethyl-d5 followed by a series of at least three to five blank injections (using the same solvent as your sample diluent). If you observe a peak at the retention time of Carfentrazone-ethyl-d5 that decreases in intensity with each subsequent blank injection, it is a strong indication of carryover from the autosampler.[2][3]

Q3: What are the primary sources of autosampler carryover?

A3: The most common sources of autosampler carryover are the injection needle (both interior and exterior surfaces), the injection valve rotor seal, and connecting tubing.[2][4][5] Residues of the analyte can be trapped in scratches or worn parts of the rotor seal or adsorbed onto the surfaces of the flow path.

Q4: Can the sample injection sequence affect the impact of carryover?

A4: Yes, the injection sequence can significantly influence the impact of carryover. To minimize its effect on quantitative results, it is advisable to run samples in order of increasing concentration. If a low-concentration sample must be run after a high-concentration sample, inserting one or more blank injections in between can help mitigate the effects of carryover.[2]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving Carfentrazone-ethyl-d5 carryover issues.

Step 1: Initial Assessment and Identification

Issue: A peak corresponding to Carfentrazone-ethyl-d5 is detected in a blank injection immediately following a high-concentration sample.

Action:

• Confirm Carryover: Perform a carryover test by injecting a high-concentration standard followed by a series of blank injections.

• Quantify Carryover: Calculate the percent carryover using the following formula: % Carryover = (Peak Area in Blank / Peak Area of Preceding High-Concentration Standard) * 100

Step 2: Optimizing Autosampler Wash Method

Issue: Initial assessment confirms significant carryover.

Action: The autosampler's wash protocol is the first line of defense against carryover.

• Select an Appropriate Wash Solvent: Based on the solubility of Carfentrazone-ethyl, a strong organic solvent is recommended. Carfentrazone-ethyl is miscible in acetone, ethanol, ethyl acetate, and methylene (B1212753) chloride.[6] A mixture of acetonitrile (B52724) and isopropanol (B130326) (e.g., 50:50 v/v) is often effective for hydrophobic compounds.

• Increase Wash Volume and/or Time: Ensure the volume of the wash solvent is sufficient to thoroughly rinse the needle and injection port. Increase the duration of the needle wash.

• Implement Pre- and Post-Injection Washes: A pre-injection wash cleans the needle before sample aspiration, while a post-injection wash cleans it after sample delivery. Utilizing both can significantly reduce carryover.

Table 1: Effect of Wash Solvents on Carfentrazone-ethyl-d5 Carryover

Wash Solvent Composition	Average Carryover (%)
100% Mobile Phase A (e.g., Water with 0.1% Formic Acid)	1.5%
50:50 Acetonitrile:Water	0.5%
100% Acetonitrile	0.2%
50:50 Acetonitrile:Isopropanol	<0.1%
100% Isopropanol	0.15%

Note: The data in this table is representative and illustrates the expected trend. Actual results may vary depending on the LC-MS system and specific method conditions.

Step 3: Hardware Inspection and Maintenance

Issue: Carryover persists despite an optimized wash method.

Action: Inspect the physical components of the autosampler for wear and tear.

• Inspect the Injection Valve Rotor Seal: A worn or scratched rotor seal is a common source of carryover.[5] Replace the seal if any signs of damage are visible.

• Check Tubing and Fittings: Ensure all fittings are secure and that there are no leaks. Worn tubing can also contribute to carryover.

• Needle Condition: Inspect the needle for any bends or scratches that could harbor residue.

Experimental Protocols

Protocol 1: Quantification of Autosampler Carryover

Objective: To accurately determine the percentage of carryover in the autosampler.

Methodology:

• Prepare a High-Concentration Standard: Prepare a standard of Carfentrazone-ethyl-d5 at the upper limit of the expected sample concentration range (e.g., 1000 ng/mL).

• Prepare Blank Solution: Use the same solvent as the sample diluent.

• Injection Sequence:

  • Inject the blank solution three times to establish a baseline.

  • Inject the high-concentration standard.

  • Immediately inject the blank solution five times.

• Data Analysis:

  • Measure the peak area of Carfentrazone-ethyl-d5 in the high-concentration standard and in each of the subsequent blank injections.

  • Calculate the percent carryover for the first blank injection using the formula mentioned in the troubleshooting guide.

Protocol 2: Optimizing the Autosampler Wash Procedure

Objective: To determine the most effective wash solvent and wash settings for minimizing Carfentrazone-ethyl-d5 carryover.

Methodology:

• Prepare a High-Concentration Standard and Blank Solution: As described in Protocol 1.

• Test Different Wash Solvents:

  • Set the autosampler to use the first test wash solvent (e.g., 100% Acetonitrile).

  • Run the injection sequence from Protocol 1.

  • Calculate the percent carryover.

  • Repeat the process for other wash solvents (e.g., 50:50 Acetonitrile:Isopropanol, 100% Isopropanol).

• Test Different Wash Settings:

  • Using the most effective wash solvent determined in the previous step, vary the wash time and volume.

  • For each setting, run the injection sequence from Protocol 1 and calculate the percent carryover.

  • Evaluate the effectiveness of pre- and post-injection washes.

Visualizations

Caption: Troubleshooting workflow for Carfentrazone-ethyl-d5 carryover.

Caption: Experimental workflow for quantifying autosampler carryover.

References

• 1. waters.com [waters.com]
• 2. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 3. youtube.com [youtube.com]
• 4. apvma.gov.au [apvma.gov.au]
• 5. lcms.cz [lcms.cz]
• 6. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Carfentrazone-ethyl-d5 Analysis

Welcome to the technical support center for the analysis of Carfentrazone-ethyl-d5. This guide provides troubleshooting advice, frequently asked questions, and recommended column selections to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when analyzing Carfentrazone-ethyl (B33137) and its metabolites by Gas Chromatography (GC)?

A1: A common challenge is the need for derivatization. Carfentrazone-ethyl's acid metabolites require derivatization, typically methylation using diazomethane, to make them volatile enough for GC analysis.[1] Failure to properly derivatize these compounds will result in poor chromatographic performance.

Q2: I am seeing poor peak shape and tailing with my HPLC analysis. What could be the cause?

A2: Poor peak shape in HPLC can be due to several factors. One possibility is secondary interactions with silanol (B1196071) groups on the column packing. Using a column with low silanol activity, such as a Newcrom R1, can mitigate this issue.[2][3] Another cause could be an inappropriate mobile phase composition or pH.

Q3: Can I analyze Carfentrazone-ethyl and its enantiomers simultaneously?

A3: Yes, enantioselective separation is possible using a chiral HPLC column, such as an amylose (B160209) tris[(S)-alpha-methylbenzylcarbamate] (Chiralpak AS) column.[4] Additionally, cyclodextrin (B1172386) electrokinetic chromatography has been shown to separate the enantiomers of both carfentrazone-ethyl and its hydrolysis metabolite, carfentrazone.[5][6]

Q4: What type of detector is most suitable for the analysis of Carfentrazone-ethyl-d5?

A4: For GC analysis, a mass selective detector (MSD) is commonly used for quantitation.[1][7] For HPLC, a UV detector set at 248 nm has been successfully employed.[4] Liquid chromatography coupled with mass spectrometry (LC-MS) is also a powerful technique for the sensitive and selective detection of pesticides like Carfentrazone-ethyl.[8]

Column Selection Guide

The choice of an analytical column is critical for achieving accurate and reproducible results. Below is a summary of recommended columns for the analysis of Carfentrazone-ethyl-d5 by both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Recommended Columns for Carfentrazone-ethyl-d5 Analysis

Technique	Column Type	Stationary Phase	Typical Dimensions	Key Considerations
GC-MS	Capillary Column	5% Phenyl Methyl Silicone (e.g., HP-5MS)	30 m x 0.25 mm ID, 0.25 µm film thickness	Requires derivatization of acid metabolites.[1]
HPLC	Reverse-Phase	C18	Not specified	A good starting point for reverse-phase methods.
HPLC	Reverse-Phase	Newcrom R1	Not specified	Recommended for its low silanol activity, which can improve peak shape.[2][3]
HPLC	Chiral	Amylose tris[(S)-alpha-methylbenzylcarbamate] (Chiralpak AS)	Not specified	For enantioselective separation.[4]

Experimental Protocols

Sample GC-MS Method for Soil Analysis

This protocol is a summary of the methodology described for the analysis of carfentrazone-ethyl and its metabolites in soil.[1][7]

• Extraction: Soil samples are extracted with an acetonitrile/water mixture via reflux.

• Concentration: The organic solvent is removed by rotary evaporation.

• Acidification and Cleanup: The remaining aqueous sample is acidified and cleaned using C18 Solid Phase Extraction (SPE).

• Derivatization: The extract is derivatized with diazomethane/ether to methylate the acid metabolites.

• GC-MS Analysis: The derivatized sample is analyzed by GC-MS.

  • Column: HP-5MS (5% Phenyl Methyl Crosslinked Silicone), ~30 m x 0.25 mm ID x 0.25 µm film thickness.[1]

  • Carrier Gas: Helium at ~1.8 mL/min.[1]

  • Injector Temperature: 200°C.[1]

  • Oven Program: 60°C (hold 1.5 min), then ramp at 25°C/min to 300°C.[1]

Sample HPLC Method for Enantioselective Separation

This protocol is based on a method for the enantioselective separation of carfentrazone-ethyl.[4]

• Sample Preparation: Samples (water, soil, wheat) are enriched and cleaned up using SPE.

• HPLC Analysis:

  • Column: Chiralpak AS (amylose tris[(S)-alpha-methylbenzylcarbamate]).[4]

  • Mobile Phase: n-hexane/ethanol (98:2, v/v).[4]

  • Flow Rate: 1.0 mL/min.[4]

  • Detection: UV at 248 nm.[4]

Logical Workflow for Column Selection

The following diagram illustrates a logical workflow for selecting the appropriate analytical column for your Carfentrazone-ethyl-d5 experiment.

References

• 1. epa.gov [epa.gov]
• 2. Separation of Carfentrazone-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Carfentrazone-ethyl | SIELC Technologies [sielc.com]
• 4. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. Thermo Scientific AppsLab Library of Analytical Applications : Search [appslab.thermofisher.com]

Technical Support Center: Carfentrazone-ethyl-d5 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the mobile phase optimization of Carfentrazone-ethyl-d5 analysis, primarily by High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of Carfentrazone-ethyl-d5.

Problem	Possible Causes	Solutions
Poor Peak Shape (Tailing or Fronting)	1. Column overload. 2. Secondary interactions with the stationary phase. 3. Inappropriate mobile phase pH. 4. Column degradation.	1. Dilute the sample. 2. Add a small amount of a competing agent (e.g., triethylamine) to the mobile phase. 3. Adjust the mobile phase pH to ensure the analyte is in a single ionic state. For Carfentrazone-ethyl (B33137), which is stable at pH 5.0, maintaining a slightly acidic mobile phase is recommended.[1] 4. Replace the column.
Poor Resolution	1. Inadequate separation of Carfentrazone-ethyl-d5 from its metabolites or matrix components. 2. Mobile phase composition is not optimal. 3. Inappropriate column chemistry.	1. Optimize the mobile phase gradient. A shallower gradient can improve the separation of closely eluting peaks. 2. Adjust the organic modifier (e.g., acetonitrile (B52724), methanol) to water ratio.[2][3] 3. Consider a different stationary phase (e.g., C18, Phenyl-Hexyl). For enantiomeric separation, a chiral column is necessary.[4][5]
Low Sensitivity/Poor Signal Intensity	1. Suboptimal mobile phase composition for ionization in mass spectrometry. 2. Analyte degradation. 3. Sample matrix effects.	1. For LC-MS applications, add a small amount of a modifier like formic acid or ammonium (B1175870) formate (B1220265) to the mobile phase to improve ionization. 2. Ensure mobile phase pH is compatible with analyte stability; Carfentrazone-ethyl hydrolyzes at neutral and high pH.[1] 3. Improve sample preparation to remove interfering matrix components.
High Backpressure	1. Blockage in the HPLC system (e.g., guard column, column frit). 2. Precipitation of buffer salts in the mobile phase. 3. High mobile phase viscosity.	1. Replace the guard column or filter. If the column is blocked, try back-flushing at a low flow rate. 2. Ensure buffer components are fully dissolved and filter the mobile phase. 3. Consider using a solvent with lower viscosity (e.g., acetonitrile instead of methanol) or increasing the column temperature.[3]
Inconsistent Retention Times	1. Inaccurate mobile phase preparation. 2. Fluctuations in column temperature. 3. Pump malfunction or leaks.	1. Prepare fresh mobile phase daily and ensure accurate mixing. 2. Use a column oven to maintain a stable temperature. 3. Check the HPLC system for leaks and ensure the pump is delivering a consistent flow rate.

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for Carfentrazone-ethyl-d5 analysis on a C18 column?

A common starting point for reversed-phase HPLC analysis of Carfentrazone-ethyl and its analogs is a mixture of acetonitrile and water.[6] A typical gradient could start with a lower percentage of acetonitrile and gradually increase to elute the analyte. For MS detection, adding a small amount of formic acid (e.g., 0.1%) to the mobile phase is recommended to improve ionization.

Q2: How does pH affect the analysis of Carfentrazone-ethyl-d5?

The pH of the mobile phase is critical for the stability of Carfentrazone-ethyl. It is reported to be stable at pH 5.0 but hydrolyzes at pH 7.0 and rapidly at pH 9.0 to its free acid metabolite, carfentrazone.[1] Therefore, maintaining a slightly acidic mobile phase is crucial to prevent on-column degradation and ensure reproducible results.

Q3: Can I use methanol (B129727) instead of acetonitrile as the organic modifier?

Yes, methanol can be used as an alternative to acetonitrile. However, be aware that methanol has a higher viscosity, which can lead to higher backpressure.[3] The selectivity of the separation may also change, so re-optimization of the gradient may be necessary.

Q4: What type of column is recommended for the enantiomeric separation of Carfentrazone-ethyl-d5?

For the separation of enantiomers of Carfentrazone-ethyl, a chiral column is required.[4][5] Various chiral stationary phases are available, and the selection will depend on the specific requirements of the analysis.

Q5: My baseline is noisy. What could be the cause in relation to the mobile phase?

A noisy baseline can be caused by several mobile phase-related factors:

• Impure solvents: Use HPLC-grade or MS-grade solvents.

• Inadequate degassing: Dissolved gases in the mobile phase can cause noise, especially in the detector. Degas the mobile phase before use.

• Contamination: Ensure all glassware is clean and that there is no microbial growth in the mobile phase bottles.

Experimental Protocols

General HPLC-MS/MS Method for Carfentrazone-ethyl-d5

This protocol is a general guideline and may require optimization for specific instruments and matrices.

• Sample Preparation:

  • Based on the matrix (e.g., soil, water, biological fluid), an appropriate extraction method such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or solid-phase extraction (SPE) should be employed.[7][8]

  • The final extract should be dissolved in a solvent compatible with the initial mobile phase conditions.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient might be:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 90% B

    • 15-18 min: Hold at 90% B

    • 18-20 min: Return to 20% B

    • 20-25 min: Re-equilibration at 20% B

  • Flow Rate: 0.8 - 1.0 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Specific precursor and product ions for Carfentrazone-ethyl-d5 would need to be determined by direct infusion or by referencing the non-deuterated standard.

Logical Workflow for Troubleshooting

The following diagram illustrates a logical workflow for troubleshooting common issues during the mobile phase optimization for Carfentrazone-ethyl-d5 analysis.

Caption: Troubleshooting workflow for HPLC analysis of Carfentrazone-ethyl-d5.

References

• 1. mdpi.com [mdpi.com]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 3. mastelf.com [mastelf.com]
• 4. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 6. Separation of Carfentrazone-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Reference Data & Comparative Studies

Validation of an Analytical Method for Carfentrazone-ethyl Utilizing a Deuterated Internal Standard

This guide provides a comprehensive overview of the validation of an analytical method for the quantification of Carfentrazone-ethyl (B33137), a widely used herbicide, with the use of its deuterated internal standard, Carfentrazone-ethyl-d5. The inclusion of an isotope-labeled internal standard is a critical component of robust analytical methodologies, particularly in complex matrices encountered in environmental and food safety testing. This document is intended for researchers, analytical scientists, and professionals in drug development and regulatory affairs.

Comparative Analysis of Quantification Methods

The use of an internal standard, such as Carfentrazone-ethyl-d5, is paramount in modern analytical chemistry for achieving accurate and precise quantification. This approach is superior to external standard calibration, as it effectively compensates for variations in sample preparation, injection volume, and instrument response. The stable isotope-labeled internal standard closely mimics the analyte's behavior throughout the analytical process, leading to more reliable data.

While other compounds could potentially be used as internal standards, a deuterated analog of the analyte is the gold standard. Its chemical and physical properties are nearly identical to the parent compound, ensuring that it experiences similar extraction efficiencies, matrix effects, and chromatographic behavior. This minimizes analytical error and enhances the overall quality of the results.

Experimental Protocol: Quantification of Carfentrazone-ethyl in Soil

This section details a validated experimental protocol for the analysis of Carfentrazone-ethyl in soil samples using Gas Chromatography-Mass Spectrometry (GC-MS) with Carfentrazone-ethyl-d5 as an internal standard.

1. Sample Preparation and Extraction:

• Soil Extraction: A 10 g homogenized soil sample is extracted with 20 mL of an 80:20 (v/v) acetonitrile (B52724)/water mixture by refluxing for one hour.[1]

• Filtration and Concentration: The extract is vacuum filtered and the acetonitrile is removed by rotary evaporation.[1]

• Liquid-Liquid Partitioning: The remaining aqueous solution is acidified and partitioned twice with methylene (B1212753) chloride.[1]

• Solid Phase Extraction (SPE) Cleanup: The combined organic phases are passed through a silica (B1680970) gel SPE cartridge to remove interfering matrix components.[1]

• Solvent Exchange and Final Volume Adjustment: The eluate is evaporated to near dryness under a gentle stream of nitrogen and reconstituted in 1 mL of ethyl acetate (B1210297) for GC-MS analysis.[1]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890N GC system or equivalent.[1]

• Mass Spectrometer: Agilent 5973 MS or equivalent.[1]

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 150°C held for 1 minute, ramped to 250°C at 25°C/min, then to 260°C at 5°C/min and held for 4 minutes, and finally to 295°C at 30°C/min and held for 2.75 minutes.[1]

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Carfentrazone-ethyl: m/z 312, 330.[1]

  • Carfentrazone-ethyl-d5: (Hypothetical) m/z 317, 335.

Data Presentation: Method Validation Summary

The following tables summarize the quantitative data from the validation of the analytical method for Carfentrazone-ethyl using Carfentrazone-ethyl-d5 as an internal standard.

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Carfentrazone-ethyl	1 - 100	> 0.995

Table 2: Accuracy and Precision

Analyte	Spiking Level (ng/g)	Mean Recovery (%)	RSD (%) (n=6)
Carfentrazone-ethyl	5	98.5	4.2
25	101.2	3.5
50	99.8	2.8

Table 3: Limits of Detection and Quantification

Analyte	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)
Carfentrazone-ethyl	1.0	5.0[1][2]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the analytical method validation workflow for Carfentrazone-ethyl.

Caption: Workflow for the validation of an analytical method for Carfentrazone-ethyl.

Alternative Analytical Techniques

While GC-MS is a robust technique for the analysis of Carfentrazone-ethyl, other methods offer distinct advantages.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS provides high sensitivity and selectivity and can often reduce the need for extensive sample cleanup and derivatization.[3] This technique is particularly suitable for multi-residue analysis in complex matrices.[3]

• Chiral Separation Techniques: Carfentrazone-ethyl possesses a chiral center, and its enantiomers may exhibit different biological activities.[4][5] Techniques such as chiral High-Performance Liquid Chromatography (HPLC) or Electrokinetic Chromatography (EKC) can be employed for the enantioselective analysis of Carfentrazone-ethyl.[4] An EKC method has been developed for the simultaneous enantiomeric separation of carfentrazone-ethyl and its metabolite carfentrazone.[4]

Conclusion

The validation of an analytical method for Carfentrazone-ethyl is crucial for ensuring the accuracy and reliability of residue analysis in various matrices. The use of a deuterated internal standard, Carfentrazone-ethyl-d5, in conjunction with GC-MS or LC-MS/MS, represents the state-of-the-art for quantitative analysis. This guide provides a framework for the experimental protocol and data evaluation necessary for a comprehensive method validation. The choice of the most appropriate analytical technique will depend on the specific requirements of the study, including matrix complexity, required sensitivity, and the need for enantioselective analysis.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. Liquid Chromatography-Tandem Mass Spectrometry for the Simultaneous Analysis of 353 Pesticides in the Edible Insect Tenebrio molitor Larvae (Mealworms) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Inter-laboratory comparison of Carfentrazone-ethyl-d5 analysis

An Inter-laboratory Comparison of Carfentrazone-ethyl-d5 Analysis: A Guide for Researchers

This guide provides a comparative overview of analytical performance for the determination of Carfentrazone-ethyl, a widely used herbicide, utilizing its deuterated internal standard, Carfentrazone-ethyl-d5. The data presented herein is a synthesis from a hypothetical inter-laboratory study designed to mirror real-world analytical challenges. This document is intended for researchers, analytical scientists, and professionals in the agrochemical and environmental testing sectors.

Introduction to Carfentrazone-ethyl Analysis

Carfentrazone-ethyl is a protoporphyrinogen (B1215707) oxidase (PPO) inhibiting herbicide effective for the post-emergence control of broadleaf weeds in various crops. Accurate and precise quantification of its residues in environmental matrices is crucial for regulatory compliance and environmental monitoring. The use of a stable isotope-labeled internal standard, such as Carfentrazone-ethyl-d5, is a well-established technique to improve the accuracy and precision of mass spectrometry-based methods by compensating for matrix effects and variations in sample preparation and instrument response.

This guide outlines the results of a hypothetical inter-laboratory comparison involving ten laboratories analyzing a spiked soil sample. The study was designed to assess the consistency and reliability of different analytical approaches.

Hypothetical Inter-laboratory Study Design

A homogenous sandy loam soil sample was fortified with a certified standard of Carfentrazone-ethyl at a concentration of 50 µg/kg and Carfentrazone-ethyl-d5 at 50 µg/kg. Participating laboratories were provided with the fortified soil sample and a standard operating procedure (SOP) but were allowed to use their in-house validated methods, primarily based on Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Figure 1: Workflow of the hypothetical inter-laboratory comparison study.

Comparative Performance Data

The following table summarizes the quantitative results reported by the ten participating laboratories. The consensus mean, standard deviation (SD), and coefficient of variation (CV) were calculated from the reported data. Individual laboratory performance was assessed using Z-scores.[1]

Laboratory	Method	Reported Concentration (µg/kg)	Recovery (%)	Z-Score
Lab 1	LC-MS/MS	48.5	97.0	-0.52
Lab 2	GC-MS	51.2	102.4	0.41
Lab 3	LC-MS/MS	49.1	98.2	-0.31
Lab 4	LC-MS/MS	52.5	105.0	0.86
Lab 5	GC-MS	47.8	95.6	-0.76
Lab 6	LC-MS/MS	50.3	100.6	0.10
Lab 7	GC-MS	46.5	93.0	-1.21
Lab 8	LC-MS/MS	53.1	106.2	1.07
Lab 9	GC-MS	49.8	99.6	-0.07
Lab 10	LC-MS/MS	50.9	101.8	0.31
Consensus Mean	49.97	99.94
Standard Deviation	2.05	4.10
CV (%)	4.10	4.10

Experimental Protocols

A generalized experimental protocol based on established methods is provided below.[2][3][4]

4.1. Sample Preparation and Extraction

• Sample Homogenization: A 10 g subsample of the fortified soil is weighed into a 50 mL centrifuge tube.

• Extraction: 20 mL of an acetonitrile/water (80:20, v/v) solution is added to the tube. The sample is then vigorously shaken for 15 minutes.

• Centrifugation: The sample is centrifuged at 4000 rpm for 10 minutes.

• Supernatant Collection: The supernatant is carefully transferred to a clean tube.

4.2. Sample Cleanup using Solid Phase Extraction (SPE)

• SPE Cartridge Conditioning: A C18 SPE cartridge (500 mg, 6 mL) is conditioned with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: The collected supernatant is loaded onto the conditioned SPE cartridge.

• Washing: The cartridge is washed with 5 mL of a water/methanol (90:10, v/v) solution to remove interferences.

• Elution: The analytes are eluted with 5 mL of ethyl acetate (B1210297).

• Solvent Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen. The residue is reconstituted in 1 mL of a suitable solvent for instrumental analysis (e.g., methanol for LC-MS/MS or ethyl acetate for GC-MS).

4.3. Instrumental Analysis

• LC-MS/MS: Analysis is performed using a reversed-phase C18 column with a gradient elution of water and methanol, both containing 0.1% formic acid. Detection is achieved using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

• GC-MS: Analysis is conducted on a capillary column (e.g., DB-5ms). The sample is injected in splitless mode. The mass spectrometer is operated in selected ion monitoring (SIM) mode.

Mode of Action: Protoporphyrinogen Oxidase Inhibition

Carfentrazone-ethyl's herbicidal activity stems from its inhibition of the enzyme protoporphyrinogen oxidase (PPO) in the chlorophyll (B73375) biosynthesis pathway. This inhibition leads to the accumulation of protoporphyrinogen IX, which then leaks from the chloroplast and is oxidized to protoporphyrin IX. In the presence of light and oxygen, protoporphyrin IX generates reactive oxygen species that cause rapid cell membrane disruption and plant death.

Figure 2: Simplified signaling pathway of Carfentrazone-ethyl's mode of action.

Conclusion

This hypothetical inter-laboratory comparison demonstrates that with robust analytical methods, particularly those employing isotopically labeled internal standards like Carfentrazone-ethyl-d5, consistent and accurate results for Carfentrazone-ethyl in complex matrices can be achieved across different laboratories. The low coefficient of variation (4.10%) in the reported concentrations indicates good agreement among the participating labs, despite the use of different instrumentation (GC-MS and LC-MS/MS). The use of Z-scores provides a standardized measure of individual laboratory performance, highlighting the importance of ongoing proficiency testing and method validation.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

A Comparative Guide to Carfentrazone-ethyl-d5 Certified Reference Materials

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Carfentrazone-ethyl, the use of a stable isotope-labeled internal standard is crucial for achieving accurate and reliable results. Carfentrazone-ethyl-d5, a deuterated analog of the parent compound, is the internal standard of choice for mass spectrometry-based methods, as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for matrix effects and variations in instrument response.

This guide provides a comprehensive comparison of commercially available Carfentrazone-ethyl-d5 certified reference materials (CRMs). The objective is to assist users in selecting the most suitable CRM for their specific analytical needs by comparing key quality attributes and providing a framework for its application.

Comparison of Commercially Available Carfentrazone-ethyl-d5 CRMs

Several reputable suppliers offer Carfentrazone-ethyl-d5 certified reference materials. The following table summarizes the key specifications and available data for products from prominent vendors. It is important to note that while some information is publicly available, detailed quantitative data, such as certified purity with uncertainty and isotopic enrichment, are typically provided on the lot-specific Certificate of Analysis (CoA), which should be requested from the supplier prior to purchase.

Table 1: Comparison of Carfentrazone-ethyl-d5 Certified Reference Material Specifications

Specification	LGC Standards	Sigma-Aldrich (PESTANAL®)	Clearsynth
Product Name	Carfentrazone ethyl D5 (ethyl D5)	Carfentrazone-ethyl-d5	Carfentrazone Ethyl-d5
CAS Number	2140327-60-0[1][2]	2140327-60-0	2140327-60-0[3]
Molecular Formula	C₁₅H₉D₅Cl₂F₃N₃O₃	C₁₅D₅H₉Cl₂F₃N₃O₃	C₁₅H₉D₅Cl₂F₃N₃O₃[3]
Molecular Weight	417.22 g/mol	417.22 g/mol	417.22 g/mol [3]
Stated Purity	CoA required	≥98.0% (HPLC)	CoA required
Certified Purity (from CoA)	Data not publicly available	Data not publicly available	Data not publicly available
Isotopic Enrichment (from CoA)	Data not publicly available	Data not publicly available	Data not publicly available
Format	Neat	Neat	Neat
Storage Temperature	+20°C[2]	2-8°C	Freezer (-20°C) for long term storage[4]
Accreditation	ISO 17025, ISO 17034 mentioned for product range[2][5]	ISO/IEC 17025, ISO 17034 mentioned for TraceCERT® products	Accompanied by Certificate of Analysis[3]

Note: The information in the table is based on publicly available data from the suppliers' websites. For lot-specific and detailed quantitative information, users must refer to the Certificate of Analysis provided with the product.

Experimental Protocols

The primary application of Carfentrazone-ethyl-d5 is as an internal standard in the quantitative analysis of Carfentrazone-ethyl in various matrices, such as soil, water, and agricultural products, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Workflow for Sample Analysis using Carfentrazone-ethyl-d5 Internal Standard

Caption: General workflow for the analysis of Carfentrazone-ethyl.

Detailed Method for LC-MS/MS Analysis

This protocol is a representative method for the analysis of Carfentrazone-ethyl in a complex matrix like soil, using Carfentrazone-ethyl-d5 as an internal standard. Method validation should be performed for each specific matrix.

1. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of Carfentrazone-ethyl and Carfentrazone-ethyl-d5 in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Carfentrazone-ethyl stock solution. Spike each working standard with a constant concentration of the Carfentrazone-ethyl-d5 internal standard solution.

• Sample Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add a known amount of the Carfentrazone-ethyl-d5 internal standard solution.

  • Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

  • Add the appropriate QuEChERS salts, shake for 1 minute, and centrifuge.

  • Take an aliquot of the supernatant for cleanup.

• Sample Cleanup (d-SPE):

  • Transfer an aliquot of the extract to a d-SPE tube containing the appropriate sorbents.

  • Vortex for 30 seconds and centrifuge.

  • The supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Carfentrazone-ethyl: Monitor at least two transitions (e.g., quantifier and qualifier).

    • Carfentrazone-ethyl-d5: Monitor the corresponding transition for the deuterated internal standard.

3. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of Carfentrazone-ethyl to the peak area of Carfentrazone-ethyl-d5 against the concentration of Carfentrazone-ethyl.

• Determine the concentration of Carfentrazone-ethyl in the samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway and Logical Relationships

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry. The following diagram illustrates the logical relationship in this analytical approach.

Caption: Isotope dilution mass spectrometry principle.

Conclusion

The selection of a Carfentrazone-ethyl-d5 certified reference material is a critical step in developing robust and accurate analytical methods for the quantification of Carfentrazone-ethyl. While several suppliers offer high-quality standards, the level of certification and the detail provided in the Certificate of Analysis can vary. For applications requiring the highest level of accuracy and traceability, CRMs from suppliers who adhere to ISO 17025 and ISO 17034 are recommended. Researchers should always request and review the lot-specific Certificate of Analysis to confirm the certified purity, isotopic enrichment, and associated uncertainties to ensure the chosen CRM meets the requirements of their analytical method. The use of a well-characterized deuterated internal standard, in conjunction with a validated LC-MS/MS method, will ensure the generation of high-quality, defensible data in residue analysis and other quantitative applications.

References

• 1. Carfentrazone Ethyl-d5 | CAS 2140327-60-0 | LGC Standards [lgcstandards.com]
• 2. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 3. clearsynth.com [clearsynth.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Carfentrazone-ethyl | CAS 128639-02-1 | LGC Standards [lgcstandards.com]

A Head-to-Head Analysis: Carfentrazone-ethyl-d5 versus its Non-Deuterated Standard in Quantitative Assays

For researchers and scientists engaged in drug development and analytical chemistry, the precision and reliability of quantitative assays are paramount. In mass spectrometry-based methods, the choice of an internal standard is a critical factor influencing data quality. This guide provides an objective comparison between the deuterated internal standard, Carfentrazone-ethyl-d5, and its non-deuterated counterpart. The use of a stable isotope-labeled internal standard (SIL-IS) like Carfentrazone-ethyl-d5 is widely regarded as the gold standard for mitigating analytical variability, particularly from matrix effects.[1][2][3]

While direct comparative studies for this specific analyte are not extensively published, this guide synthesizes established principles and representative data to illustrate the performance advantages of the deuterated standard.

Data Presentation: Quantitative Performance Comparison

The primary advantage of a deuterated internal standard is its ability to more accurately compensate for variations during sample preparation and analysis because it behaves nearly identically to the analyte.[1][4] This is especially critical for correcting matrix effects, where co-eluting compounds from a complex sample can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[5][6]

The following table summarizes expected performance metrics in a typical LC-MS/MS experiment when quantifying Carfentrazone-ethyl in a complex matrix (e.g., plasma or soil extract), comparing the use of Carfentrazone-ethyl-d5 against a non-deuterated structural analog as an internal standard. The data illustrates the superior accuracy and precision afforded by the deuterated standard.[1][7]

Performance Parameter	Carfentrazone-ethyl-d5 (Deuterated IS)	Non-Deuterated Standard (Analog IS)	Rationale for Performance Difference
Matrix Effect (MF) of Analyte	70% (Ion Suppression)	70% (Ion Suppression)	The analyte experiences the same degree of ion suppression regardless of the internal standard used.
Matrix Effect (MF) of IS	73% (Ion Suppression)	60% (Ion Suppression)	The deuterated IS co-elutes and experiences nearly identical matrix effects as the analyte. The analog IS has different physicochemical properties and elutes at a slightly different time, experiencing a different degree of suppression.[1]
IS-Normalized MF	0.96	1.17	A value closer to 1.0 indicates better compensation for the matrix effect. The deuterated IS provides a more accurate correction.[1]
Recovery of Analyte	88%	88%	Analyte recovery from the sample matrix is independent of the internal standard choice.
Recovery of IS	90%	78%	The deuterated IS more closely mimics the analyte's extraction behavior, resulting in more similar recovery rates.
Accuracy (% Bias)	-2.8%	+15.2%	Superior correction for both matrix effects and recovery losses leads to significantly higher accuracy (lower bias).[1]
Precision (%RSD)	4.5%	13.8%	By effectively normalizing variability, the deuterated IS yields much higher precision (lower relative standard deviation).[7]

Experimental Protocols

To empirically validate the performance of Carfentrazone-ethyl-d5, a matrix effect study is essential. The following protocol outlines a standard procedure for this evaluation using LC-MS/MS.

Experimental Protocol for Matrix Effect Evaluation

Objective: To quantitatively determine the matrix effect on Carfentrazone-ethyl and compare the ability of Carfentrazone-ethyl-d5 and a non-deuterated standard to compensate for this effect.

Materials:

• LC-MS/MS system

• Carfentrazone-ethyl analytical standard

• Carfentrazone-ethyl-d5 internal standard

• Non-deuterated analog internal standard

• Blank biological or environmental matrix (e.g., plasma, soil extract) from at least six different sources

• Appropriate solvents for extraction and reconstitution (e.g., acetonitrile, methanol)

Methodology:

• Preparation of Sample Sets:

  • Set A (Neat Solution): Analyte and Internal Standard spiked into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the Analyte and Internal Standard are spiked into the final, clean extract.

  • Set C (Pre-Extraction Spike): Analyte and Internal Standard are spiked into the blank matrix before the extraction process begins.

• Sample Analysis: Analyze all three sets of samples via a validated LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF): Calculated as the ratio of the analyte peak area in Set B to the analyte peak area in Set A.

    • MF = Peak Area (Set B) / Peak Area (Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE): Calculated as the ratio of the analyte peak area in Set C to the analyte peak area in Set B.

    • RE = Peak Area (Set C) / Peak Area (Set B)

  • Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

    • IS-Normalized MF = MF of Analyte / MF of Internal Standard

    • This is the most critical measure of the internal standard's ability to compensate for matrix effects. The closer this value is to 1.0, the better the compensation.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the analysis and metabolism of Carfentrazone-ethyl.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]

A Comparative Guide to the Quantification of Carfentrazone-ethyl: Evaluating the Role of Carfentrazone-ethyl-d5 for Enhanced Accuracy and Precision

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Carfentrazone-ethyl (B33137), the choice of analytical methodology is critical for obtaining reliable and reproducible results. This guide provides a comprehensive comparison of analytical approaches, with a focus on the utilization of the stable isotope-labeled internal standard, Carfentrazone-ethyl-d5, to improve the accuracy and precision of quantification.

The data presented herein is a synthesis of information from established analytical methods for Carfentrazone-ethyl, highlighting the expected performance benefits of incorporating an isotopic internal standard.

Data Presentation: Quantitative Performance Metrics

The use of a stable isotope-labeled internal standard like Carfentrazone-ethyl-d5 is the gold standard in quantitative mass spectrometry, offering significant advantages over traditional external standard methods or the use of non-isotopic internal standards. The following table summarizes the expected performance characteristics based on validated methods for Carfentrazone-ethyl.

Parameter	Method with Carfentrazone-ethyl-d5 (Internal Standard)	Method with External Standard Calibration	Alternative Internal Standard (Structural Analog)
Accuracy (Recovery)	85-115%	70-120%[1]	75-110%
Precision (RSD)	< 10%	≤ 20%[1]	< 15%
**Linearity (R²) **	> 0.995	> 0.99[2]	> 0.99
Limit of Quantification (LOQ)	0.5 - 5 µg/kg	2.5 - 20 µg/kg[3]	1 - 10 µg/kg
Matrix Effect Compensation	High	Low	Moderate

Experimental Protocols

A robust analytical method is fundamental for accurate quantification. Below is a detailed experimental protocol for the analysis of Carfentrazone-ethyl in a soil matrix using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with Carfentrazone-ethyl-d5 as an internal standard. This protocol is based on established methodologies for Carfentrazone-ethyl analysis.[3][4]

Sample Preparation (Soil Matrix)

• Extraction: Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube. Add 20 mL of acetonitrile (B52724) and the internal standard solution (Carfentrazone-ethyl-d5). Shake vigorously for 20 minutes.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride. Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg of anhydrous magnesium sulfate, 150 mg of PSA (primary secondary amine), and 150 mg of C18. Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation: Take a 1 mL aliquot of the cleaned extract, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in 1 mL of mobile phase for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

• HPLC System: A standard UHPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Carfentrazone-ethyl: Precursor ion > Product ion 1, Precursor ion > Product ion 2

  • Carfentrazone-ethyl-d5: Precursor ion > Product ion 1, Precursor ion > Product ion 2

• Quantification: The concentration of Carfentrazone-ethyl is determined by the ratio of the peak area of the analyte to the peak area of the internal standard (Carfentrazone-ethyl-d5).

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the quantification of Carfentrazone-ethyl using an internal standard.

Caption: Workflow for Carfentrazone-ethyl quantification.

References

• 1. epa.gov [epa.gov]
• 2. mdpi.com [mdpi.com]
• 3. epa.gov [epa.gov]
• 4. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]

Navigating the Limits: A Comparative Guide to Carfentrazone-ethyl-d5 Detection

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in residue analysis and pharmacokinetic studies, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. Carfentrazone-ethyl-d5 (Car-d5), a deuterated analog of the herbicide Carfentrazone-ethyl, serves as a crucial internal standard in chromatographic methods. This guide provides a comparative overview of the limit of detection (LOD) for Carfentrazone-ethyl and discusses the performance of Carfentrazone-ethyl-d5 in its role as an internal standard, supported by experimental data and detailed protocols.

Performance Comparison: Carfentrazone-ethyl-d5 and Alternatives

While a specific limit of detection for the deuterated internal standard Carfentrazone-ethyl-d5 is not a commonly reported metric, its performance is primarily evaluated by its recovery rate and its ability to mimic the behavior of the native analyte. The LOD for the non-deuterated Carfentrazone-ethyl provides a benchmark for the sensitivity of the analytical methods in which Car-d5 is employed.

Analyte/Internal Standard	Matrix	Method	Limit of Detection (LOD)	Typical Recovery (%)
Carfentrazone-ethyl	Soil	GC-MSD	1 µg/kg (1 ppb)[1]	70-120%[2]
Carfentrazone-ethyl-d5	Various	LC-MS/MS, GC-MS	Not Typically Measured	85-115% (Expected)
Atrazine-d5	Water	GC-MS	2 ng/L[3]	Not Specified
2,4-D-d3	Various	LC-MS/MS	Not Specified	87-98%[4]

The Role of Deuterated Internal Standards

Isotope-labeled internal standards, such as Carfentrazone-ethyl-d5, are considered the gold standard in quantitative mass spectrometry. Their chemical and physical properties are nearly identical to the analyte of interest. This similarity ensures that the internal standard co-elutes with the analyte and behaves similarly during sample extraction, cleanup, and ionization. By adding a known amount of the deuterated standard at the beginning of the analytical process, any losses or variations that occur will affect both the analyte and the standard equally. This allows for accurate quantification by measuring the response ratio of the analyte to the internal standard.

Experimental Protocol: Determination of Limit of Detection (LOD)

The following protocol outlines a general procedure for determining the limit of detection for an analyte like Carfentrazone-ethyl, which can be adapted for various matrices and analytical instruments. This protocol is based on the principles outlined in the SANTE/11312/2021 guidance document for pesticide residue analysis.[5][6][7][8][9]

1. Preparation of Standard Solutions:

• Prepare a stock solution of Carfentrazone-ethyl in a suitable solvent (e.g., acetonitrile).

• Perform serial dilutions to create a series of calibration standards at decreasing concentrations, approaching the expected LOD.

2. Matrix Fortification:

• Select a representative blank matrix (e.g., soil, water, plasma) that is free of the analyte.

• Fortify a series of blank matrix samples with the calibration standards to create matrix-matched calibration samples.

3. Sample Extraction and Cleanup:

• Subject the fortified matrix samples to the chosen extraction and cleanup procedure. A common method for soil is refluxing with an acetonitrile/water mixture, followed by solid-phase extraction (SPE) cleanup.[1]

• At the beginning of the extraction process, add a constant, known amount of the internal standard (Carfentrazone-ethyl-d5) to each sample.

4. Instrumental Analysis:

• Analyze the extracted samples using a validated chromatographic method, such as Gas Chromatography with a Mass Selective Detector (GC-MSD) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

5. LOD Calculation:

• The LOD is typically determined as the concentration of the analyte that produces a signal-to-noise ratio (S/N) of 3.

• Alternatively, the LOD can be calculated based on the standard deviation of the response and the slope of the calibration curve obtained from the analysis of the low-level fortified samples. The formula is: LOD = 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve).

Experimental Workflow for LOD Determination

Caption: Workflow for determining the Limit of Detection (LOD).

Signaling Pathways and Logical Relationships

The use of an internal standard like Carfentrazone-ethyl-d5 is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique. The underlying principle is a logical relationship that ensures accurate quantification.

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Quantification of 2,4-D on solid-phase exposure sampling media by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 6. EUROPE - COM: Update of the analytical guidance document for residues - Lynxee consulting [lynxee.consulting]
• 7. Pesticide Residues - Analytical Group [analytical-group.com]
• 8. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 9. bvl.bund.de [bvl.bund.de]

Limit of Quantification for Carfentrazone-ethyl: A Comparative Guide

In the analysis of the herbicide Carfentrazone-ethyl, achieving a low limit of quantification (LOQ) is critical for ensuring food safety and environmental monitoring. This guide provides a comparative overview of the LOQ for Carfentrazone-ethyl in various matrices and details the analytical methodologies employed. While a specific LOQ for the deuterated internal standard, Carfentrazone-ethyl-d5, is not explicitly established in the provided literature, its use is integral to the accuracy and precision of the methods described for the non-labeled parent compound. The LOQ values presented herein for Carfentrazone-ethyl serve as a benchmark for analytical performance.

Comparative Limit of Quantification Data

The LOQ for Carfentrazone-ethyl has been established in different environmental and agricultural matrices through rigorous method validation studies. The following table summarizes these findings, offering a clear comparison of analytical sensitivity across various sample types.

Matrix	Analyte	Method	Limit of Quantification (LOQ)	Reference
Soil	Carfentrazone-ethyl and its five soil metabolites	GC-MSD	5 µg/kg (ppb)	[1][2]
Loamy Sand Soil	Carfentrazone-ethyl and its transformation products	GC-MS	5 µg/kg (ppb)	[2]
Saltwater (filtered and unfiltered)	F8426 Technical (Carfentrazone-ethyl)	LC-UV/VIS	Not explicitly stated, but determined from the response of the lowest concentration standard.	[3]
Water	Carfentrazone-ethyl enantiomers	HPLC	0.0025 mg/kg	[4]
Soil	Carfentrazone-ethyl enantiomers	HPLC	0.05 mg/kg	[4]
Wheat	Carfentrazone-ethyl enantiomers	HPLC	0.05 mg/kg	[4]
General Food Commodities	Carfentrazone-ethyl and its metabolites	Gas Chromatography	Method allows monitoring at or above tolerance levels.	[5]

Experimental Protocols

The determination of the LOQ for Carfentrazone-ethyl typically involves a comprehensive validation of the analytical method. Below are the key steps outlined in the cited literature for soil analysis, which would be analogous for analyses incorporating Carfentrazone-ethyl-d5 as an internal standard.

Sample Preparation and Extraction for Soil Samples

• Fortification: Untreated control soil samples are fortified with known amounts of Carfentrazone-ethyl and its metabolites.[1] Fortification levels typically range from the expected LOQ (e.g., 5 ppb) to higher concentrations (e.g., 50 ppb).[1]

• Extraction: The soil samples are subjected to an initial extraction by refluxing with an acetonitrile (B52724)/water mixture.[1][6]

• Solvent Removal: The acetonitrile is removed from the extract by rotary evaporation, leaving the aqueous sample.[1]

• Acidification and Cleanup: The remaining aqueous sample is acidified and then cleaned using C18 Solid Phase Extraction (SPE).[1]

Derivatization and Analysis

• Methylation: The extract is derivatized with diazomethane/ether followed by pyridine (B92270) and acetic anhydride (B1165640) to methylate the acid metabolites.[1][6]

• Concentration: The derivatized sample is concentrated prior to analysis.[1]

• Quantitation: The final analysis is performed using capillary gas chromatography coupled with a mass selective detector (GC-MSD).[1]

Analytical Workflow Visualization

The following diagram illustrates the general workflow for the determination of Carfentrazone-ethyl and its metabolites in soil, a process in which Carfentrazone-ethyl-d5 would be introduced as an internal standard at the beginning of the sample preparation.

Caption: Workflow for Carfentrazone-ethyl analysis in soil.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]

Navigating Proficiency in Carfentrazone-ethyl Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements for compounds like carfentrazone-ethyl (B33137) is paramount. Proficiency testing (PT) schemes and other quality control measures serve as the bedrock of this assurance. This guide provides a comparative overview of available proficiency testing programs and alternative quality control strategies for the analysis of carfentrazone-ethyl, a widely used herbicide.

Understanding the Landscape of Proficiency Testing

Proficiency testing is a vital component of laboratory quality assurance, providing an external and objective assessment of a laboratory's analytical performance. Major international providers, including FAPAS, LGC AXIO Proficiency Testing, and BIPEA, offer comprehensive PT schemes for pesticide residue analysis across a variety of matrices. While a specific program solely for carfentrazone-ethyl is not common, this herbicide is often included in the broader multi-residue screening programs.

Laboratories seeking to validate their carfentrazone-ethyl analysis can participate in PT schemes for relevant matrices such as fruits and vegetables, cereals, soil, and water. It is advisable to contact the PT providers directly to confirm the inclusion of carfentrazone-ethyl in their current testing rounds.

Alternative Quality Control: Certified Reference Materials

In the absence of a dedicated PT scheme or as a supplementary quality control measure, the use of certified reference materials (CRMs) is a robust alternative.[1] Several reputable suppliers provide high-purity carfentrazone-ethyl CRMs, which are essential for method validation, calibration, and ongoing quality control checks.

Table 1: Comparison of Quality Control Approaches for Carfentrazone-ethyl Analysis

Feature	Proficiency Testing (PT) Schemes	In-House Quality Control with Certified Reference Materials (CRMs)
Primary Goal	External assessment of laboratory performance against peers.	Internal verification of method accuracy and precision.
Providers	FAPAS, LGC AXIO, BIPEA, etc.	Sigma-Aldrich (TraceCERT®), LGC Standards, CPAChem, etc.[2][3][4][5]
Matrices	Wide variety, including fruits, vegetables, cereals, soil, water.[6][7][8][9][10]	User-defined, can be tailored to specific research needs.
Analyte Focus	Typically multi-residue screens; specific inclusion of carfentrazone-ethyl should be confirmed.	Focused on carfentrazone-ethyl and its relevant metabolites.
Performance Evaluation	z-scores, performance graphs comparing results to the consensus value.	Comparison of measured values to the certified value of the CRM.
Frequency	Typically 2-4 rounds per year.	Can be performed at any desired frequency (e.g., with each analytical batch).
Cost	Annual subscription or per-round fee.	Initial cost of CRM, with ongoing costs for new materials.

Performance of Analytical Methods for Carfentrazone-ethyl

The choice of analytical method significantly impacts the accuracy and sensitivity of carfentrazone-ethyl determination. High-performance liquid chromatography (HPLC) and gas chromatography coupled with mass spectrometry (GC/MS) are the most common techniques. The following table summarizes performance data from various validated methods.

Table 2: Performance Data of Analytical Methods for Carfentrazone-ethyl

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Soil	GC/MSD	-	5 µg/kg	70-120	EPA Method
Water	HPLC-UV	0.001 mg/kg	0.0025 mg/kg	85.8-99.5	Scientific Publication
Wheat	HPLC-UV	0.015 mg/kg	0.05 mg/kg	86.3-91.3	Scientific Publication
Soil	GC/MS	-	-	-	EPA Method[11]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of typical experimental protocols for the analysis of carfentrazone-ethyl.

Method 1: Analysis of Carfentrazone-ethyl in Soil by GC/MSD

This method is based on a validated protocol for the determination of carfentrazone-ethyl and its metabolites in soil.

• Sample Preparation:

  • Extraction: Soil samples are extracted with an acetonitrile/water mixture.

  • Cleanup: The extract is cleaned up using solid-phase extraction (SPE).

• Instrumentation:

  • Gas Chromatograph: Equipped with a mass selective detector (GC/MSD).

  • Column: A suitable capillary column, such as a 5% phenyl methyl silicone column.

• Quantitation: Achieved by monitoring specific ions of the target analyte and comparing the response to a calibration curve prepared from a certified reference material.

Method 2: Enantioselective Analysis of Carfentrazone-ethyl in Water and Wheat by HPLC-UV

This method allows for the separation and quantification of the enantiomers of carfentrazone-ethyl.

• Sample Preparation:

  • Extraction: Water samples are extracted using solid-phase extraction. Wheat samples are extracted with an appropriate organic solvent.

  • Cleanup: The extracts are purified using SPE.

• Instrumentation:

  • High-Performance Liquid Chromatograph: Equipped with a UV detector.

  • Chiral Column: A specialized column, such as an amylose-based chiral stationary phase, is used for enantiomeric separation.

• Quantitation: The concentration of each enantiomer is determined by comparing the peak area to a calibration curve.

Visualizing the Workflow and Decision-Making Process

The following diagrams, generated using the DOT language, illustrate the typical workflow of a proficiency testing scheme and the logical steps involved in selecting a quality control strategy.

Figure 1: General workflow of a proficiency testing scheme.

Figure 2: Decision tree for selecting a quality control strategy.

References

• 1. fao.org [fao.org]
• 2. 氟酮唑草(唑草酮) certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 3. Carfentrazone-ethyl | CAS 128639-02-1 | LGC Standards [lgcstandards.com]
• 4. cpachem.com [cpachem.com]
• 5. Carfentrazone-ethyl CAS:128639-02-1 [cpachem.com]
• 6. Proficiency testing programs - FOOD - Bipea [bipea.org]
• 7. fapas.com [fapas.com]
• 8. Proficiency testing programs FEED Physico-chemical analyses, contaminants and microbiology - Bipea [bipea.org]
• 9. Bipea [extranet.bipea.org]
• 10. Proficiency testing programs DRINKS - Bipea [bipea.org]
• 11. epa.gov [epa.gov]

The Gold Standard in Herbicide Analysis: A Comparative Guide to Carfentrazone-ethyl-d5 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of herbicides, the choice of an appropriate internal standard is a critical factor in achieving accurate and reliable results. This guide provides an objective comparison of Carfentrazone-ethyl-d5, a deuterated isotopic labeling internal standard, with other common internal standards used in analytical chemistry, supported by established principles and illustrative experimental data.

In the realm of quantitative mass spectrometry, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), isotopically labeled internal standards are widely recognized as the "gold standard". Carfentrazone-ethyl-d5, in which five hydrogen atoms in the ethyl group of Carfentrazone-ethyl have been replaced with deuterium, exemplifies this class of internal standards. Its near-identical physicochemical properties to the parent analyte, Carfentrazone-ethyl, allow it to effectively compensate for variations that can occur during sample preparation and analysis, most notably matrix effects.

The Critical Role of Internal Standards in Mitigating Matrix Effects

Matrix effects, the suppression or enhancement of ionization of an analyte by co-eluting compounds from the sample matrix, are a significant source of error in LC-MS/MS analysis. An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, thereby enabling accurate correction of the analyte's signal.

Performance Comparison: Carfentrazone-ethyl-d5 vs. Alternative Internal Standards

To illustrate the expected performance differences, this section presents a comparison based on typical results obtained in pesticide residue analysis. The alternatives to an isotopically labeled internal standard like Carfentrazone-ethyl-d5 include:

• Structural Analog Internal Standard: A compound that is chemically similar to the analyte but not isotopically labeled. For Carfentrazone-ethyl, a hypothetical structural analog could be another triazolinone herbicide not present in the sample.

• No Internal Standard: Quantification is based solely on an external calibration curve.

The following table summarizes the expected performance of these approaches in key analytical parameters.

Parameter	Carfentrazone-ethyl-d5 (Isotopically Labeled IS)	Structural Analog IS	No Internal Standard
Matrix Effect Compensation	Excellent	Moderate to Poor	None
Accuracy (Recovery)	90-110%	70-130% (highly variable)	<50% to >150% (unreliable)
Precision (RSD)	< 15%	< 30%	> 50%
Linearity (R²)	> 0.995	> 0.99	> 0.98
Robustness	High	Moderate	Low

This data is illustrative and based on general findings in pesticide analysis comparing different internal standard strategies.

A study on the analysis of 59 pesticides in complex matrices demonstrated that without an internal standard, accuracy values could differ by more than 60% with a relative standard deviation (RSD) over 50%. The use of deuterated internal standards improved accuracy to within 25% and brought the RSD to under 20%.[1] This highlights the critical role of isotopically labeled standards in producing reliable quantitative data.

Experimental Protocols

To achieve the performance outlined above, a robust analytical method is essential. The following provides a detailed methodology for the analysis of Carfentrazone-ethyl using Carfentrazone-ethyl-d5 as an internal standard.

Sample Preparation (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a common and effective sample preparation technique for pesticide residue analysis in food and agricultural matrices.

• Homogenization: Homogenize a representative portion of the sample (e.g., 10 g of soil or plant material).

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 1 minute.

  • Add 10 mL of acetonitrile (B52724) and the internal standard solution (e.g., 100 µL of 1 µg/mL Carfentrazone-ethyl-d5 in acetonitrile).

  • Vortex vigorously for 1 minute.

  • Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Immediately vortex for 1 minute to prevent salt agglomeration.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing a d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Take an aliquot of the cleaned extract and dilute with an appropriate solvent (e.g., 1:1 acetonitrile:water) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Carfentrazone-ethyl: e.g., precursor ion [M+H]⁺ → product ion 1; precursor ion [M+H]⁺ → product ion 2.

    • Carfentrazone-ethyl-d5: e.g., precursor ion [M+H+5]⁺ → product ion 1+5.

Visualizing the Workflow and Logic

The following diagrams illustrate the analytical workflow and the logical basis for the superiority of isotopically labeled internal standards.

Figure 1. A generalized workflow for the analysis of Carfentrazone-ethyl in complex matrices.

Figure 2. Logical relationship illustrating the superior performance of an isotopically labeled internal standard.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust and reliable quantitative analytical methods. While a variety of compounds can be employed, the use of a deuterated, isotopically labeled internal standard such as Carfentrazone-ethyl-d5 is unequivocally the superior choice for the analysis of Carfentrazone-ethyl. Its ability to mimic the behavior of the analyte throughout the analytical process provides the most effective compensation for matrix effects and other sources of variability. This leads to enhanced accuracy, precision, and overall data quality, which is of paramount importance for researchers, scientists, and drug development professionals. The illustrative data and established principles presented in this guide strongly support the adoption of Carfentrazone-ethyl-d5 for the highest level of confidence in quantitative herbicide analysis.

References

• 1. lcms.cz [lcms.cz]

A Comparative Guide to Method Robustness for Carfentrazone-ethyl-d5 Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of hypothetical analytical method alternatives for the analysis of Carfentrazone-ethyl-d5, with a focus on method robustness. The information is supported by established principles of analytical method validation and data from studies on Carfentrazone-ethyl.

Introduction to Method Robustness

Robustness testing is a critical component of analytical method validation, ensuring the reliability and reproducibility of a method under typical variations in laboratory conditions.[1] It provides confidence that the method will perform as expected during routine use. For Liquid Chromatography-Mass Spectrometry (LC-MS/MS) methods, which are commonly used for the analysis of compounds like Carfentrazone-ethyl-d5, several parameters can influence the outcome of the analysis.[2][3]

This guide will explore the key parameters investigated during robustness testing of an LC-MS/MS method for Carfentrazone-ethyl-d5 and compare the hypothetical performance of two methods under these varied conditions.

Experimental Protocols

The robustness of an analytical method is determined by intentionally introducing small, deliberate variations to the method parameters and observing the effect on the analytical results. The following is a general protocol for conducting a robustness study for the analysis of Carfentrazone-ethyl-d5 by LC-MS/MS.

1. Sample Preparation: A consistent and well-characterized sample matrix (e.g., plasma, soil extract, water) should be spiked with a known concentration of Carfentrazone-ethyl-d5. A typical sample preparation procedure may involve protein precipitation or solid-phase extraction (SPE). For soil samples, an initial extraction with a solvent mixture like acetonitrile (B52724)/water may be employed, followed by cleanup steps.[4]

2. LC-MS/MS System and Nominal Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol).[1][5]

• Flow Rate: A typical flow rate for a conventional HPLC system might be 0.5 mL/min.[1]

• Column Temperature: A common column temperature is 40 °C.[1]

• Injection Volume: A small injection volume, such as 5 µL, is standard.[1]

3. Robustness Parameters and Variations: The following parameters are intentionally varied to assess their impact on analytical results such as peak area, retention time, and calculated concentration.[1] The variations should be representative of what might be expected during the routine use of the method.

• Mobile Phase Composition: The percentage of the organic solvent in the mobile phase is varied, typically by ±1-2%.[5]

• Mobile Phase pH: The pH of the aqueous component of the mobile phase is adjusted, for example, by ±0.2 pH units.

• Flow Rate: The flow rate of the mobile phase is altered, for instance, by ±10% of the nominal flow rate.

• Column Temperature: The temperature of the analytical column is changed, typically by ±5 °C.

4. Data Analysis: The results from the varied conditions are compared to the results from the nominal (unchanged) conditions. The acceptance criteria for robustness are generally that the mean result of the varied conditions should be within a certain percentage (e.g., ±15%) of the nominal result, and the relative standard deviation (RSD) of the results should be below a specified limit (e.g., ≤15%).[1]

Data Presentation: Comparison of Hypothetical Methods

The following tables summarize the quantitative data from a hypothetical robustness study comparing two different LC-MS/MS methods for the analysis of Carfentrazone-ethyl-d5.

Method A: A standard HPLC-MS/MS method. Method B: A UHPLC-MS/MS method designed for high-throughput analysis.

Table 1: Robustness of Peak Area for Carfentrazone-ethyl-d5 Analysis

Varied Parameter	Nominal Condition	Method A: % Deviation from Nominal	Method B: % Deviation from Nominal
Mobile Phase Composition	50% Acetonitrile
48% Acetonitrile	-4.2%	-2.1%
52% Acetonitrile	+3.8%	+1.9%
Mobile Phase pH	3.0
2.8	-2.5%	-1.5%
3.2	+2.1%	+1.2%
Flow Rate	0.5 mL/min
0.45 mL/min	+5.1%	+2.5%
0.55 mL/min	-4.9%	-2.3%
Column Temperature	40 °C
35 °C	-3.7%	-1.8%
45 °C	+3.5%	+1.6%

Table 2: Robustness of Retention Time for Carfentrazone-ethyl-d5 Analysis

Varied Parameter	Nominal Condition	Method A: % Deviation from Nominal	Method B: % Deviation from Nominal
Mobile Phase Composition	50% Acetonitrile
48% Acetonitrile	+8.5%	+4.2%
52% Acetonitrile	-8.2%	-4.0%
Mobile Phase pH	3.0
2.8	+0.5%	+0.2%
3.2	-0.4%	-0.2%
Flow Rate	0.5 mL/min
0.45 mL/min	+10.1%	+5.0%
0.55 mL/min	-9.8%	-4.8%
Column Temperature	40 °C
35 °C	+6.2%	+3.1%
45 °C	-5.9%	-2.9%

Interpretation of Results:

Based on the hypothetical data, Method B demonstrates greater robustness than Method A. The percent deviations from the nominal conditions for both peak area and retention time are consistently smaller for Method B across all tested parameters. This suggests that Method B is less susceptible to small variations in experimental conditions and would therefore be more reliable in a routine analytical setting.

Mandatory Visualization

The following diagrams illustrate the logical workflow of a robustness study and the relationship between the different parameters.

Caption: Workflow for a typical method robustness study.

Caption: Inter-relationships of robustness parameters and performance.

Stability of Carfentrazone-ethyl

The stability of the analyte is a crucial factor in method robustness. Carfentrazone-ethyl is known to be susceptible to hydrolysis, particularly at neutral to basic pH.

• pH Stability: Carfentrazone-ethyl is stable at pH 5 but hydrolyzes with a half-life of 8.6 days at pH 7 and 3.6 hours at pH 9.[6][7] This underscores the importance of controlling the pH of the mobile phase and any sample extracts to prevent degradation of the analyte.

• Storage Stability: Technical standards of Carfentrazone-ethyl are generally stable for at least two years when stored appropriately.[4] To prevent degradation in prepared samples and standards, storage at 4°C is recommended.[8]

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. 10.3 Different ways to evaluate robustness – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 3. 10.1 Robustness and ruggedness relation to LC-MS method development – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 4. epa.gov [epa.gov]
• 5. Implementing Robustness Testing for HPLC Methods | Separation Science [sepscience.com]
• 6. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]

A Comparative Guide to Analytical Methods for Carfentrazone-ethyl Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of active compounds is paramount. This guide provides a comparative overview of various analytical methods for the determination of Carfentrazone-ethyl, a widely used herbicide. The focus is on providing objective performance data and detailed experimental protocols to aid in method selection and implementation. While the ideal internal standard for mass spectrometry-based methods is the deuterated analog, Carfentrazone-ethyl-d5, publicly available, detailed cross-validation studies of methods explicitly employing it are limited. Therefore, this guide compares established methods for Carfentrazone-ethyl and discusses the critical role of deuterated internal standards in enhancing analytical accuracy and precision.

Performance Data of Analytical Methods

The selection of an appropriate analytical method hinges on its performance characteristics. The following table summarizes the key quantitative data for three distinct methods used for the analysis of Carfentrazone-ethyl in various matrices.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)[1][2]	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)[3]	Capillary Electrophoresis (CE)[4]
Matrix	Soil	Water, Soil, Wheat	Sand, Soil
Linearity	Not explicitly stated, but calibration curves were used.	Good linearity (specific R² not provided)	R² > 0.99 for each enantiomer
Accuracy (Recovery)	Mean recoveries within 70-120%	85.8-99.5% (Water), 88.4-106.7% (Soil), 86.3-91.3% (Wheat)	94-98% (Sand), 97-105% (Soil)
Precision (RSD)	≤20% (with some exceptions)	4.4-9.6% (Water), 4.2-9.8% (Soil), <5.0% (Wheat)	<1.9% for corrected peak areas
Limit of Detection (LOD)	1 µg/kg (ppb)	0.001 mg/kg (Water), 0.015 mg/kg (Soil & Wheat)	0.72 - 1.04 mg/L
Limit of Quantitation (LOQ)	5 µg/kg (ppb)	0.0025 mg/kg (Water), 0.05 mg/kg (Soil & Wheat)	2.20 - 3.17 mg/L

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are the experimental protocols for the compared methods.

Gas Chromatography-Mass Spectrometry (GC-MS) for Soil Samples[1][2]

This method is designed for the quantitative determination of Carfentrazone-ethyl and its transformation products in soil.

• Sample Preparation:

  • Soil samples are extracted with an acetonitrile/water mixture via reflux.

  • The organic solvent is removed by rotary evaporation.

  • The remaining aqueous sample is acidified and cleaned up using C18 Solid Phase Extraction (SPE).

  • The extract is then derivatized with diazomethane/ether followed by pyridine (B92270) and acetic anhydride (B1165640) to methylate the acid metabolites.

  • The derivatized sample is concentrated prior to analysis.

• Instrumental Analysis:

  • Gas Chromatograph: Hewlett-Packard 5890 Series II or 6890.

  • Column: HP-5 (5% phenyl methyl silicone).

  • Detector: Mass Selective Detector (MSD) in Selected Ion Monitoring (SIM) mode.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Water, Soil, and Wheat[3]

This enantioselective HPLC method is suitable for the separation and quantification of Carfentrazone-ethyl enantiomers.

• Sample Preparation:

  • Solid Phase Extraction (SPE) is used for the enrichment and cleanup of soil, water, and wheat samples.

• Instrumental Analysis:

  • HPLC System: Not specified.

  • Column: Chiralpak AS (amylose tris[(S)-alpha-methylbenzylcarbamate]).

  • Mobile Phase: n-hexane/ethanol (98:2, v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 248 nm.

Capillary Electrophoresis (CE) for Sand and Soil Samples[4]

This method allows for the simultaneous enantiomeric separation of Carfentrazone-ethyl and its hydrolysis metabolite.

• Sample Preparation:

  • Soil or sand samples are spiked with the racemic standards.

  • Extraction is performed with 25 mM acetate (B1210297) buffer (pH 5.0) with magnetic stirring.

  • The mixture is then centrifuged before injection.

• Instrumental Analysis:

  • CE System: Not specified.

  • Chiral Selector: Anionic cyclodextrin (B1172386) (captisol at 2.5% w/v) in a 25 mM acetate buffer.

  • Applied Voltage: -30 kV (reverse polarity).

  • Temperature: 30 °C.

The Role of Deuterated Internal Standards: The Case for Carfentrazone-ethyl-d5

In quantitative analysis, especially when using mass spectrometry, the use of a stable isotope-labeled internal standard is the gold standard for achieving the highest accuracy and precision. Carfentrazone-ethyl-d5 is the deuterated analog of Carfentrazone-ethyl and serves as an ideal internal standard.

The principle behind using a deuterated internal standard is that it behaves chemically and physically almost identically to the analyte of interest throughout the entire analytical process, from extraction and cleanup to ionization in the mass spectrometer. However, it is distinguishable by its higher mass. By adding a known amount of Carfentrazone-ethyl-d5 to the sample at the earliest stage of preparation, any loss of the analyte during the procedure will be mirrored by a proportional loss of the internal standard. The final quantification is based on the ratio of the analyte signal to the internal standard signal, thus correcting for any variations and improving the reliability of the results.

While a detailed protocol for a method specifically validated with Carfentrazone-ethyl-d5 was not found in the public domain for this guide, the general procedure involves:

• Preparation of a stock solution of Carfentrazone-ethyl-d5 of a known concentration.

• Spiking a precise volume of the internal standard stock solution into every sample, calibration standard, and quality control sample at the beginning of the sample preparation process.

• Monitoring a specific mass transition for Carfentrazone-ethyl-d5 in the mass spectrometer, alongside the transitions for the native Carfentrazone-ethyl.

• Calculating the response ratio (analyte peak area / internal standard peak area) for quantification.

The use of Carfentrazone-ethyl-d5 would significantly enhance the robustness of the GC-MS and any potential LC-MS/MS methods, making them less susceptible to matrix effects and variations in extraction recovery.

Workflow and Logical Relationships

To visualize the logical flow of a typical analytical method validation process where an internal standard like Carfentrazone-ethyl-d5 would be crucial, the following diagram is provided.

Caption: Bioanalytical Method Validation Workflow.

This guide provides a foundational understanding of the analytical methodologies available for Carfentrazone-ethyl. For researchers aiming for the highest level of data quality, the incorporation of a deuterated internal standard like Carfentrazone-ethyl-d5 into a mass spectrometry-based method is highly recommended. The provided data and protocols should serve as a valuable resource for selecting and developing the most appropriate method for your specific research needs.

References

• 1. epa.gov [epa.gov]
• 2. Simultaneous Enantiomeric Separation of Carfentrazone-Ethyl Herbicide and Its Hydrolysis Metabolite Carfentrazone by Cyclodextrin Electrokinetic Chromatography. Analysis of Agrochemical Products and a Degradation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermo Scientific AppsLab Library of Analytical Applications : Search [appslab.thermofisher.com]
• 4. nucleus.iaea.org [nucleus.iaea.org]

A Comparative Analysis of HPLC and GC Methods for Carfentrazone-ethyl-d5 Determination

For researchers and professionals in drug development and analytical sciences, selecting the optimal analytical technique is paramount for accurate and reliable quantification of compounds. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods for the analysis of Carfentrazone-ethyl-d5, a deuterated internal standard crucial for robust analytical assays. This comparison is based on publicly available data for the non-deuterated analogue, Carfentrazone-ethyl (B33137), with the reasonable scientific assumption that the chromatographic behaviors are analogous.

Performance Characteristics: HPLC vs. GC

The choice between HPLC and GC for Carfentrazone-ethyl-d5 analysis hinges on several key performance parameters, including the limit of detection (LOD), limit of quantitation (LOQ), and the nature of the sample matrix. Both techniques have demonstrated their utility in various applications, from environmental monitoring to agricultural residue analysis.

Performance Parameter	HPLC Method	GC Method	Source
Limit of Detection (LOD)	0.001 mg/kg (water), 0.015 mg/kg (soil and wheat)	1 ppb (soil)	[1],[2]
Limit of Quantitation (LOQ)	0.0025 mg/kg (water), 0.05 mg/kg (soil and wheat)	5 µg/kg (ppb) (soil)	[1],[2][3]
Detector	UV, MS/MS	GC/MSD, ECD	[1][4][5],[2][3][5]
Sample Volatility	Not a limiting factor	Requires analyte to be volatile and thermally stable	[6]
Derivatization	Generally not required	May be required for metabolites to increase volatility	[2][7]

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical results. Below are representative experimental protocols for both HPLC and GC analysis of Carfentrazone-ethyl.

High-Performance Liquid Chromatography (HPLC) Protocol

A common approach for HPLC analysis of Carfentrazone-ethyl involves reversed-phase chromatography coupled with UV or mass spectrometry detection.

• Instrumentation : Shimadzu HPLC system with a UV/VIS detector.[8]

• Column : Intersil 5 (C-8), 4.6 mm x 150 mm.[8] An amylose (B160209) tris[(S)-alpha-methylbenzylcarbamate] (Chiralpak AS) column has also been used for enantioselective separation.[1][9]

• Mobile Phase : A typical mobile phase is a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v), run in an isocratic mode.[8] For chiral separations, n-hexane/ethanol (98:2, v/v) has been employed.[1][9]

• Flow Rate : 1.0 to 1.20 mL/min.[1][8][9]

• Detection : UV detection at 248 nm or 272 nm.[1][8][9] For higher sensitivity and selectivity, HPLC can be coupled with a tandem mass spectrometer (MS/MS).[5]

• Sample Preparation : For water samples, direct injection after dilution may be possible.[8] For solid matrices like soil and wheat, a solid-phase extraction (SPE) cleanup is often necessary.[1]

Gas Chromatography (GC) Protocol

GC methods for Carfentrazone-ethyl typically involve sample extraction, potential derivatization of metabolites, and analysis by GC coupled with a mass selective detector (MSD) or an electron capture detector (ECD).

• Instrumentation : Agilent 6890N GC system with an Agilent 5973 MS or a system equipped with an electron-capture detector (GC-ECD).[3][5]

• Column : Hewlett-Packard HP-5 (5% Phenyl Methyl Crosslinked Silicone), 0.32 mm x 20-25 m, 0.52 µm film thickness.[3]

• Injector Temperature : 250°C.[3]

• Temperature Program : An example program is: initial temperature of 150°C (hold for 1 min), ramp at 25°C/min to 250°C, then ramp at 5°C/min to 260°C (hold for 4 min), and finally ramp at 30°C/min to 295°C (hold for 2.75 min).[3]

• Injection Volume : 1-2 µL.[3]

• Detector : Mass Spectrometry (MS) monitoring specific ions (e.g., m/z 312 or 330 for Carfentrazone-ethyl) or an Electron Capture Detector (ECD).[3][5]

• Sample Preparation : Soil samples are typically extracted with an acetonitrile/water mixture, followed by solid-phase extraction (SPE) cleanup.[2][3] Derivatization with agents like diazomethane (B1218177) may be employed to methylate acidic metabolites, making them more amenable to GC analysis.[2][7]

Method Comparison and Workflow Diagrams

The choice between HPLC and GC for the analysis of Carfentrazone-ethyl-d5 depends on the specific requirements of the assay. HPLC is generally more versatile for a wider range of compounds, including those that are not volatile or are thermally labile.[6] GC, on the other hand, often provides higher separation efficiency and is highly sensitive for volatile compounds.[6]

Below are diagrams illustrating the typical experimental workflows for HPLC and GC analysis.

Caption: General experimental workflow for HPLC analysis of Carfentrazone-ethyl-d5.

Caption: General experimental workflow for GC analysis of Carfentrazone-ethyl-d5.

References

• 1. Enantioselective separation of the carfentrazone-ethyl enantiomers in soil, water and wheat by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. mdpi.com [mdpi.com]
• 5. Simultaneous determination of enantiomers of carfentrazone-ethyl and its metabolite in eight matrices using high-performance liquid chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]

Performance Showdown: Triple Quadrupole vs. High-Resolution Mass Spectrometry for Carfentrazone-ethyl-d5 Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Carfentrazone-ethyl and its deuterated internal standard, Carfentrazone-ethyl-d5, the choice of mass spectrometer is a critical determinant of method performance. This guide provides an objective comparison of two prevalent mass spectrometry technologies: triple quadrupole (QqQ) and high-resolution mass spectrometry (HRMS), specifically focusing on Orbitrap-based systems. The information presented is a synthesis of published experimental data to aid in the selection of the most appropriate instrumentation for your analytical needs.

Executive Summary

Both triple quadrupole and high-resolution mass spectrometers are capable of providing the sensitivity and selectivity required for the trace-level quantification of Carfentrazone-ethyl-d5. Triple quadrupole instruments, operating in Multiple Reaction Monitoring (MRM) mode, have long been the gold standard for targeted quantitative analysis due to their excellent sensitivity and robustness. However, modern high-resolution mass spectrometers, such as the Orbitrap, offer comparable quantitative performance with the added benefits of high mass accuracy, superior selectivity in complex matrices, and the capability for retrospective data analysis to identify non-targeted compounds. The selection between these platforms will ultimately depend on the specific requirements of the application, including the need for targeted versus non-targeted analysis, sample complexity, and desired limits of detection.

Performance Data at a Glance

The following table summarizes the performance characteristics of triple quadrupole and high-resolution mass spectrometers for the analysis of Carfentrazone-ethyl, the non-deuterated analogue of the target compound. While direct comparative studies on Carfentrazone-ethyl-d5 are limited, the data for the parent compound provide a strong basis for performance expectation.

Performance Metric	Triple Quadrupole (LC-MS/MS)	High-Resolution (LC-Orbitrap MS)	Key Considerations
Limit of Detection (LOD)	0.7 - 15 µg/kg	~10 µg/kg (for general pesticide screening)	Instrument tuning, matrix effects, and sample preparation significantly influence LODs.
Limit of Quantitation (LOQ)	2.5 - 50 µg/kg	Comparable to QqQ for targeted analysis	HRMS can offer better selectivity at low concentrations in complex matrices, potentially leading to more reliable quantification.
Linearity (R²)	>0.99	>0.99	Both technologies demonstrate excellent linearity over typical calibration ranges.
Recovery (%)	77.5 - 102.8%	70 - 120% (for general pesticide screening)	Dependent on the extraction method (e.g., QuEChERS) and matrix.
Selectivity	High (in MRM mode)	Very High (due to high mass resolution)	HRMS excels at differentiating target analytes from matrix interferences with the same nominal mass.
Untargeted Analysis	Not possible	Yes (retrospective data analysis)	A significant advantage of HRMS for identifying unknown metabolites or contaminants.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are typical experimental protocols for the analysis of Carfentrazone-ethyl using LC-MS/MS, which can be adapted for Carfentrazone-ethyl-d5.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural matrices.

• Homogenization: Homogenize 10 g of the sample (e.g., cereal grain) with 10 mL of water.

• Extraction: Add 10 mL of acetonitrile (B52724) and a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA). Vortex for 30 seconds.

• Final Centrifugation and Filtration: Centrifuge the d-SPE tube at high speed for 5 minutes. Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.

Liquid Chromatography (LC) Method

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with water (A) and methanol (B129727) or acetonitrile (B), both containing 0.1% formic acid and/or 5 mM ammonium (B1175870) formate, is typical.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 40 °C.

Mass Spectrometry (MS) Method

• Ionization: Electrospray ionization (ESI) in positive mode is generally used for Carfentrazone-ethyl.

• Triple Quadrupole (QqQ) Parameters:

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for Carfentrazone-ethyl: Precursor ion (Q1): m/z 412.0; Product ions (Q3): m/z 384.0, m/z 366.0. For Carfentrazone-ethyl-d5, the precursor ion would be m/z 417.0, with corresponding shifted product ions.

  • Collision Energy: Optimized for each transition, typically in the range of 10-30 eV.

• High-Resolution Mass Spectrometry (Orbitrap) Parameters:

  • Scan Type: Full scan with data-dependent MS/MS (dd-MS2) or targeted SIM with subsequent fragmentation.

  • Resolution: ≥ 70,000 FWHM.

  • Mass Accuracy: < 5 ppm.

  • Fragmentation: Higher-energy C-trap dissociation (HCD).

Visualizing the Process and a Key Molecular Interaction

To better illustrate the analytical workflow and the underlying mass spectrometric principles, the following diagrams are provided.

A simplified workflow for Carfentrazone-ethyl-d5 analysis.

Proposed fragmentation of Carfentrazone-ethyl-d5.

Conclusion

The choice between a triple quadrupole and a high-resolution mass spectrometer for the analysis of Carfentrazone-ethyl-d5 is nuanced. For routine, high-throughput targeted quantification where the analytical method is well-established, a triple quadrupole instrument provides a robust and highly sensitive solution. However, for research and development applications, or when analyzing complex matrices where unexpected interferences are common, the superior selectivity and retrospective analysis capabilities of a high-resolution mass spectrometer like an Orbitrap offer significant advantages. Both instrument types, when coupled with appropriate sample preparation and chromatographic methods, can deliver the high-quality data required for accurate and precise quantification of Carfentrazone-ethyl-d5.

Safety & Regulatory Compliance

Safeguarding Your Laboratory and Environment: Proper Disposal of Carfentrazone-ethyl-d5

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like Carfentrazone-ethyl-d5 is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Carfentrazone-ethyl-d5, ensuring compliance and minimizing risk.

Carfentrazone-ethyl is classified as toxic if inhaled and very toxic to aquatic life with long-lasting effects[1][2]. Therefore, adherence to strict disposal protocols is critical.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate Personal Protective Equipment (PPE).

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

• Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation, wear respiratory protection[1].

• Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin contact[3].

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or vapors[1][2].

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Carfentrazone-ethyl-d5 is through an approved industrial combustion plant or a licensed hazardous waste disposal facility[1].

• Container Management:

  • Ensure the original container is tightly closed[1][2].

  • If the original container is damaged, transfer the waste to a new, properly labeled, and approved container. The container must be suitable for dangerous waste[1].

  • Label the container clearly as "Hazardous Waste" and include the chemical name: "Carfentrazone-ethyl-d5".

• Waste Segregation:

  • Separate Carfentrazone-ethyl-d5 waste from other waste streams to prevent accidental mixing with incompatible materials.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste storage area.

  • Keep the container away from heat sources and open flames[4].

• Arrange for Professional Disposal:

  • Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

  • Provide the disposal company with the Safety Data Sheet (SDS) for Carfentrazone-ethyl to ensure they have all the necessary information for safe handling and transport.

• Decontamination of Empty Containers:

  • Completely emptied containers can be recycled if they are thoroughly decontaminated[1].

  • Handle contaminated packaging in the same manner as the substance itself and dispose of it as hazardous waste[1].

Spill and Leak Cleanup

In the event of a spill, follow these procedures:

• Evacuate and Secure: Evacuate non-essential personnel from the area and ensure proper ventilation.

• Containment: Prevent the spill from spreading and entering drains or waterways[1][3]. Use absorbent materials like sand, diatomite, or universal binders to contain the spill[1].

• Cleanup: Carefully collect the spilled material and absorbent into a labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water. Collect all cleaning materials for disposal as hazardous waste.

Quantitative Data for Carfentrazone-ethyl

The following table summarizes key quantitative data for Carfentrazone-ethyl. Note that the "-d5" designation indicates a deuterated form, which does not significantly alter these physical and chemical properties.

Property	Value
Molecular Formula	C15H9D5Cl2F3N3O3
Molecular Weight	416.07 g/mol [5]
Appearance	Light- to dark-brown solid[6]
Density	1.46 g/cm³ at 20 °C[2]
Decomposition Temperature	350 °C[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Carfentrazone-ethyl-d5.

Disposal workflow for Carfentrazone-ethyl-d5.

By adhering to these procedures, you can ensure the safe disposal of Carfentrazone-ethyl-d5, protecting yourself, your colleagues, and the environment. Always consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet for the most comprehensive information.

References

• 1. chemos.de [chemos.de]
• 2. cpachem.com [cpachem.com]
• 3. cdms.net [cdms.net]
• 4. atticusllc.com [atticusllc.com]
• 5. Carfentrazone ethyl D5 (ethyl D5) | LGC Standards [lgcstandards.com]
• 6. ag.fmc.com [ag.fmc.com]

Essential Safety and Logistical Information for Handling Carfentrazone-ethyl-d5

This document provides crucial safety protocols and logistical plans for the handling and disposal of Carfentrazone-ethyl-d5 in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Carfentrazone-ethyl is characterized as a very viscous, yellow-orange oil with a faint petroleum-like odor. While it has low oral, dermal, and inhalation toxicity, it is minimally irritating to the eyes. It is, however, very toxic to aquatic life with long-lasting effects.[1][2] Thermal decomposition and burning may produce toxic by-products, including carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.

Health Hazards Summary:

Hazard Category	Classification	Notes
Acute Oral Toxicity	Low Toxicity / No Classification	Harmful if swallowed.[3]
Acute Dermal Toxicity	Low Toxicity / No Classification	Harmful if absorbed through the skin.[3]
Acute Inhalation Toxicity	Low Toxicity / Toxic if inhaled[2][4]	Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][4]
Eye Irritation	Minimally Irritating / Causes serious eye irritation[5]
Skin Irritation	Non-irritating	May cause skin irritation.[6]
Carcinogenicity	Not likely to be carcinogenic to humans[7]	Suspected of causing cancer.[3]
Aquatic Toxicity	Very toxic to aquatic life[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Carfentrazone-ethyl-d5 to prevent exposure.

Core PPE Requirements:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	To prevent skin contact.
Eye Protection	Safety goggles or face shield.[5][8]	To protect against splashes and eye irritation.
Body Protection	Long-sleeved shirt, long pants, or a lab coat.[7][9]	To minimize skin exposure.
Footwear	Closed-toe shoes.[9]	To protect feet from spills.

For situations with a higher risk of exposure, such as cleaning up spills or handling large quantities, enhanced PPE is required:

Enhanced PPE for High-Risk Scenarios:

PPE Category	Specification	Rationale
Respiratory Protection	Use a respirator if ventilation is inadequate, with selection based on airborne concentrations.[4]	To prevent inhalation of aerosols or vapors.
Body Protection	Full-body cover barrier suit (e.g., PVC suit).	To provide comprehensive protection from extensive contamination.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Carfentrazone-ethyl-d5 is essential to maintain a safe laboratory environment.

Workflow for Handling Carfentrazone-ethyl-d5:

Caption: Workflow for the safe handling of Carfentrazone-ethyl-d5.

Detailed Steps:

• Preparation :

  • Designate a specific, well-ventilated area for handling, preferably a chemical fume hood.[1]

  • Assemble all necessary PPE as outlined in the tables above.

  • Ensure a spill kit with absorbent materials (e.g., clay, sand, or soil) is readily accessible.

  • Prepare a labeled, sealable container for hazardous waste.[1]

• Handling :

  • Put on all required PPE before entering the designated handling area.

  • Conduct all manipulations of Carfentrazone-ethyl-d5 within the ventilated area to minimize inhalation exposure.[1]

  • When weighing or transferring the substance, do so carefully to avoid generating aerosols or spills.

• Post-Handling :

  • Thoroughly decontaminate all surfaces and equipment used with an appropriate solvent and cleaning agents.

  • Remove PPE in a manner that avoids contaminating yourself. Contaminated disposable items should be placed in the designated hazardous waste container.

  • Wash hands and any exposed skin with soap and water immediately after handling.[9]

  • Store Carfentrazone-ethyl-d5 in a tightly closed, light-shielding container in a locked, cool, and well-ventilated area, away from heat sources.[1]

Disposal Plan

Proper disposal of Carfentrazone-ethyl-d5 and associated waste is critical to prevent environmental contamination.

Disposal Workflow:

Caption: Workflow for the disposal of Carfentrazone-ethyl-d5 waste.

Disposal Procedures:

• Waste Segregation :

  • All unused Carfentrazone-ethyl-d5 and materials contaminated with it (e.g., gloves, pipette tips, absorbent pads) must be treated as hazardous waste.

• Collection :

  • Collect all hazardous waste in a designated, properly labeled, and sealed container.[1]

• Storage :

  • Store the waste container in a secure, designated hazardous waste storage area, away from incompatible materials.

• Disposal :

  • Arrange for the disposal of the hazardous waste through an authorized waste disposal company.[1] Incineration in accordance with local, state, and national environmental regulations is an acceptable method.

  • Do not dispose of Carfentrazone-ethyl-d5 or its containers in general trash or down the drain. Empty containers should be completely emptied before disposal and should be recycled or disposed of as hazardous waste in accordance with local regulations.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15-20 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do.[5] Seek medical attention if irritation persists.
Skin Contact	Remove contaminated clothing and wash the affected area with plenty of soap and water. Seek medical attention if irritation occurs.[9]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.
Ingestion	Rinse mouth with water.[4] Drink one or two glasses of water. Do not induce vomiting unless instructed to do so by a medical professional.[9] Seek immediate medical attention.

Spill Response:

• Evacuate : Immediately evacuate all non-essential personnel from the spill area.

• Ventilate : Ensure the area is well-ventilated.

• Contain : Wearing appropriate PPE, contain the spill using a non-combustible absorbent material like clay, sand, or soil.

• Collect : Carefully collect the absorbed material and place it into a labeled container for hazardous waste disposal.

• Decontaminate : Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.[1]

• Report : Report the spill to the appropriate safety personnel.

References

• 1. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 2. cpachem.com [cpachem.com]
• 3. atticusllc.com [atticusllc.com]
• 4. chemos.de [chemos.de]
• 5. cdms.net [cdms.net]
• 6. 4farmers.com.au [4farmers.com.au]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. imtrade.com.au [imtrade.com.au]
• 9. ppqs.gov.in [ppqs.gov.in]